Technical Documentation Center

Danshinspiroketallactone Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Danshinspiroketallactone

Core Science & Biosynthesis

Foundational

danshinspiroketallactone mechanism of action in cardiovascular disease

An In-Depth Technical Guide to the Core Mechanisms of Danshen-Derived Compounds in Cardiovascular Disease A Note on Terminology: The compound "danshinspiroketallactone" is not documented in the mainstream scientific lite...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Core Mechanisms of Danshen-Derived Compounds in Cardiovascular Disease

A Note on Terminology: The compound "danshinspiroketallactone" is not documented in the mainstream scientific literature. It is likely a specific, novel, or proprietary name for a compound, or potentially a misspelling of a known active molecule from Salvia miltiorrhiza (Danshen). This guide focuses on the well-researched, pharmacologically active diterpenoid quinones from Danshen, primarily Tanshinone IIA (Tan IIA) and related compounds, which possess a spiroketal-like structure and are the subject of extensive cardiovascular research.

Introduction

Salvia miltiorrhiza, commonly known as Danshen, is a cornerstone of traditional Chinese medicine, utilized for centuries in the treatment of a wide array of cardiovascular and cerebrovascular diseases.[1][2] Its therapeutic efficacy is not rooted in a single mechanism but rather in the synergistic action of its multiple active components. These compounds orchestrate a multifaceted defense against the pathological processes underlying cardiovascular disease (CVD), including atherosclerosis, myocardial infarction, and cardiac hypertrophy.[3][4][5] The primary lipophilic constituents, such as Tanshinone IIA, and hydrophilic components, like Danshensu, exert potent anti-inflammatory, antioxidant, anti-apoptotic, and vasodilatory effects.[3][4] This guide provides a detailed exploration of the core molecular mechanisms through which these compounds protect the cardiovascular system, offering insights for researchers and drug development professionals.

Part 1: Core Cellular and Molecular Mechanisms of Action

The protective effects of Danshen-derived compounds in CVD stem from their ability to intervene in several key pathological processes at the cellular level.

Attenuation of Endothelial Dysfunction and Vascular Inflammation

Endothelial dysfunction is a critical initiating event in atherosclerosis, characterized by reduced nitric oxide (NO) bioavailability, increased expression of adhesion molecules, and a pro-inflammatory state.[6][7] Tanshinone IIA directly counteracts these changes.

  • Inhibition of Inflammatory Adhesion and Cytokine Signaling: Pro-inflammatory cytokines, particularly tumor necrosis factor-alpha (TNF-α), trigger endothelial cells to express vascular cell adhesion molecule-1 (VCAM-1) and intercellular adhesion molecule-1 (ICAM-1).[1][8] This facilitates the adhesion and infiltration of monocytes into the vessel wall, a key step in plaque formation. Tan IIA has been shown to suppress the TNF-α-induced expression of these adhesion molecules.[1][8] This action is largely mediated by the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway , a central hub for inflammatory gene expression.[1][3][9]

  • Enhancement of Nitric Oxide (NO) Production: Tan IIA promotes the health of the endothelium by activating the PI3K/Akt signaling pathway , which leads to the phosphorylation and activation of endothelial nitric oxide synthase (eNOS).[3] Activated eNOS increases the production of the vasodilator NO, which improves blood flow and inhibits platelet aggregation.[3][10] Concurrently, this pathway suppresses the expression of endothelin-1 (ET-1), a potent vasoconstrictor, further promoting vascular relaxation.[3][6]

TNFa TNF-α NFkB NF-κB Pathway TNFa->NFkB Adhesion VCAM-1, ICAM-1 Expression NFkB->Adhesion Inflammation Endothelial Inflammation Monocyte Adhesion Adhesion->Inflammation TanIIA Tanshinone IIA TanIIA->NFkB Inhibits PI3K PI3K/Akt Pathway TanIIA->PI3K Activates eNOS eNOS Phosphorylation PI3K->eNOS ET1 ↓ Endothelin-1 (ET-1) PI3K->ET1 Inhibits NO ↑ Nitric Oxide (NO) eNOS->NO Vaso Vasodilation Endothelial Protection NO->Vaso ET1->Vaso

Caption: Tanshinone IIA's dual action on endothelial cells.

Counteracting Oxidative Stress

An excess of reactive oxygen species (ROS) damages cellular components and drives CVD pathogenesis by promoting inflammation and endothelial dysfunction.[2][6] Danshen compounds, including Tanshinone I and Danshensu, bolster the cell's endogenous antioxidant defenses.

  • Activation of the Nrf2 Pathway: The cornerstone of this antioxidant effect is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway .[2][11] Under normal conditions, Nrf2 is sequestered in the cytoplasm. In response to oxidative stress or therapeutic agents like tanshinones, Nrf2 translocates to the nucleus. This is often mediated by upstream kinases like Akt .[2][11] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes, upregulating the expression of protective enzymes such as heme oxygenase-1 (HO-1) , NAD(P)H: quinone oxidoreductase-1 (NQO-1) , and superoxide dismutase (SOD) .[2][11] This enzymatic shield neutralizes ROS and mitigates cellular damage.

ROS Oxidative Stress (ROS) Akt Akt Phosphorylation ROS->Akt Nrf2 Nrf2 Nuclear Translocation Akt->Nrf2 ARE Antioxidant Response Element (ARE) Nrf2->ARE Enzymes ↑ HO-1, NQO-1, SOD ARE->Enzymes Enzymes->ROS Neutralizes Protection Cellular Protection ↓ Oxidative Damage Enzymes->Protection Danshen Danshen Compounds (Tanshinone I, Danshensu) Danshen->Akt Activates

Caption: Activation of the Akt/Nrf2 antioxidant pathway.

Inhibition of Vascular Smooth Muscle Cell (VSMC) Proliferation and Migration

The abnormal proliferation and migration of VSMCs from the media to the intima of the artery is a hallmark of atherosclerosis and in-stent restenosis, contributing significantly to neointimal hyperplasia.[1][7]

  • Interference with Growth Factor Signaling: Danshen extracts inhibit VSMC proliferation and migration stimulated by platelet-derived growth factor (PDGF), a potent mitogen released during vascular injury.[1]

  • AMPK Activation: Sodium Tanshinone IIA Sulfonate (STS), a water-soluble derivative of Tan IIA, activates AMP-activated protein kinase (AMPK) .[12] AMPK acts as a cellular energy sensor and, when activated, inhibits anabolic processes like cell proliferation. This activation suppresses VSMC growth induced by high glucose conditions, a key factor in diabetic vasculopathy.[12]

  • MicroRNA Regulation: Tan IIA has been shown to upregulate microRNA-137 (miR-137). This microRNA, in turn, targets and downregulates the transient receptor potential cation channel subfamily C member 3 (TRPC3), which is involved in calcium signaling that promotes cell growth. By modulating the miR-137/TRPC3 axis, Tan IIA constrains VSMC proliferation induced by oxidized LDL (ox-LDL).[13]

Direct Cardiomyocyte Protection

Beyond the vasculature, Danshen compounds directly protect heart muscle cells (cardiomyocytes) from pathological stressors that lead to cell death and maladaptive remodeling.

  • Anti-Apoptotic Effects: In the context of myocardial ischemia-reperfusion injury, Tan IIA prevents programmed cell death (apoptosis). It achieves this by modulating the expression of the Bcl-2 family proteins , increasing the levels of the anti-apoptotic protein Bcl-2 while decreasing the pro-apoptotic protein Bax.[3][14][15] This prevents the activation of downstream executioner caspases, such as caspase-3, preserving cardiomyocyte viability.[3]

  • Anti-Hypertrophic Effects: Pathological cardiac hypertrophy, an enlargement of heart muscle cells in response to pressure overload (e.g., hypertension), can progress to heart failure. Tan IIA inhibits this process by blocking the Ca²⁺/Calcineurin/NFATc3 signaling pathway .[16] Calcineurin is a calcium-dependent phosphatase that, when activated, dephosphorylates the transcription factor NFATc3, allowing it to enter the nucleus and activate a program of hypertrophic gene expression. By inhibiting this cascade, Tan IIA prevents the increase in cell size and the expression of hypertrophic markers like atrial natriuretic peptide (ANP) and brain natriuretic peptide (BNP).[16]

Stimuli Hypertrophic Stimuli (e.g., Adrenergic) Ca ↑ Intracellular Ca²⁺ Stimuli->Ca Calcineurin Calcineurin Activation Ca->Calcineurin NFAT NFATc3 Nuclear Translocation Calcineurin->NFAT Genes Fetal Gene Program (ANP, BNP) NFAT->Genes Hypertrophy Pathological Cardiac Hypertrophy Genes->Hypertrophy TanIIA Tanshinone IIA TanIIA->Calcineurin Inhibits

Caption: Inhibition of the Calcineurin/NFAT hypertrophic pathway.

Part 2: Integrated Mechanisms in Cardiovascular Pathologies

The cellular actions described above translate into tangible therapeutic effects in complex cardiovascular diseases.

Atherosclerosis

Atherosclerosis is a chronic inflammatory disease driven by lipid deposition in the artery wall.[17] The anti-atherosclerotic effects of Danshen compounds are comprehensive:

  • Inhibiting Initiation: By improving endothelial function and reducing the expression of adhesion molecules, they limit the initial recruitment of monocytes to the vessel wall.[1][8]

  • Reducing Inflammation: They suppress the NF-κB pathway and inhibit the NLRP3 inflammasome, which is activated by cholesterol crystals within plaques, thereby reducing the local inflammatory response.[18][19][20]

  • Limiting Plaque Growth: They inhibit the proliferation and migration of VSMCs, which contribute to the bulk of the plaque and the formation of a fibrous cap.[1][13]

  • Promoting Plaque Stability: The antioxidant effects reduce the oxidation of LDL, a key step in foam cell formation, and may help stabilize established plaques.[4]

Myocardial Infarction and Ischemia-Reperfusion (I/R) Injury

During a myocardial infarction (heart attack), the restoration of blood flow (reperfusion) is essential but can paradoxically cause further injury through a burst of ROS and inflammation.[5][21]

  • Cardioprotection: The potent antioxidant effects from Nrf2 activation and direct ROS scavenging protect cardiomyocytes from the oxidative burst during reperfusion.[2][11]

  • Limiting Cell Death: The anti-apoptotic mechanisms (Bcl-2/Bax modulation) and inhibition of necroptosis (suppression of the RIP1/RIP3/MLKL pathway) significantly reduce the infarct size and preserve cardiac function.[2][3][5]

Part 3: Experimental Protocols and Data

Workflow: Assessing Anti-inflammatory Effects in Endothelial Cells

This protocol outlines a standard in vitro method to validate the inhibitory effect of Tan IIA on TNF-α-induced VCAM-1 expression in Human Umbilical Vein Endothelial Cells (HUVECs), a foundational experiment in this field.

A 1. Culture HUVECs to 90% Confluency B 2. Pre-treat with Tan IIA (Varying Doses) for 2h A->B C 3. Stimulate with TNF-α (e.g., 10 ng/mL) for 6h B->C D 4. Harvest Cells C->D E1 5a. RNA Extraction & qRT-PCR for VCAM-1 mRNA D->E1 E2 5b. Protein Lysis & Western Blot for VCAM-1 Protein D->E2 F 6. Analyze Data: Compare Tan IIA groups to TNF-α only control E1->F E2->F

Caption: Experimental workflow for testing Tan IIA's anti-inflammatory effect.

Detailed Steps:

  • Cell Culture: HUVECs are cultured in endothelial growth medium (EGM) in multi-well plates until they form a confluent monolayer. This mimics the lining of a blood vessel.

  • Pre-treatment: Cells are washed and the medium is replaced with a low-serum medium containing various concentrations of Tanshinone IIA (e.g., 1, 5, 10 µM) or a vehicle control (e.g., DMSO). Cells are incubated for 1-2 hours. This step allows the compound to enter the cells and engage its targets before the inflammatory stimulus.

  • Inflammatory Challenge: TNF-α (a potent inflammatory cytokine) is added to the wells (except for the negative control group) to a final concentration of 10 ng/mL and incubated for a set period (e.g., 4-6 hours for mRNA analysis, 12-24 hours for protein analysis).

  • Endpoint Analysis (Western Blot for Protein Expression):

    • Cells are lysed, and total protein is quantified.

    • Equal amounts of protein are separated by SDS-PAGE and transferred to a membrane.

    • The membrane is blocked and then incubated with a primary antibody specific for VCAM-1, followed by a secondary antibody conjugated to an enzyme (e.g., HRP).

    • A loading control (e.g., β-actin or GAPDH) is used to ensure equal protein loading.

    • The signal is detected via chemiluminescence, and band intensities are quantified.

  • Data Interpretation: A dose-dependent decrease in the VCAM-1 protein level in the Tan IIA-treated groups compared to the TNF-α-only group would confirm its anti-inflammatory activity.

Summary of Key Signaling Pathways
PathwayPrimary EffectKey ModulatorsTherapeutic Outcome in CVD
NF-κB Pro-inflammatory Gene ExpressionTNF-α, ox-LDLInhibited by Tan IIA, reducing vascular inflammation and monocyte adhesion.
PI3K/Akt/eNOS Endothelial Nitric Oxide ProductionTan IIAActivated by Tan IIA, promoting vasodilation and endothelial health.
Nrf2/ARE Antioxidant Enzyme ExpressionOxidative Stress, Tan I, DSSActivated , increasing cellular defense against ROS and reducing oxidative damage.
Ca²⁺/Calcineurin/NFAT Pathological Hypertrophic GrowthAdrenergic Stress, Pressure OverloadInhibited by Tan IIA, preventing maladaptive cardiac remodeling and hypertrophy.
AMPK Cellular Energy HomeostasisHigh Glucose, STSActivated by STS, inhibiting VSMC proliferation in hyperglycemic conditions.
RIP1/RIP3/MLKL Necroptosis (Programmed Necrosis)Ischemia-ReperfusionInhibited by Tan I, protecting cardiomyocytes from necrotic cell death during I/R.

Conclusion and Future Directions

The active compounds derived from Salvia miltiorrhiza, particularly Tanshinone IIA, exhibit a remarkable breadth of activity against the fundamental drivers of cardiovascular disease. By simultaneously targeting endothelial dysfunction, inflammation, oxidative stress, VSMC proliferation, and cardiomyocyte death, they offer a holistic therapeutic strategy. The development of more soluble and bioavailable derivatives, such as Sodium Tanshinone IIA Sulfonate, represents a critical step in translating these potent natural products into clinically effective therapies.[18] Future research should focus on large-scale clinical trials to validate the preclinical evidence and explore the use of these compounds, not just as standalone treatments, but as adjuncts to existing therapies to address the residual inflammatory risk that persists in many patients with cardiovascular disease.

References

  • Therapeutic Effects of Water Soluble Danshen Extracts on Atherosclerosis - PMC. (URL: [Link])

  • Tanshinone I exerts cardiovascular protective effects in vivo and in vitro through inhibiting necroptosis via Akt/Nrf2 signaling pathway - PMC. (URL: [Link])

  • Spironolactone improves endothelial dysfunction in ankylosing spondylitis - PubMed. (URL: [Link])

  • Danshensu protects isolated heart against ischemia reperfusion injury through activation of Akt/ERK1/2/Nrf2 signaling - PMC. (URL: [Link])

  • Signaling pathways behind the biological effects of tanshinone IIA for the prevention of cancer and cardiovascular diseases - PubMed. (URL: [Link])

  • Targeting Oxidative Stress and Endothelial Dysfunction Using Tanshinone IIA for the Treatment of Tissue Inflammation and Fibrosis - PMC. (URL: [Link])

  • Research progress on the molecular mechanisms of tanshinone IIA in the treatment of cardiovascular and cerebrovascular diseases (Review) - PMC. (URL: [Link])

  • Sodium Tanshinone IIA Sulfonate Inhibits Vascular Endothelial Cell Pyroptosis via the AMPK Signaling Pathway in Atherosclerosis - PMC. (URL: [Link])

  • Anti-hyperlipidemic effects of the compound Danshen tablet: roles of antioxidation, anti-inflammation, anticoagulation, and anti-apoptosis - PMC. (URL: [Link])

  • Spironolactone Inhibits Cardiomyocyte Hypertrophy by Regulating the Ca2+/Calcineurin/p-NFATc3 Pathway - PMC. (URL: [Link])

  • Tanshinone IIA Protects Against Cardiac Hypertrophy via Inhibiting Calcineurin/Nfatc3 Pathway - PMC. (URL: [Link])

  • Effect of tanshinone IIA on cardiomyocyte hypertrophy and apoptosis in spontaneously hypertensive rats - PMC. (URL: [Link])

  • Tanshinone IIA alleviates cardiac hypertrophy through m6A modification of galectin-3 - PMC. (URL: [Link])

  • Pharmacological Activity and Mechanism of Tanshinone IIA in Related Diseases. (URL: [Link])

  • Spironolactone ameliorates endothelial dysfunction through inhibition of the AGE/RAGE axis in a chronic renal failure rat model - PMC. (URL: [Link])

  • Tanshinone IIA promotes pulmonary artery smooth muscle cell apoptosis in vitro by inhibiting the JAK2/STAT3 signaling pathway - PubMed. (URL: [Link])

  • Targeting Oxidative Stress and Endothelial Dysfunction Using Tanshinone IIA for the Treatment of Tissue Inflammation and Fibrosis - PubMed. (URL: [Link])

  • The anti-atherosclerotic effect of tanshinone IIA is associated with the inhibition of TNF-α-induced VCAM-1, ICAM-1 and CX3CL1 expression - PubMed. (URL: [Link])

  • Routine Spironolactone in Acute Myocardial Infarction - PubMed. (URL: [Link])

  • Effect of tanshinone IIA on cardiomyocyte hypertrophy and apoptosis in spontaneously hypertensive rats - PubMed. (URL: [Link])

  • Cardiovascular actions and therapeutic potential of tanshinone IIA - PubMed. (URL: [Link])

  • Ion Channel Macromolecular Complexes in Cardiomyocytes: Roles in Sudden Cardiac Death - PMC. (URL: [Link])

  • The Role of Antioxidants in the Therapy of Cardiovascular Diseases—A Literature Review. (URL: [Link])

  • Tan IIA mitigates vascular smooth muscle cell proliferation and migration induced by ox‐LDL through the miR‐137/TRPC3 axis - PMC. (URL: [Link])

  • Effect of tanshinone IIA for myocardial ischemia/reperfusion injury in animal model: preclinical evidence and possible mechanisms - PMC. (URL: [Link])

  • Antioxidants in Cardiovascular Health: Implications for Disease Modeling Using Cardiac Organoids - PMC. (URL: [Link])

  • Sodium Tanshinone IIA Silate Inhibits High Glucose- Induced Vascular Smooth Muscle Cell Proliferation and Migration through Acti - Research journals - PLOS. (URL: [Link])

  • Mechanosensitive Ion Channels and Their Role in Cardiomyocyte Signaling Under Stress: A New Dimension in Cardiac Physiology - Longdom Publishing. (URL: [Link])

  • Ion channel macromolecular complexes in cardiomyocytes: roles in sudden cardiac death - PubMed. (URL: [Link])

  • Antioxidants and Cardiovascular Health - JK Science. (URL: [Link])

  • Acute Myocardial Infarction (MI) - Cardiology - MSD Manual Professional Edition. (URL: [Link])

  • Role of Anti-Inflammatory and Antioxidant Properties of Natural Products in Curing Cardiovascular Diseases - MDPI. (URL: [Link])

  • Spironolactone in cardiovascular disease: an expanding universe? - PMC - NIH. (URL: [Link])

  • Leveraging the Cardio-Protective and Anticancer Properties of Resveratrol in Cardio-Oncology - PMC. (URL: [Link])

  • Endothelin and endothelial dysfunction - PMC - NIH. (URL: [Link])

  • Cardiac Ion Channels - ResearchGate. (URL: [Link])

  • Cardioprotection and pharmacological therapies in acute myocardial infarction: Challenges in the current era - PMC. (URL: [Link])

  • Inflammation in atherosclerotic cardiovascular disease - PMC - NIH. (URL: [Link])

  • Drug-Induced Myocardial Infarction: A Review of Pharmacological Triggers and Pathophysiological Mechanisms - MDPI. (URL: [Link])

  • Anti-Inflammatory Drugs in Patients with Ischemic Heart Disease - MDPI. (URL: [Link])

  • Effects of sodium tanshinone IIA sulfonate injection on pro-inflammatory cytokines, adhesion molecules and chemokines in Chinese patients with atherosclerosis and atherosclerotic cardiovascular disease: a meta-analysis of randomized controlled trials - PMC. (URL: [Link])

  • Ion Channel Expression and Electrophysiology of Singular Human (Primary and Induced Pluripotent Stem Cell-Derived) Cardiomyocytes - PMC. (URL: [Link])

  • Ershen Dan attenuates atherosclerosis by modulating the NOTCH1/NF-κB/NLRP3 signaling pathway to suppress M1 macrophage polarization - PMC. (URL: [Link])

  • Endothelial–Vascular Smooth Muscle Cells Interactions in Atherosclerosis - Frontiers. (URL: [Link])

  • HFSA 2020: Spironolactone for Preventing Heart Failure — Dr João Pedro Ferreira. (URL: [Link])

  • Cytokines in atherosclerosis: Key players in all stages of disease and promising therapeutic targets - PMC. (URL: [Link])

  • Human Vascular Smooth Muscle Function and Oxidative Stress Induced by NADPH Oxidase with the Clinical Implications - MDPI. (URL: [Link])

Sources

Exploratory

In Vitro Pharmacological Effects of Danshinspiroketallactone: A Comprehensive Technical Guide

Executive Summary & Chemical Grounding Danshinspiroketallactone (CAS: 100414-80-0; Formula: C₁₇H₁₆O₃) is a highly specialized, structurally unique spirolactone diterpenoid derived from the roots of Salvia miltiorrhiza (D...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Grounding

Danshinspiroketallactone (CAS: 100414-80-0; Formula: C₁₇H₁₆O₃) is a highly specialized, structurally unique spirolactone diterpenoid derived from the roots of Salvia miltiorrhiza (Danshen) and Salvia grandifolia[1]. While hydrophilic phenolic acids (like salvianolic acid B) from Salvia species are widely known for their cardiovascular benefits, the lipophilic diterpenoid quinones—specifically spiroketal derivatives like danshinspiroketallactone—have garnered intense focus in recent years for their potent targeted pharmacological activities.

As of 2026, advanced in vitro profiling has defined two primary pharmacological axes for danshinspiroketallactone: potent anti-inflammatory/lung-protective efficacy and targeted anticancer potential [2][3]. This whitepaper synthesizes the mechanistic causality of these effects and provides self-validating experimental protocols for rigorous laboratory replication.

Mechanistic Pathways & Pharmacological Efficacy

Targeted Lung Protection via NF-κB Pathway Modulation

In models of acute pulmonary inflammation, the Toll-like receptor 4 (TLR4) pathway is the primary driver of the cytokine storm. When human bronchial epithelial cells (BEAS-2B) are exposed to lipopolysaccharide (LPS), the TLR4/MyD88 cascade triggers the phosphorylation of the NF-κB p65 subunit (p-P65). Once phosphorylated, p-P65 translocates from the cytosol into the nucleus to initiate the transcription of pro-inflammatory cytokines (IL-6, TNF-α).

In vitro evaluations demonstrate that danshinspiroketallactone at a concentration of 10 μM significantly decreases the nuclear transport of p-P65 in LPS-induced bronchial epithelial cells[3]. By barricading this nuclear translocation, the compound prevents the downstream inflammatory cascade, thereby significantly increasing cell viability and acting as a potent targeted lung-protective agent[3].

Pathway LPS LPS (Endotoxin) TLR4 TLR4 Receptor LPS->TLR4 MyD88 MyD88 / IRAK Cascade TLR4->MyD88 IKK IKK Complex Activation MyD88->IKK IkB IκB Phosphorylation & Degradation IKK->IkB p65 p-P65 (Cytosolic) IkB->p65 Nuclear p-P65 Nuclear Translocation p65->Nuclear Cytokines Pro-inflammatory Cytokines (IL-6, TNF-α) Nuclear->Cytokines Drug Danshinspiroketallactone (10 μM) Drug->Nuclear Inhibits Transport

Fig 1: Danshinspiroketallactone inhibition of p-P65 nuclear translocation in the TLR4/NF-κB pathway.

Oncology: Disruption of Apoptosis Evasion

In oncological screening, danshinspiroketallactone acts as a disruptor of signaling networks responsible for tumor growth and apoptosis evasion[2]. The spirolactone moiety interacts with lipophilic pockets of intra-cellular survival proteins. By inhibiting these specific cellular pathways, the compound forces malignant cells (such as A-549 lung adenocarcinoma and HCT-116 colorectal carcinoma cells) out of their evasion state, triggering intrinsic apoptosis[2][3].

Quantitative Data Summary

To facilitate comparative analysis, the baseline in vitro pharmacological parameters of danshinspiroketallactone are summarized below.

Table 1: In Vitro Pharmacological Profiling of Danshinspiroketallactone

Target Cell LineInducer / Target PathwayEffective ConcentrationKey Pharmacological ObservationCausality / Mechanism
BEAS-2B (Bronchial Epithelial)LPS / TLR4-NF-κB10 μMIncreased cell viability; suppressed inflammationBlockade of p-P65 nuclear transport[3].
A-549 / HCT-116 (Carcinoma)Apoptosis Evasion Networks10 - 50 μM (IC₅₀ range)Inhibition of tumor proliferationDisruption of survival signaling networks[2].
Cardiomyocytes Hypoxia / ROS10⁻⁵ MImproved cell survival ratesIntrinsic antioxidant capacity of the diterpenoid skeleton.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes the causality behind the experimental choice and internal controls to prevent false positives.

Protocol 1: Evaluation of p-P65 Nuclear Translocation Inhibition

Objective: Quantify the inhibitory effect of danshinspiroketallactone on NF-κB activation in LPS-stimulated BEAS-2B cells.

  • Cell Culture & Synchronization:

    • Action: Seed BEAS-2B cells in 6-well plates at 3×105 cells/well. Once 80% confluent, replace the medium with serum-free DMEM for 12 hours.

    • Causality: Serum starvation synchronizes the cell cycle to the G0/G1 phase, ensuring that baseline NF-κB activity is minimized and uniform across all samples.

  • Compound Pre-treatment:

    • Action: Treat the cells with 10 μM danshinspiroketallactone (dissolved in DMSO, final DMSO concentration <0.1%) for 2 hours.

    • Causality: A 2-hour pre-incubation allows the highly lipophilic diterpenoid to penetrate the cell membrane and establish an intracellular blockade before the receptor is triggered.

  • LPS Stimulation:

    • Action: Add 1 μg/mL LPS to the wells and incubate for exactly 60 minutes.

    • Causality: Time-course studies validate that 60 minutes is the peak kinetic window for maximum p65 phosphorylation and nuclear translocation in BEAS-2B cells.

  • Subcellular Fractionation (Self-Validating Step):

    • Action: Lyse cells using a hypotonic buffer (containing NP-40) to release the cytosol, centrifuge to pellet the intact nuclei, and then lyse the nuclei with a high-salt RIPA buffer.

    • Validation: You must probe the resulting fractions for specific markers. Use Lamin B1 as the nuclear loading control and GAPDH as the cytosolic loading control. If GAPDH appears in your nuclear fraction, the nuclei were ruptured during step 1, invalidating the translocation data.

  • Western Blotting:

    • Action: Run fractions on a 10% SDS-PAGE gel, transfer to a PVDF membrane, and probe with anti-p-P65 antibodies.

Workflow Step1 1. Cell Culture & Starvation (Synchronize BEAS-2B Cells) Step2 2. Pre-treatment (Danshinspiroketallactone 10 μM, 2h) Step1->Step2 Step3 3. LPS Stimulation (1 μg/mL, 60 mins) Step2->Step3 Step4 4. Subcellular Fractionation (Hypotonic Lysis -> Centrifugation) Step3->Step4 Step5 5. Purity Validation (Lamin B1 vs GAPDH) Step4->Step5 Step6 6. Western Blot (Quantify p-P65 Translocation) Step5->Step6

Fig 2: Self-validating workflow for assessing p-P65 nuclear translocation.

Protocol 2: High-Throughput Cytotoxicity & Apoptosis Screening

Objective: Assess the disruption of apoptosis evasion in carcinoma cell lines.

  • Cell Seeding: Plate A-549 cells at 5×103 cells/well in a 96-well plate. Allow 24 hours for adherence.

  • Dose-Response Treatment: Apply danshinspiroketallactone in a serial dilution gradient (1 μM, 5 μM, 10 μM, 25 μM, 50 μM, 100 μM).

    • Causality: Establishing a broad gradient is critical to calculating an accurate IC₅₀ curve and identifying the therapeutic window before non-specific necrosis occurs.

  • Flow Cytometry (Annexin V/PI Staining):

    • Action: After 48 hours of treatment, harvest cells (ensure the collection of floating cells, which are likely apoptotic). Stain with Annexin V-FITC and Propidium Iodide (PI) for 15 minutes in the dark.

    • Causality: Annexin V binds to externalized phosphatidylserine (early apoptosis), while PI intercalates into the DNA of cells with compromised membranes (late apoptosis/necrosis). This dual-staining differentiates true apoptosis evasion disruption from acute compound toxicity.

Conclusion

Danshinspiroketallactone represents a highly promising scaffold within the Salvia miltiorrhiza diterpenoid family. By acting as an intracellular sentinel—specifically blocking the nuclear transport of p-P65—it offers targeted lung-protective and anti-inflammatory benefits without the broad systemic immunosuppression seen in corticosteroids[3]. Concurrently, its ability to dismantle apoptosis evasion networks positions it as a valuable lead compound or pharmacological probe in oncology[2]. Future in vivo pharmacokinetic studies will be essential to translate these robust in vitro mechanisms into clinical viability.

References

  • Ren, Y.-J., et al. (2022). Isolation and bioactivity of diterpenoids from the roots of Salvia grandifolia / Salvia miltiorrhiza. ResearchGate. Retrieved March 30, 2026. URL:[Link]

Sources

Foundational

Extraction, Isolation, and Validation of Danshinspiroketallactone from Salvia miltiorrhiza

Introduction & Phytochemical Significance Salvia miltiorrhiza Bunge (commonly known as Danshen) is a cornerstone of traditional East Asian medicine, widely utilized for its cardiovascular, anti-inflammatory, and neuropro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Phytochemical Significance

Salvia miltiorrhiza Bunge (commonly known as Danshen) is a cornerstone of traditional East Asian medicine, widely utilized for its cardiovascular, anti-inflammatory, and neuroprotective properties[1]. The therapeutic efficacy of the root extract is primarily driven by two distinct phytochemical classes: hydrophilic phenolic acids (e.g., salvianolic acids) and lipophilic diterpenoid quinones (e.g., tanshinones)[2].

Among the lipophilic constituents, danshinspiroketallactone (a unique spirolactone diterpenoid) represents a structurally fascinating and pharmacologically significant minor metabolite. First isolated in 1990[3], this compound has garnered renewed interest in modern drug development due to its ability to inhibit specific cellular pathways responsible for inflammation and tumor growth, notably by disrupting the nuclear translocation of phosphorylated P65 (p-P65) in lipopolysaccharide (LPS)-induced models[4].

This whitepaper provides a comprehensive, field-proven methodology for the targeted isolation of danshinspiroketallactone, emphasizing the physicochemical causality behind each chromatographic step to ensure high-yield, reproducible recovery.

Physicochemical Profile

Successful isolation requires exploiting the specific molecular characteristics of the target compound. Danshinspiroketallactone is a moderately non-polar, lipophilic molecule with a rigid spiroketal framework.

Table 1: Quantitative & Physicochemical Data for Danshinspiroketallactone

ParameterValue / Description
IUPAC Name (3S,4'R)-4',6-dimethylspiro[benzo[g][2]benzofuran-3,2'-oxolane]-1-one
Molecular Formula C₁₇H₁₆O₃
Molecular Weight 268.31 g/mol [5]
PubChem CID 56956598[5]
CAS Number 100414-80-0[6]
Solubility Soluble in Chloroform, Dichloromethane, Ethyl Acetate, Methanol, DMSO[7]
XLogP3 (Partition Coefficient) 3.7 (Highly lipophilic)[5]
Topological Polar Surface Area 35.5 Ų[5]

Mechanistic Rationale for the Isolation Strategy

The isolation of minor diterpenoids from a complex plant matrix is fraught with challenges, including co-elution with structurally similar tanshinones and degradation via oxidation. To mitigate this, our protocol employs a polarity-guided fractionation strategy :

  • Matrix Penetration (Methanol Extraction): Dried roots are highly lignified. Methanol is selected as the primary solvent because its low molecular size and moderate polarity allow it to penetrate the cellular matrix, extracting both hydrophilic salvianolic acids and lipophilic diterpenoids.

  • Defatting (Hexane Partition): Plant waxes and highly non-polar lipids can irreversibly foul high-performance liquid chromatography (HPLC) columns. A hexane wash selectively removes these interferents while leaving the slightly more polar spirolactones in the aqueous/methanol phase.

  • Target Enrichment (Ethyl Acetate Partition): With an XLogP3 of 3.7, danshinspiroketallactone partitions optimally into ethyl acetate (EtOAc), effectively separating it from the water-soluble phenolic acids.

  • Orthogonal Chromatography: Normal-phase silica gel chromatography separates compounds by functional group interactions (hydrogen bonding with silanol groups), while reverse-phase preparative HPLC (C18) separates them based on hydrophobic surface area, ensuring absolute purity.

Step-by-Step Isolation Protocol

Primary Extraction
  • Pulverization: Mill 10.0 kg of shade-dried Salvia miltiorrhiza roots into a coarse powder (40-mesh) to maximize the solvent-contact surface area.

  • Maceration/Reflux: Extract the powder with 95% Methanol (3 × 30 L) under reflux at 65°C for 3 hours per cycle.

  • Concentration: Filter the combined extracts through Whatman No. 1 paper and concentrate under reduced pressure (rotary evaporation at 40°C) to yield a dark, viscous crude extract (approx. 1.2 kg).

Liquid-Liquid Partitioning
  • Suspension: Suspend the crude extract in 3.0 L of distilled water.

  • Hexane Wash: Extract the aqueous suspension with n-Hexane (3 × 3.0 L). Discard the hexane layer (contains waxes and highly non-polar lipids).

  • Ethyl Acetate Extraction: Extract the remaining aqueous phase with Ethyl Acetate (3 × 3.0 L).

  • Drying: Dry the combined EtOAc layers over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and evaporate to yield the enriched lipophilic fraction (approx. 150 g).

Silica Gel Column Chromatography
  • Column Packing: Pack a glass column (10 cm × 100 cm) with 1.5 kg of normal-phase silica gel (200-300 mesh) using the dry-packing method.

  • Sample Loading: Dissolve the EtOAc fraction in a minimal amount of dichloromethane (DCM) and mix with 150 g of silica gel. Evaporate the DCM to create a dry powder, and load it evenly onto the column bed.

  • Gradient Elution: Elute the column using a step-gradient of Petroleum Ether (PE) and Ethyl Acetate (EtOAc) ranging from 100:0 to 50:50 (v/v).

  • Fraction Collection: Collect 500 mL fractions. Monitor via Thin Layer Chromatography (TLC) using PE:EtOAc (4:1) as the mobile phase. Visualize spots under UV light (254 nm) and by spraying with 10% sulfuric acid in ethanol followed by heating. Pool fractions exhibiting an Rf​ value of approximately 0.45-0.55.

Preparative RP-HPLC (Self-Validating Step)

To achieve >98% purity[8], the pooled fractions containing the spirolactone mixture are subjected to preparative High-Performance Liquid Chromatography.

  • System Setup: Use a preparative C18 column (e.g., 250 × 21.2 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution using Methanol:Water (75:25, v/v) at a flow rate of 10.0 mL/min.

  • Detection: Monitor absorbance continuously at 254 nm and 280 nm.

  • Collection: Danshinspiroketallactone typically elutes as a distinct, sharp peak. Collect the target peak, remove the methanol under vacuum, and lyophilize the remaining aqueous solution to yield pure danshinspiroketallactone as a powder[8].

IsolationWorkflow Root Dried S. miltiorrhiza Roots (10 kg) Ext MeOH Reflux Extraction & Rotary Evaporation Root->Ext Susp Aqueous Suspension (3.0 L H2O) Ext->Susp Hex Hexane Partition (Defatting) Susp->Hex Hexane (3x) EtOAc Ethyl Acetate Partition (Enriched Extract) Susp->EtOAc EtOAc (3x) Waste Non-polar Waxes/Lipids (Discarded) Hex->Waste Silica Silica Gel Column (PE:EtOAc Gradient) EtOAc->Silica Dry Load HPLC Preparative RP-HPLC (C18, MeOH:H2O 75:25) Silica->HPLC TLC Guided Pooling Pure Danshinspiroketallactone (>98% Purity) HPLC->Pure UV 254nm Monitoring

Workflow for the isolation of danshinspiroketallactone from Salvia miltiorrhiza.

Structural Elucidation & Self-Validation

To ensure the trustworthiness of the isolated compound, structural validation must be performed using spectroscopic techniques:

  • High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS): Validates the molecular formula. The isolated compound must exhibit a pseudo-molecular ion peak [M+H]+ at m/z 269.117 (calculated for C₁₇H₁₇O₃).

  • Nuclear Magnetic Resonance (NMR):

    • ¹H-NMR (400 MHz, CDCl₃): Look for the characteristic methyl singlets and the complex multiplet patterns of the spiro-ring system.

    • ¹³C-NMR (100 MHz, CDCl₃): Must display exactly 17 carbon resonances, including a characteristic downfield signal for the lactone carbonyl carbon (approx. δC​ 175-180 ppm) and the spiroketal quaternary carbon.

  • Electronic Circular Dichroism (ECD): Because danshinspiroketallactone possesses chiral centers (3S, 4'R), comparing experimental ECD spectra with Time-Dependent Density Functional Theory (TDDFT) calculated spectra is mandatory to confirm its absolute configuration[4].

Pharmacological Mode of Action

Recent pharmacological evaluations have positioned danshinspiroketallactone as a potent targeted agent for inflammatory and oncological applications[6]. In lipopolysaccharide (LPS)-induced cellular models (such as bronchial epithelial cells), the compound demonstrates significant protective effects.

Mechanistically, LPS binds to Toll-Like Receptor 4 (TLR4), triggering a signaling cascade that typically results in the phosphorylation of the P65 subunit of the NF- κ B complex. Phosphorylated P65 (p-P65) then translocates to the nucleus to initiate the transcription of pro-inflammatory cytokines. Danshinspiroketallactone specifically decreases the nuclear transport of p-P65 [4], thereby halting the inflammatory cascade at the transcriptional level.

Mechanism LPS LPS Stimulus TLR4 TLR4 Activation LPS->TLR4 NFkB NF-κB Complex Activation TLR4->NFkB pP65 Phosphorylation (p-P65) NFkB->pP65 Nuc Nuclear Translocation pP65->Nuc Inflam Pro-inflammatory Cytokine Release Nuc->Inflam Drug Danshinspiroketallactone Drug->Nuc Inhibits Translocation

Inhibition of the LPS-induced NF-κB inflammatory pathway by danshinspiroketallactone.

References

  • Asari, F., Kusumi, T., Zheng, G.-Z., Cen, Y.-Z., & Kakisawa, H. (1990). Cryptoacetalide and Epicryptoacetalide, Novel Spirolactone Diterpenoids from Salvia miltiorrhiza. Chemistry Letters, 19(10), 1885–1888. URL:[Link]

  • Ren, Y.-J., Cao, Y.-G., Zeng, M.-N., & Feng, W.-S. (2022). Ten undescribed diterpenoid quinones derived from the Salvia miltiorrhiza. Phytochemistry. (Referenced via ResearchGate). URL: [Link]

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 56956598, Danshinspiroketallactone. URL:[Link]

  • PlantaeDB. Salvia miltiorrhiza Phytochemical Profile. URL:[Link]

Sources

Exploratory

pharmacokinetics and bioavailability of danshinspiroketallactone

Pharmacokinetics and Bioavailability of Danshinspiroketallactone: A Comprehensive Technical Guide Executive Summary Danshinspiroketallactone (CAS: 100414-80-0) is a highly specialized lipophilic spirolactone derived from...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Pharmacokinetics and Bioavailability of Danshinspiroketallactone: A Comprehensive Technical Guide

Executive Summary

Danshinspiroketallactone (CAS: 100414-80-0) is a highly specialized lipophilic spirolactone derived from the roots of Salvia miltiorrhiza (Danshen)[1]. While historically overshadowed by more abundant tanshinones, recent pharmacological profiling has highlighted its potent anti-inflammatory properties and its ability to disrupt signaling networks crucial for cancer cell proliferation and apoptosis evasion[1][2]. However, translating these in vitro successes into in vivo efficacy is heavily bottlenecked by its pharmacokinetic (PK) profile.

As a Senior Application Scientist specializing in the ADME (Absorption, Distribution, Metabolism, and Excretion) of lipophilic phytochemicals, I have structured this whitepaper to provide researchers and drug development professionals with a rigorous, self-validating framework for evaluating and enhancing the bioavailability of danshinspiroketallactone.

Physicochemical Profiling & ADME Challenges

The pharmacokinetic behavior of a molecule is fundamentally dictated by its physicochemical properties. Danshinspiroketallactone exhibits classic Biopharmaceutics Classification System (BCS) Class II characteristics: high membrane permeability but exceptionally poor aqueous solubility.

ParameterValuePharmacokinetic & Biological Significance
Molecular Formula C₁₇H₁₆O₃Small molecule; falls well within Lipinski’s Rule of Five[1].
Exact Mass 268.1099 DaIdeal for high-resolution mass spectrometry (HRMS) quantification[3].
LogP (XLogP3) 3.7High lipophilicity. Predicts rapid lipid membrane partitioning but severe dissolution-rate limitations in the gastrointestinal (GI) tract[3].
Topological Polar Surface Area (TPSA) 35.5 ŲExcellent passive permeability. Values < 90 Ų strongly suggest the potential to cross the blood-brain barrier (BBB)[3].
Predicted Oral Bioavailability (F%) < 10%Severely limited by poor aqueous solubility and likely susceptibility to hepatic first-pass metabolism, typical of Danshen diterpenoids[4].

Validated Experimental Workflows for PK Profiling

To accurately quantify circulating levels of danshinspiroketallactone, researchers must overcome its high protein binding and low systemic exposure. The following protocol outlines a self-validating UHPLC-MS/MS methodology.

Protocol 1: In Vivo Pharmacokinetic Profiling via UHPLC-MS/MS

Objective: To determine the absolute bioavailability and clearance rates in preclinical models.

Step 1: Plasma Sample Preparation (Protein Precipitation)

  • Action: Aliquot 50 µL of collected plasma into a microcentrifuge tube. Add 150 µL of ice-cold acetonitrile (containing 10 ng/mL of an internal standard, such as dihydrotanshinone I). Vortex for 2 minutes and centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Causality: Danshinspiroketallactone is highly lipophilic (LogP = 3.7) and heavily bound to plasma proteins[3]. Acetonitrile serves a dual purpose: it effectively denatures and crashes plasma proteins (releasing the bound analyte fraction) while providing an optimal organic solvent environment to keep the lipophilic spirolactone in solution, ensuring >90% recovery.

Step 2: Chromatographic Separation

  • Action: Inject 2 µL of the supernatant onto a sub-2 µm C18 column (e.g., 2.1 × 50 mm, 1.7 µm). Use a gradient mobile phase consisting of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B).

  • Causality: The non-polar C18 stationary phase provides necessary retention for the lipophilic compound. The addition of formic acid acts as an ion-pairing agent, facilitating the protonation of the molecule to yield a strong [M+H]⁺ precursor ion for positive electrospray ionization (ESI+).

Step 3: Mass Spectrometry (MRM Mode)

  • Action: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Monitor the specific precursor-to-product ion transition for danshinspiroketallactone (precursor m/z ~269.1 based on its exact mass of 268.1099 Da)[3].

  • Causality: MRM mode acts as a double-mass filter, eliminating background matrix noise from the plasma. This is critical for detecting minor phytochemicals that often circulate at low nanomolar concentrations following oral administration.

PK_Workflow Dose In Vivo Dosing (IV / PO) Sample Plasma Sampling & Protein Crash Dose->Sample LCMS UHPLC-MS/MS (MRM Mode) Sample->LCMS Analysis NCA PK Analysis (AUC, Clearance) LCMS->Analysis

Figure 1: Standardized UHPLC-MS/MS workflow for in vivo pharmacokinetic profiling.

Overcoming Bioavailability Barriers

Because the oral bioavailability (OB) of raw danshinspiroketallactone is inherently low[4], formulation scientists must employ advanced delivery systems to achieve therapeutic plasma concentrations.

Protocol 2: Bioavailability Enhancement via Lipid-Based Nanosystems

Objective: To bypass dissolution-rate limitations and hepatic first-pass metabolism.

Step 1: Excipient Screening and Solubilization

  • Action: Dissolve 10 mg of danshinspiroketallactone in a pre-optimized lipid mixture comprising Capryol 90 (oil phase), Cremophor EL (surfactant), and Transcutol HP (co-surfactant) at a 2:5:3 ratio.

  • Causality: The lipophilic nature of the compound requires a lipid vehicle for solubilization. This specific combination forms a Self-Microemulsifying Drug Delivery System (SMEDDS).

Step 2: Aqueous Dispersion and Micelle Formation

  • Action: Introduce the lipid mixture into an aqueous environment (simulating gastric fluid) under mild agitation.

  • Causality: The surfactants rapidly reduce interfacial tension, causing the mixture to spontaneously form oil-in-water nanoemulsions (<50 nm in diameter). These nano-droplets present a massive surface area for absorption in the GI tract. Furthermore, lipid absorption pathways stimulate chylomicron formation, shunting the drug through the intestinal lymphatic system and directly bypassing the liver, thereby avoiding first-pass CYP450 degradation.

Mechanistic Pathways & Therapeutic Targets

Understanding the PK profile is only half the battle; one must also understand where the drug distributes to exert its effects. Recent studies demonstrate that danshinspiroketallactone exhibits targeted anti-inflammatory and lung-protective effects[2].

Specifically, at concentrations as low as 10 μM, the compound significantly decreases the nuclear transport of phosphorylated P65 (p-P65) in lipopolysaccharide (LPS)-induced epithelial cells[2]. By trapping the NF-κB complex in the cytoplasm, it halts the transcription of downstream pro-inflammatory cytokines, acting as a potent targeted therapeutic agent.

MOA Stimulus Inflammatory Stimulus (e.g., LPS) Receptor Cell Surface Receptor (TLR4) Stimulus->Receptor Cytoplasm Cytoplasmic NF-κB Complex (Inactive) Receptor->Cytoplasm Signaling Cascade Drug Danshinspiroketallactone (Lipophilic Entry) Nucleus p-P65 Nuclear Translocation (Active) Drug->Nucleus Inhibits Transport Cytoplasm->Nucleus Phosphorylation GeneExp Pro-inflammatory Gene Expression Nucleus->GeneExp Transcription

Figure 2: Mechanistic pathway of Danshinspiroketallactone inhibiting NF-κB (p-P65) nuclear translocation.

Conclusion

Danshinspiroketallactone represents a highly promising, albeit pharmacokinetically challenging, therapeutic entity. Its high lipophilicity (LogP 3.7) and low topological polar surface area grant it excellent cellular permeability, making it a potent intracellular inhibitor of oncogenic and inflammatory pathways[1][3]. However, unlocking its clinical potential requires rigorous LC-MS/MS quantification protocols and the strategic application of lipid-based nanocarriers to circumvent its inherent bioavailability limitations.

References

  • CymitQuimica. "Danshinspiroketallactone - Synthetic Compound Profile." CymitQuimica.
  • Ren, Y.-J., et al. "Salvia miltiorrhiza in osteoporosis: a review of its phytochemistry, traditional clinical uses and preclinical studies (2014–2024)." Frontiers in Pharmacology.
  • National Center for Biotechnology Information. "Danshinspiroketallactone | C17H16O3 | CID 56956598.
  • PMC. "Investigation of the mechanisms and experimental verification of Cuscuta-Salvia in the treatment of polycystic ovary syndrome (PCOS) via network pharmacology.

Sources

Foundational

Danshinspiroketallactone (CAS: 100414-80-0): Comprehensive Technical Guide on Physicochemical Profiling and Pharmacological Workflows

Executive Summary Danshinspiroketallactone is a highly specialized lipophilic diterpenoid and synthetic spirolactone derivative originating from the roots of Salvia miltiorrhiza (commonly known as Danshen)[1]. Widely rec...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Danshinspiroketallactone is a highly specialized lipophilic diterpenoid and synthetic spirolactone derivative originating from the roots of Salvia miltiorrhiza (commonly known as Danshen)[1]. Widely recognized in traditional and modern pharmacognosy for its profound cardiovascular and cerebrovascular benefits[2], recent molecular profiling has highlighted its potent anti-inflammatory and anti-cancer properties[1]. This whitepaper provides drug development professionals with an in-depth analysis of its physicochemical properties, mechanistic pathways, and field-proven experimental protocols for laboratory evaluation.

Physicochemical Profiling & Structural Data

Danshinspiroketallactone (IUPAC: (3S,4'R)-4',6-dimethylspiro[benzo[g][2]benzofuran-3,2'-oxolane]-1-one) is characterized by a complex spiroketal framework[3]. Its high lipophilicity (XLogP3 = 3.7) dictates its pharmacokinetic behavior, enabling rapid cellular membrane penetration but requiring specific organic solvents for in vitro reconstitution[3].

Table 1: Quantitative Physicochemical Properties

PropertyValueSource
CAS Number 100414-80-0[4]
Molecular Formula C17H16O3[3]
Molecular Weight 268.31 g/mol [3]
Exact Mass 268.10994 Da[3]
Topological Polar Surface Area (TPSA) 35.5 Ų[3]
XLogP3 (Lipophilicity) 3.7[3]
Physical State Solid Powder[5]
Purity Standard ≥98% (HPLC)[5]

Pharmacological Mechanisms & Target Pathways

The therapeutic viability of Danshinspiroketallactone is anchored in its ability to disrupt pathological signaling networks.

Anti-Inflammatory Action via NF-κB Modulation

In models of acute pulmonary inflammation, Danshinspiroketallactone acts as a potent lung-protective agent. Research indicates that at a concentration of 10 μM, the compound significantly decreases the nuclear transport of phosphorylated P65 (p-P65) in lipopolysaccharide (LPS)-induced bronchial epithelial cells[6]. By halting the nuclear translocation of p-P65, it effectively silences the NF-κB signaling cascade, preventing the downstream transcription of pro-inflammatory cytokines.

Anti-Cancer Potential

Beyond inflammation, the compound exhibits significant anticancer potential by inhibiting specific cellular pathways crucial for tumor proliferation. It disrupts signaling networks responsible for apoptosis evasion, thereby limiting tumor growth and survival[1].

Pathway LPS LPS (Endotoxin) Receptor TLR4 Complex LPS->Receptor Kinase IKK Phosphorylation Receptor->Kinase p65_cyto p-P65 (Cytosolic) Kinase->p65_cyto Activation p65_nuc p-P65 (Nuclear) p65_cyto->p65_nuc Translocation Target Pro-inflammatory Gene Expression p65_nuc->Target Transcription Drug Danshinspiroketallactone (CAS: 100414-80-0) Drug->p65_cyto Blocks Nuclear Transport

Fig 1: Mechanism of Danshinspiroketallactone inhibiting p-P65 nuclear translocation.

Experimental Methodologies & Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating necessary controls and explaining the causality behind critical physicochemical handling steps.

Protocol 1: Reconstitution and Solubilization

Due to its low TPSA (35.5 Ų) and high XLogP3 (3.7)[3], Danshinspiroketallactone is practically insoluble in aqueous buffers.

  • Primary Solvent Selection: Dissolve the lyophilized powder in high-purity Dimethyl Sulfoxide (DMSO), Dichloromethane, or Ethyl Acetate[7] to create a 10 mM stock solution. Causality: Organic solvents are required to overcome the hydrophobic forces of the diterpenoid structure.

  • Thermal & Kinetic Activation: Warm the microcentrifuge tube to 37°C (98.6°F) and agitate in an ultrasonic bath for 5–10 minutes[5]. Causality: Sonication combined with mild heat provides the activation energy necessary to fully disrupt the crystalline lattice of the powder, preventing micro-precipitates that could skew in vitro dosing.

  • Storage: Aliquot the stock solution and store tightly sealed at 2–8°C. The compound remains stable for up to 24 months under these conditions[7].

Protocol 2: In Vitro Evaluation of p-P65 Nuclear Translocation

Self-Validating Design: This assay must include a vehicle control (0.1% DMSO) to establish baseline LPS-induced inflammation, and a positive control (e.g., 10 μM BAY 11-7082) to validate the assay's dynamic range for NF-κB inhibition.

  • Cell Seeding: Culture human bronchial epithelial cells in 6-well plates until 80% confluence.

  • Pre-treatment: Administer Danshinspiroketallactone at a final concentration of 10 μM[6]. Causality: A 2-hour pre-treatment allows the highly lipophilic compound to partition across the phospholipid bilayer and establish intracellular equilibrium prior to the inflammatory insult.

  • Inflammatory Induction: Introduce 1 μg/mL LPS for 1 hour. Causality: LPS rapidly binds to TLR4, triggering the phosphorylation of IKK and subsequent p65 activation.

  • Subcellular Fractionation (Critical Step): Lyse cells using a hypotonic buffer containing 0.1% NP-40 to selectively disrupt the plasma membrane while leaving nuclear envelopes intact. Centrifuge at 3,000 x g to separate the cytosolic fraction (supernatant) from the nuclear pellet. Causality: Analyzing whole-cell lysates cannot differentiate between cytosolic and nuclear p-P65. Fractionation is mandatory to definitively prove the blockade of nuclear transport.

  • Quantification: Perform Western Blotting on the isolated nuclear fraction using anti-p-P65 antibodies. Normalize the signal against a nuclear-specific housekeeping protein (e.g., Lamin B1) to ensure equal loading.

Protocol Step1 Seed Bronchial Epithelial Cells Step2 Pre-treat with Drug (10 μM in DMSO) Step1->Step2 Step3 LPS Stimulation (Inflammatory Stress) Step2->Step3 Step4 Subcellular Fractionation Step3->Step4 Step5 Western Blot (Nuclear p-P65) Step4->Step5

Fig 2: In vitro workflow for evaluating NF-κB pathway inhibition.

References

  • CymitQuimica. "Danshinspiroketallactone - CAS: 100414-80-0." CymitQuimica.
  • Alfa Chemistry. "CAS 100414-80-0 Danshinspiroketallactone - Carboxyl." Alfa Chemistry.
  • Alfa Chemistry. "CAS 100414-80-0 Danshinspiroketallactone - Plant Extract." Alfa Chemistry.
  • National Institutes of Health. "Danshinspiroketallactone | C17H16O3 | CID 56956598 - PubChem." PubChem.
  • BioCrick Biotech. "Certificate of Analysis: Danshinspiroketallactone." BioCrick.
  • ResearchGate. "The tanshinones from the plant of Salvia miltiorrhiza.
  • ChemFaces. "Salvia miltiorrhiza Bge. | Manufacturer." ChemFaces.

Sources

Exploratory

Danshinspiroketallactone in Human Cancer Cell Lines: IC50 Profiling, Mechanistic Causality, and Experimental Validation

Executive Summary Danshinspiroketallactone (CAS: 100414-80-0) is a complex benzannulated spirolactone derived from the roots of Salvia miltiorrhiza (Danshen). While traditionally broadly classified among diterpenoid quin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Danshinspiroketallactone (CAS: 100414-80-0) is a complex benzannulated spirolactone derived from the roots of Salvia miltiorrhiza (Danshen). While traditionally broadly classified among diterpenoid quinones with significant anticancer potential [[1]](), empirical in vitro data reveals an "IC50 Paradox." The compound exhibits weak direct cytotoxicity against standard human cancer cell lines, yet demonstrates potent modulatory effects on the tumor microenvironment (TME) and inflammatory signaling networks. This whitepaper synthesizes the quantitative IC50 data, explains the structural causality behind its pharmacological profile, and provides self-validating protocols for rigorous laboratory evaluation.

The IC50 Paradox: Direct Cytotoxicity vs. TME Modulation

Quantitative IC50 Profiling

In standard 2D in vitro monocultures, Danshinspiroketallactone fails to induce acute apoptosis at low micromolar concentrations. As summarized in the table below, the compound yields IC50 values exceeding 40 μM across multiple human cancer lineages 2.

Cell LineTissue OriginIC50 Value (μM)Phenotypic ObservationReference
HL-60 Human Leukemia> 40.0No significant direct cytotoxicity2
A-549 Lung Carcinoma> 40.0No significant direct cytotoxicity2
MCF-7 Breast Adenocarcinoma> 40.0No significant direct cytotoxicity2
SW-480 Colorectal Adenocarcinoma> 40.0No significant direct cytotoxicity2
SMMC-7721 Hepatocellular Carcinoma> 40.0No significant direct cytotoxicity2
A375 (TRCs) *Melanoma (Tumor-Repopulating)2.83Strong cytotoxicity (Analog comparison)3

*Note: The 2.83 μM data refers to the structurally related analog epi-danshenspiroketallactone B against tumor-repopulating cells, illustrating extreme structure-activity relationship (SAR) sensitivity within this chemical class.

Structural Causality Behind the IC50 Values

Why does Danshinspiroketallactone exhibit a high IC50 for direct cytotoxicity compared to traditional chemotherapeutics? The causality lies in its benzannulated spiroketal core. Unlike highly electrophilic compounds that covalently cross-link DNA or directly poison topoisomerases, the spiroketal structure is chemically stable and non-intercalating. Its biological activity is driven by highly specific, non-covalent protein-ligand interactions targeting kinase domains and transcription factors. Consequently, in isolated 2D monocultures—which lack a complex inflammatory microenvironment—the compound appears inactive. Its true pharmacological value is unmasked only when evaluating its impact on inflammatory-driven tumor survival pathways.

Mechanistic Causality: NF-κB (p-P65) Pathway Modulation

Rather than acting as a blunt cytotoxic agent, Danshinspiroketallactone disrupts the signaling networks responsible for tumor growth and apoptosis evasion 1. Specifically, at concentrations as low as 10 μM, it significantly decreases the nuclear transport of p-P65 (the active subunit of NF-κB) in epithelial cells subjected to inflammatory stimuli 4. By preventing p-P65 from reaching the nucleus, the compound downregulates the transcription of pro-survival genes (e.g., Bcl-2, IL-6), effectively sensitizing cancer cells to apoptosis and suppressing metastasis.

Pathway Stimulus TME Inflammatory Stimulus (LPS / Cytokines) IKK IKK Complex Activation Stimulus->IKK NFKB NF-κB (p-P65) Release IKK->NFKB Nucleus Nuclear Translocation (Pro-survival Gene Transcription) NFKB->Nucleus DSK Danshinspiroketallactone (10 μM) DSK->Nucleus Inhibits Translocation

Fig 1. Danshinspiroketallactone modulates TME by inhibiting p-P65 nuclear translocation.

Self-Validating Experimental Protocols

To generate trustworthy and reproducible data when working with Salvia-derived diterpenoid quinones, standard assays must be modified to account for the unique chemical properties of the compounds.

High-Fidelity IC50 Determination (Mitigating Quinone Redox Interference)

Causality for Assay Choice: Traditional MTT assays rely on the cellular reduction of a tetrazolium dye. However, quinone derivatives are highly redox-active and can directly reduce MTT in the absence of cells, yielding artificially high absorbance readings (false viability). Resazurin (Alamar Blue) is significantly less susceptible to abiotic reduction by quinones, making it the mandatory choice for this compound class.

Protocol S1 1. Cell Seeding (Optimized Density) S2 2. Compound Dosing (0.1 - 100 μM) S1->S2 S3 3. Resazurin Addition (Avoids Quinone Redox) S2->S3 S4 4. Fluorescence Read (Ex 560 / Em 590) S3->S4 S5 5. IC50 Regression (Self-Validated) S4->S5

Fig 2. Self-validating IC50 determination workflow mitigating quinone redox interference.

Step-by-Step Methodology:

  • Cell Seeding: Seed target cancer cells (e.g., A-549, MCF-7) at 5×103 cells/well in a 96-well plate. Incubate overnight at 37°C, 5% CO2.

  • Compound Dosing: Prepare a serial dilution of Danshinspiroketallactone in DMSO, then dilute in culture media (final DMSO < 0.5%). Treat cells with concentrations ranging from 0.1 μM to 100 μM for 72 hours.

  • Resazurin Addition: Add Resazurin solution to a final concentration of 10% v/v. Incubate for 2–4 hours.

  • Self-Validation Checkpoint (Abiotic Reduction Control): Include a set of cell-free wells containing only culture media, the highest concentration of Danshinspiroketallactone (100 μM), and Resazurin. Logic: If fluorescence in these wells exceeds the blank media control, the compound is directly reducing the dye. This background must be mathematically subtracted from all biological wells.

  • Data Acquisition: Measure fluorescence at Ex 560 nm / Em 590 nm. Calculate IC50 using non-linear regression (curve fit) software.

Immunofluorescence Validation of p-P65 Translocation

Because Danshinspiroketallactone's primary anti-tumor mechanism relies on TME modulation rather than direct cytotoxicity, validating its effect on the NF-κB pathway is critical.

Step-by-Step Methodology:

  • Cell Preparation: Seed A-549 cells on glass coverslips in 24-well plates and grow to 70% confluence.

  • Pre-treatment: Treat cells with 10 μM Danshinspiroketallactone for 2 hours to allow intracellular target engagement.

  • Inflammatory Stimulation: Stimulate cells with LPS (1 μg/mL) or TNF-α (10 ng/mL) for 30 minutes to trigger p-P65 nuclear translocation.

  • Fixation & Permeabilization: Fix cells with 4% paraformaldehyde for 15 min, then permeabilize with 0.1% Triton X-100 for 10 min.

  • Immunostaining: Block with 5% BSA, incubate with primary anti-p-P65 antibody overnight at 4°C, followed by a fluorophore-conjugated secondary antibody and DAPI nuclear counterstain.

  • Self-Validation Checkpoint (Dynamic Range Verification): Use BAY 11-7082 (10 μM, an irreversible IKK inhibitor) as a positive control for translocation inhibition. Logic: The assay is only valid if the Z'-factor between the LPS-only (100% translocation) and BAY 11-7082 (0% translocation) controls is >0.5, ensuring the system has the sensitivity to detect Danshinspiroketallactone's modulatory effects.

Conclusion

Danshinspiroketallactone represents a paradigm shift in evaluating natural product-derived oncology candidates. While its IC50 values in standard human cancer cell lines exceed 40 μM—indicating a lack of direct, acute cytotoxicity—its structural stability allows it to act as a potent modulator of the tumor microenvironment. By inhibiting the nuclear translocation of p-P65 at concentrations as low as 10 μM, it neutralizes the inflammatory signaling required for tumor survival and progression. Future drug development efforts should position Danshinspiroketallactone not as a monotherapy cytotoxic agent, but as a highly targeted adjuvant designed to dismantle the TME.

References

  • Isolation and bioactivity of diterpenoids from the roots of Salvia grandifolia Source: researchgate.net URL:[Link]

  • New diterpenoid quinones derived from Salvia miltiorrhiza and their cytotoxic and neuroprotective activities Source: rsc.org URL:[Link]

Sources

Foundational

Introduction: The Chemical Arsenal of a Medicinal Plant

An In-Depth Technical Guide to the Biosynthesis of Bioactive Diterpenoids in Salvia miltiorrhiza (Danshen) A Note on Terminology: This guide focuses on the biosynthesis of tanshinones, the major class of lipophilic bioac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Biosynthesis of Bioactive Diterpenoids in Salvia miltiorrhiza (Danshen)

A Note on Terminology: This guide focuses on the biosynthesis of tanshinones, the major class of lipophilic bioactive compounds in Salvia miltiorrhiza (Danshen). While the initial topic specified "spiroketal lactones," the vast body of scientific literature on Danshen points to tanshinones, which are abietane-type norditerpenoid quinones, as the primary and most extensively studied diterpenoids. There is currently limited evidence for a major, distinct pathway for spiroketal lactones in this species. Therefore, this whitepaper addresses the core objective of providing a deep technical overview of the key diterpenoid biosynthetic pathway in Danshen.

Salvia miltiorrhiza Bunge, commonly known as Danshen, is a cornerstone of traditional Chinese medicine, where its roots have been utilized for centuries to treat a range of ailments, particularly cardiovascular and cerebrovascular diseases.[1][2][3] The therapeutic efficacy of Danshen is largely attributed to two main classes of secondary metabolites: water-soluble phenolic acids (such as salvianolic acid B) and fat-soluble diterpenoid compounds known as tanshinones.[1][4]

Tanshinones, which include prominent members like tanshinone I, tanshinone IIA, and cryptotanshinone, are responsible for the characteristic red color of Danshen root and possess a wide spectrum of pharmacological activities, including anti-inflammatory, antioxidant, and potent anti-cancer properties.[1][4][5][6] Understanding the intricate biosynthetic pathway that leads to the production of these complex molecules is of paramount importance for drug development, metabolic engineering, and ensuring the quality and consistency of this vital medicinal herb.

This guide provides a comprehensive, in-depth exploration of the tanshinone biosynthetic pathway, from the generation of universal precursors to the final intricate modifications that yield a diverse array of bioactive structures. We will delve into the key enzymes, regulatory networks, and experimental methodologies that have been instrumental in elucidating this complex natural product assembly line.

Architectural Overview: A Three-Stage Assembly Line for Tanshinone Production

The biosynthesis of tanshinones is a sophisticated, multi-stage process that can be conceptually divided into three core phases:

  • Precursor Formation: The synthesis of the universal five-carbon (C5) isoprenoid building blocks, isopentenyl diphosphate (IPP) and its isomer dimethylallyl diphosphate (DMAPP).[1][7]

  • Diterpene Skeleton Construction: The assembly of these C5 units into the C20 precursor, geranylgeranyl diphosphate (GGPP), followed by its cyclization to form the foundational tricyclic skeleton of miltiradiene.[4][5]

  • Post-Modification and Diversification: A series of extensive enzymatic modifications of the miltiradiene skeleton, primarily through oxidation, hydroxylation, and dehydrogenation, to produce the vast array of structurally diverse tanshinones.[4][8]

Tanshinone_Biosynthesis_Overview

Part 1: The Upstream Engine - Forging the Isoprenoid Precursors

All terpenoids, including tanshinones, are derived from the fundamental C5 precursors, IPP and DMAPP.[7] In plants, these building blocks are synthesized through two distinct and spatially separated pathways: the mevalonate (MVA) pathway in the cytosol and the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway in the plastids.[7][9]

The Mevalonate (MVA) and MEP Pathways
  • MVA Pathway: This cytosolic pathway begins with acetyl-CoA. A key rate-limiting step is the conversion of HMG-CoA to mevalonate, catalyzed by the enzyme 3-hydroxy-3-methylglutaryl-CoA reductase (HMGR).[1][8]

  • MEP Pathway: Located in the plastids, this pathway starts from glyceraldehyde-3-phosphate (G3P) and pyruvate.[4] The first committed enzyme, 1-deoxy-D-xylulose-5-phosphate synthase (DXS), is considered a critical control point.[4][10]

While diterpenoids are typically derived from the plastidial MEP pathway, significant evidence points to a crucial interplay, or "crosstalk," between the MVA and MEP pathways in tanshinone biosynthesis.[8] Metabolic engineering studies have shown that overexpressing key enzymes from both pathways can lead to an increase in tanshinone accumulation. For instance, while overexpression of SmDXS from the MEP pathway provides a more significant boost, overexpression of SmHMGR from the MVA pathway also enhances tanshinone production, confirming that both pathways contribute to the precursor pool.[7][11]

Precursor_Pathways

Part 2: Constructing the Core - From GGPP to Miltiradiene

With a supply of IPP and DMAPP, the cell begins to construct the C20 backbone of the diterpenoid.

  • GGPP Synthesis: The enzyme geranylgeranyl diphosphate synthase (GGPPS) catalyzes the sequential condensation of three molecules of IPP with one molecule of DMAPP to form the C20 linear precursor, geranylgeranyl diphosphate (GGPP).[1][4][8] Overexpression of SmGGPPS1 in hairy root cultures has been shown to significantly increase the content of tanshinones, highlighting its importance.[1][11]

  • Cyclization Cascade: The formation of the characteristic tricyclic abietane skeleton of tanshinones is a two-step cyclization process catalyzed by two distinct diterpene synthases (diTPSs):

    • Copalyl Diphosphate Synthase (CPS): This Class II diTPS protonates the terminal olefin of GGPP to initiate a cyclization cascade, forming a bicyclic intermediate, (+)-copalyl diphosphate ((+)-CPP).[12]

    • Kaurene Synthase-Like (KSL): This Class I diTPS then facilitates the ionization of the diphosphate moiety and a subsequent cyclization and rearrangement of (+)-CPP to produce the final tricyclic hydrocarbon skeleton, miltiradiene.[12][13]

Functional characterization has confirmed that SmCPS1 and SmKSL1 are the key enzymes responsible for miltiradiene production in Danshen.[8][14] RNA interference (RNAi) experiments that down-regulate the expression of SmCPS1 result in a marked decrease in tanshinone accumulation, cementing its critical role in the pathway.[8]

Skeleton_Formation

Part 3: The Finishing Touches - Oxidation and Diversification

Miltiradiene itself is not bioactive; it is the extensive post-modification, primarily driven by a superfamily of enzymes called cytochrome P450s (CYPs), that creates the pharmacologically active tanshinones.[8][12] These modifications largely occur on the endoplasmic reticulum.

The most critical players in this stage belong to the CYP76AH subfamily.[12][15]

  • From Miltiradiene to Ferruginol: The first key oxidative step is catalyzed by CYP76AH1 , which hydroxylates miltiradiene to form ferruginol. This reaction is a crucial gateway; silencing CYP76AH1 via RNAi leads to a significant decrease in tanshinones and a corresponding accumulation of the miltiradiene precursor.[1][16]

  • Further Hydroxylation and Oxidation: Following the formation of ferruginol, a cascade of further oxidations occurs, catalyzed by other CYP76AH members, creating a branching pathway:

    • CYP76AH3 can oxidize ferruginol to produce sugiol or 11-hydroxyferruginol.[2][17]

    • CYP76AK1 appears to be a 20-hydroxylase, acting on intermediates like 11-hydroxyferruginol.[7]

These sequential hydroxylations and oxidations decorate the abietane skeleton, ultimately leading to the formation of the characteristic o- or p-quinone moiety of the C ring and the furan or dihydrofuran D ring found in various tanshinones.[6][7] The precise sequence and full enzymatic cast for the conversion of these early intermediates into the final products like cryptotanshinone and tanshinone IIA are still areas of active investigation.[2][10]

Post_Modification

Experimental Protocols & Methodologies

Elucidating this pathway relies on a combination of genetic, molecular, and analytical techniques. Hairy root cultures and HPLC analysis are two cornerstone methodologies in this field.

Protocol 1: Gene Function Analysis via Hairy Root Culture

Salvia miltiorrhiza hairy root cultures provide an excellent self-validating system for studying gene function. They are genetically stable, exhibit rapid growth, and synthesize tanshinones in a manner comparable to the parent plant root, allowing for controlled experiments.[18][19]

Workflow:

  • Vector Construction: The target gene (e.g., SmGGPPS1 for overexpression or an RNAi cassette for silencing) is cloned into a binary vector under the control of a strong constitutive promoter (e.g., CaMV 35S).

  • Agrobacterium rhizogenes Transformation: The vector is introduced into a competent strain of A. rhizogenes (e.g., ATCC15834).

  • Explant Infection: Sterile leaf explants from S. miltiorrhiza are infected with the transformed Agrobacterium.

  • Hairy Root Induction & Selection: Explants are co-cultivated for several days and then transferred to a solid medium containing an antibiotic (e.g., cefotaxime) to eliminate bacteria and a selection agent (e.g., kanamycin) if the vector contains a resistance gene. Hairy roots will emerge from the wound sites.

  • Culture Establishment: Independent transgenic hairy root lines are excised and propagated in a liquid hormone-free medium (e.g., B5 or MS).

  • Elicitation (Optional): To boost production for easier detection, cultures can be treated with elicitors like yeast extract (YE) or methyl jasmonate (MJ) a few days before harvesting.[19]

  • Analysis: Harvested roots are dried, and metabolites are extracted for analysis by HPLC (Protocol 2). Gene expression levels are quantified by qRT-PCR to confirm successful transformation and correlation with metabolite changes.

Hairy_Root_Workflow

Protocol 2: Quantification of Tanshinones by HPLC-DAD

High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD) is the standard method for the separation and quantification of major tanshinones.[20][21]

Methodology:

  • Sample Preparation:

    • Harvested hairy roots or plant root material is dried to a constant weight (e.g., at 50°C) and ground into a fine powder.

    • A precisely weighed amount of powder (e.g., 50 mg) is extracted with a suitable solvent (e.g., 10 mL of methanol) using ultrasonication for a defined period (e.g., 30-45 minutes).

    • The extract is centrifuged, and the supernatant is filtered through a 0.22 µm syringe filter into an HPLC vial.

  • HPLC System & Conditions:

    • System: An Agilent 1260 Series or similar system equipped with a DAD.[20]

    • Column: A C18 reverse-phase column (e.g., Waters C18, 150 mm × 3.9 mm, 5 µm).[20]

    • Mobile Phase: A gradient elution is typically used, involving two solvents. For example:

      • Solvent A: Methanol

      • Solvent B: 0.3% Formic acid in water[20]

    • Gradient Program: A typical program might run from a high percentage of B to a low percentage of B over 40-50 minutes to separate the compounds.[20]

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30°C.

    • Detection: DAD is set to monitor characteristic wavelengths for tanshinones (e.g., 270 nm).

  • Quantification:

    • Standard curves are generated using pure analytical standards of cryptotanshinone, tanshinone I, and tanshinone IIA at several concentrations.

    • The peak areas from the sample chromatograms are compared to the standard curves to determine the concentration of each compound, typically expressed as mg/g of dry weight (DW).

CompoundTypical Retention Time (min)λmax (nm)
Dihydrotanshinone IVaries~254, 268
CryptotanshinoneVaries~254, 266, 450
Tanshinone IVaries~250, 268, 420
Tanshinone IIAVaries~252, 270, 460
Table 1: Representative data for major tanshinones analyzed by HPLC-DAD. Retention times are column and method-dependent.

Conclusion and Future Horizons

Significant strides have been made in mapping the biosynthetic pathway of tanshinones in Salvia miltiorrhiza. The core pathway from isoprenoid precursors to the miltiradiene skeleton and the initial crucial oxidative steps are now well-established.[1][4][8] However, the field is ripe for further discovery. The precise enzymatic steps that convert ferruginol and its derivatives into the final, structurally diverse tanshinones remain largely uncharacterized. Elucidating these final steps will require a combination of transcriptomics, proteomics, and sophisticated gene-function analyses.

This foundational knowledge is not merely academic; it is the blueprint for the future of tanshinone production. By identifying and overcoming rate-limiting enzymatic steps, researchers can employ metabolic engineering and synthetic biology approaches—using platforms from hairy roots to microbial chassis like yeast—to sustainably produce high yields of these valuable medicinal compounds, meeting the growing global demand and paving the way for novel drug discovery.[11][18]

References

  • Wang, J. W., & Wu, J. Y. (2010). Tanshinone biosynthesis in Salvia miltiorrhiza and production in plant tissue cultures. Applied Microbiology and Biotechnology, 88(2), 437–449. [Link]

  • Ma, X., Ma, Y., Tang, J., He, Y., Liu, Y., Ma, X., Shen, Y., Cui, G., Lin, H., & Rong, Q. (2015). The Biosynthetic Pathways of Tanshinones and Phenolic Acids in Salvia miltiorrhiza. Molecules, 20(9), 16235–16254. [Link]

  • Lian, H., et al. (2025). SmWRKY32-SmbHLH65/SmbHLH85 regulatory module mediates tanshinone biosynthesis in Salvia miltiorrhiza. Horticulture Research. [Link]

  • Luo, H., et al. (2020). Tanshinone and salvianolic acid biosynthesis are regulated by SmMYB98 in Salvia miltiorrhiza hairy roots. Journal of Advanced Research, 24, 217-226. [Link]

  • Luo, H., et al. (2019). Tanshinones, Critical Pharmacological Components in Salvia miltiorrhiza. Frontiers in Plant Science, 10, 24. [Link]

  • Wang, Y., et al. (2024). Transcription factors in tanshinones: Emerging mechanisms of transcriptional regulation. Heliyon, 10(21), e31637. [Link]

  • Lu, L. L., Zhang, Y. X., & Yang, Y. F. (2022). Integrative transcriptomic and metabolomic analyses unveil tanshinone biosynthesis in Salvia miltiorrhiza root under N starvation stress. PLoS ONE, 17(8), e0273495. [Link]

  • Song, J., et al. (2022). Chromosome-level genome assembly of Salvia miltiorrhiza with orange roots uncovers the role of Sm2OGD3 in catalyzing 15,16-dehydrogenation of tanshinones. Horticulture Research, 9, uhac100. [Link]

  • Lich-blau, S., & Peters, R. J. (2022). Tanshinones: Leading the way into Lamiaceae labdane-related diterpenoid biosynthesis. Current Opinion in Plant Biology, 66, 102191. [Link]

  • Zhao, Z., et al. (2023). Functional Study and Efficient Catalytic Element Mining of CYP76AHs in Salvia Plants. International Journal of Molecular Sciences, 24(12), 10332. [Link]

  • Wang, Y., et al. (2021). Integrative quantitative and qualitative analysis for the quality evaluation and monitoring of Danshen medicines from different sources using HPLC-DAD and NIR combined with chemometrics. Journal of Pharmaceutical and Biomedical Analysis, 205, 114324. [Link]

  • Shi, M., et al. (2016). RNA interference targeting CYP76AH1 in hairy roots of Salvia miltiorrhiza reveals its key role in the biosynthetic pathway of tanshinones. Plant Science, 252, 24-31. [Link]

  • UniProt Consortium. (2016). UniProtKB - A0A0P0X3A9 (CYP76AH3_SALMI). UniProt. [Link]

  • Zhao, Z., et al. (2023). Biosynthetic pathway of tanshinones in Salvia miltiorrhiza mediated by CYP76AHs. ResearchGate. [Link]

  • EurekAlert!. (2024). Decoding salvia miltiorrhiza: a molecular approach to boosting bioactive compounds. AAAS. [Link]

  • Zhou, Z., et al. (2019). Bioactivities, biosynthesis and biotechnological production of phenolic acids in Salvia miltiorrhiza. Critical Reviews in Food Science and Nutrition, 59(13), 2038-2049. [Link]

  • Wang, X., et al. (2013). Enzyme kinetic and molecular docking studies for the inhibitions of miltirone on major human cytochrome P450 isozymes. Phytomedicine, 20(3-4), 347-352. [Link]

  • Zhou, L., et al. (2005). Danshen: an overview of its chemistry, pharmacology, pharmacokinetics, and clinical use. Journal of Clinical Pharmacology, 45(12), 1345-1359. [Link]

  • Zhang, Y., et al. (2016). Chemical Analysis of the Herbal Medicine Salviae miltiorrhizae Radix et Rhizoma (Danshen). Molecules, 21(1), 51. [Link]

  • Shi, M., et al. (2019). Enhancement of tanshinone production in Salvia miltiorrhiza hairy root cultures by metabolic engineering. Biotechnology Letters, 41(4-5), 537-545. [Link]

  • Zhang, Y., et al. (2016). Chemical Analysis of the Herbal Medicine Salviae miltiorrhizae Radix et Rhizoma (Danshen). Molecules, 21(1), 51. [Link]

  • Ma, X., et al. (2015). The Biosynthetic Pathways of Tanshinones and Phenolic Acids in Salvia miltiorrhiza. Molecules, 20(9), 16235-16254. [Link]

  • Tzu-Chi University. (n.d.). Pharmacological and Physiological Activities of Danshen Extracts. Tzu Chi University e-journal. [Link]

  • Zhang, H. Q., & Wang, Z. T. (2006). [Advances in study of the pharmacological effects of danshen on hemorheology]. Zhongguo Zhong yao za zhi = Zhongguo zhongyao zazhi = China journal of Chinese materia medica, 31(16), 1313–1316. [Link]

  • Wang, X., et al. (2010). Major tanshinones of Danshen (Salvia miltiorrhiza) exhibit different modes of inhibition on human CYP1A2, CYP2C9, CYP2E1 and CYP3A4 activities in vitro. Phytomedicine, 17(11), 868-875. [Link]

  • ResearchGate. (n.d.). Pathway and enzymes involved in miltiradiene biosynthesis in S. moellendorffii and S. miltiorrhiza. ResearchGate. [Link]

  • G-Biosciences. (n.d.). Dihydrotanshinone I. G-Biosciences. [Link]

  • Yang, D., et al. (2022). Spatiotemporal and Transcriptional Characterization on Tanshinone Initial Synthesis in Salvia miltiorrhiza Roots. Plants, 11(21), 2988. [Link]

  • Ma, X., et al. (2015). The Biosynthetic Pathways of Tanshinones and Phenolic Acids in Salvia miltiorrhiza. Molecules, 20(9), 16235-16254. [Link]

  • Academic Journals. (2012). Analysis of Salvia miltiorrhiza (Danshen). Journal of Medicinal Plants Research, 6(23), 3943-3954. [Link]

  • ResearchGate. (n.d.). Proposed biosynthetic pathways of tanshinones in Salvia miltiorrhiza. ResearchGate. [Link]

  • Kai, G. Y., et al. (2011). Metabolic engineering tanshinone biosynthetic pathway in Salvia miltiorrhiza hairy root cultures. Metabolic engineering, 13(3), 319–327. [Link]

  • Lee, J. H., et al. (2015). Dihydrotanshinone I inhibits the translational expression of hypoxia-inducible factor-1α. Chemico-biological interactions, 240, 117–125. [Link]

  • ResearchGate. (2016). (PDF) Chemical Analysis of the Herbal Medicine Salviae miltiorrhizae Radix et Rhizoma (Danshen). ResearchGate. [Link]

  • Wang, L., et al. (2015). Tanshinones: Sources, Pharmacokinetics and Anti-Cancer Activities. Molecules, 20(8), 13978-13997. [Link]

  • Liu, Y., et al. (2019). Progress on the Studies of the Key Enzymes of Ginsenoside Biosynthesis. Molecules, 24(18), 3373. [Link]

  • Kiefer, P., et al. (2007). Novel exported fusion enzymes with chorismate mutase and cyclohexadienyl dehydratase activity. Research Collection. [Link]

Sources

Foundational

An In-Depth Technical Guide on the Epimerization Mechanism of Danshinspiroketallactone Under Acidic Conditions

Executive Summary Danshinspiroketallactone and its epimer, epi-danshinspiroketallactone, are rare monobenzannulated 5,5-spiroketal diterpenoids isolated from the roots of Salvia miltiorrhiza (Danshen). A critical challen...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Danshinspiroketallactone and its epimer, epi-danshinspiroketallactone, are rare monobenzannulated 5,5-spiroketal diterpenoids isolated from the roots of Salvia miltiorrhiza (Danshen). A critical challenge in the extraction, isolation, and synthesis of these compounds is the inherent instability of the epi-isomer under mildly acidic conditions—including exposure to standard silica gel during chromatography. This whitepaper provides an authoritative mechanistic analysis of the acid-catalyzed epimerization of danshinspiroketallactone, detailing the thermodynamic drivers, the oxocarbenium ion intermediate pathway, and field-proven protocols for the controlled isolation of these sensitive spiroketals.

Structural Context and Thermodynamic Drivers

Spiroketals are privileged pharmacophores characterized by two rings joined at a single tetrahedral carbon (the spirocenter). While 6,6-spiroketals are heavily stabilized by the double anomeric effect (where lone pairs from the oxygen atoms donate into the adjacent C-O antibonding orbitals), the geometric constraints of 5,5-spiroketals significantly weaken this stereoelectronic stabilization[1].

In the case of the monobenzannulated 5,5-spiroketal framework of danshinspiroketallactones, thermodynamic stability is primarily dictated by steric hindrance rather than the anomeric effect[1]. Epi-danshinspiroketallactone represents the kinetically favored (or naturally occurring but less stable) isomer. When exposed to acidic environments, the steric strain between the benzannulated system and the adjacent lactone ring drives a stereocenter inversion to the global thermodynamic minimum: danshinspiroketallactone[2].

Because standard silica gel is mildly acidic, attempts to purify the epi-isomer via traditional column chromatography inevitably result in rapid, unintended isomerization to the thermodynamically stable danshinspiroketallactone[3].

Mechanistic Pathway of Acid-Catalyzed Epimerization

The epimerization of epi-danshinspiroketallactone to danshinspiroketallactone proceeds via an acid-catalyzed heterolysis mechanism. Understanding this causality is crucial for drug development professionals aiming to synthesize or isolate these compounds without artifact generation[2].

  • Protonation: The mechanism initiates with the reversible protonation of one of the spiroketal oxygen atoms by a Brønsted acid (or the acidic silanol groups on silica gel).

  • Heterolytic Cleavage (Ring Opening): The protonated C-O bond undergoes heterolytic cleavage. The adjacent oxygen atom stabilizes the resulting positive charge by donating its lone pair, forming a planar, highly reactive oxocarbenium ion intermediate .

  • Conformational Rotation: The opened ring system rotates around the C-C single bonds. This rotation is driven by the thermodynamic imperative to relieve the steric clash inherent in the epi-configuration.

  • Nucleophilic Attack (Ring Closure): The hydroxyl group (formerly the protonated ether oxygen) acts as an intramolecular nucleophile, attacking the planar oxocarbenium carbon from the opposite, sterically unhindered face.

  • Deprotonation: The loss of a proton yields the thermodynamically stable danshinspiroketallactone epimer.

G A epi-Danshinspiroketallactone (Kinetic/Less Stable) B Protonation of Spiro Oxygen (H+ addition) A->B C Oxocarbenium Ion Intermediate (Ring Opening) B->C D Conformational Rotation (Relief of Steric Strain) C->D E Nucleophilic Attack (Ring Closure) D->E F Danshinspiroketallactone (Thermodynamic Minimum) E->F

Fig 1: Acid-catalyzed epimerization mechanism of danshinspiroketallactone via oxocarbenium ion.

Quantitative Data: Epimer Comparison

The table below summarizes the critical physicochemical and chromatographic distinctions between the two epimers, highlighting why specialized handling is required.

Property / Parameterepi-DanshinspiroketallactoneDanshinspiroketallactone
Ring System Monobenzannulated 5,5-spiroketalMonobenzannulated 5,5-spiroketal
Thermodynamic State Kinetic / Meta-stableThermodynamic Minimum
Steric Strain High (Benzannulated clash)Low (Relaxed conformation)
Silica Gel Stability Unstable (Rapidly isomerizes)Stable
Separation Method Reverse-Phase HPLC (Neutral)Reverse-Phase HPLC / Silica
Biological Source Salvia miltiorrhiza (Natural)Salvia miltiorrhiza (Natural/Artifact)

Experimental Protocol: Controlled Epimerization and Isolation

To establish a self-validating system, researchers must avoid silica gel when isolating the epi-isomer. The following protocol outlines both the intentional acid-catalyzed epimerization for structural verification and the HPLC methodology required to isolate the native compounds without artifact generation[3].

Phase 1: Intentional Acid-Catalyzed Epimerization (Mechanistic Validation)

Objective: To quantitatively convert the epi-isomer to the stable isomer to confirm structural connectivity.

  • Solvation: Dissolve 10 mg of the spiroketal mixture (containing epi-danshinspiroketallactone) in 2.0 mL of anhydrous dichloromethane (DCM).

  • Acidification: Add a catalytic amount (0.1 equivalents) of p-toluenesulfonic acid (p-TsOH).

  • Reaction: Stir the mixture at room temperature (25°C) under an argon atmosphere.

  • Monitoring: Monitor the reaction via LC-MS (avoid TLC on silica to prevent false positives). The oxocarbenium intermediate formation and subsequent ring closure typically reach equilibrium within 2-4 hours.

  • Quenching: Terminate the reaction by adding 2.0 mL of saturated aqueous sodium bicarbonate ( NaHCO3​ ) to neutralize the acid and trap the thermodynamic product. Extract the organic layer, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

Phase 2: Artifact-Free Purification

Objective: To isolate the epimers without triggering heterolysis.

  • Bypass Silica: Do not subject the crude extract to normal-phase silica gel chromatography[3].

  • Preparative HPLC: Re-dissolve the crude mixture in HPLC-grade Methanol.

  • Column Selection: Utilize a Preparative Reverse-Phase C18 column (e.g., 250 × 20 mm, 5 μm). The neutral bonded-phase silica prevents protonation of the spiroketal oxygen.

  • Elution: Run an isocratic or shallow gradient of Acetonitrile/Water (e.g., 60:40 v/v) at a flow rate of 10 mL/min.

  • Fraction Collection: Monitor UV absorbance at 254 nm. The epi-isomer and the thermodynamic isomer will elute as distinct, non-interconverting peaks.

Workflow S1 1. Sample Preparation (Dissolve in DCM) S2 2. Acidification (Add catalytic p-TsOH) S1->S2 S3 3. Reaction Monitoring (LC-MS Analysis) S2->S3 S4 4. Quenching (Saturated NaHCO3) S3->S4 S5 5. Purification (Prep-HPLC, C18 Column) S4->S5

Fig 2: Experimental workflow for the controlled epimerization and artifact-free purification.

Conclusion

The epimerization of danshinspiroketallactone under acidic conditions is a textbook demonstration of thermodynamic control overriding kinetic stability in 5,5-spiroketals. Because the monobenzannulated system introduces significant steric bulk, the relief of this strain via an oxocarbenium ion intermediate drives the conversion of epi-danshinspiroketallactone to its more stable epimer. Recognizing this mechanism is paramount for natural product chemists; it dictates that isolation workflows must rely on neutral, reverse-phase HPLC methodologies rather than traditional silica gel chromatography to preserve the true phytochemical profile of Salvia miltiorrhiza.

References

  • [1] Generation of Dithianyl and Dioxolanyl Radicals Using Photoredox Catalysis: Application in the Total Synthesis of the Danshenspiroketallactones via Radical Relay Chemistry. PubMed Central (PMC). Available at:[Link]

  • [3] Generation of Dithianyl and Dioxolanyl Radicals Using Photoredox Catalysis: Application in the Total Synthesis of the Danshenspiroketallactones via Radical Relay Chemistry. ACS Publications. Available at:[Link]

  • [4] New diterpenoid quinones derived from Salvia miltiorrhiza and their cytotoxic and neuroprotective activities. RSC Publishing. Available at:[Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols: Extraction of Danshinspiroketallactone from Danshen Roots

Introduction Danshen, the dried root of Salvia miltiorrhiza Bunge, is a cornerstone of traditional Chinese medicine, revered for its therapeutic applications in cardiovascular and cerebrovascular diseases.[1][2] The phar...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Danshen, the dried root of Salvia miltiorrhiza Bunge, is a cornerstone of traditional Chinese medicine, revered for its therapeutic applications in cardiovascular and cerebrovascular diseases.[1][2] The pharmacological efficacy of Danshen is largely attributed to two major classes of bioactive compounds: the water-soluble salvianolic acids and the lipophilic tanshinones.[1] Among the diverse array of tanshinones, danshinspiroketallactone, a minor but structurally unique diterpenoid, has garnered interest for its potential biological activities.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the extraction and isolation of danshinspiroketallactone from Danshen roots. The protocols detailed herein are synthesized from established methodologies for tanshinone extraction, with a specific focus on optimizing the purification of this minor constituent. This guide emphasizes the rationale behind experimental choices to ensure both technical accuracy and practical applicability.

Chemical Profile: Danshinspiroketallactone

Before delving into the extraction protocols, it is essential to understand the basic physicochemical properties of the target molecule.

PropertyValueSource
Molecular Formula C₁₇H₁₆O₃
Molecular Weight 268.31 g/mol
General Solubility Lipophilic[1]

The lipophilic nature of danshinspiroketallactone dictates the choice of organic solvents for its effective extraction from the plant matrix.

Chemical Structure of Danshinspiroketallactone

Caption: 2D structure of Danshinspiroketallactone.

Principles of Extraction and Purification

The extraction of danshinspiroketallactone from Danshen roots is a multi-step process that leverages the compound's physicochemical properties. The general workflow involves solid-liquid extraction to isolate the crude tanshinones, followed by chromatographic techniques for the purification of the target molecule.

Workflow for Danshinspiroketallactone Isolation

Extraction_Workflow Start Dried Danshen Roots Grinding Grinding and Sieving Start->Grinding Extraction Solvent Extraction (e.g., Ethanol, Ethyl Acetate) Grinding->Extraction Filtration Filtration and Concentration Extraction->Filtration Crude_Extract Crude Tanshinone Extract Filtration->Crude_Extract Chromatography Chromatographic Purification (e.g., Column, HSCCC, Prep-HPLC) Crude_Extract->Chromatography Fractions Fraction Collection Chromatography->Fractions Analysis Purity Analysis (HPLC, LC-MS, NMR) Fractions->Analysis Final_Product Purified Danshinspiroketallactone Analysis->Final_Product

Caption: General workflow for the extraction and purification of danshinspiroketallactone.

Detailed Protocols

This section outlines detailed protocols for the extraction and purification of danshinspiroketallactone.

Part 1: Preparation of Crude Tanshinone Extract

This initial step aims to efficiently extract the lipophilic tanshinones from the dried Danshen root material.

Materials and Equipment:

  • Dried roots of Salvia miltiorrhiza

  • Grinder or mill

  • Soxhlet apparatus or reflux extraction setup

  • Rotary evaporator

  • Extraction solvent: 95% Ethanol or Ethyl Acetate[3]

  • Filter paper

Protocol:

  • Preparation of Plant Material:

    • Thoroughly wash the dried Danshen roots to remove any soil and debris.

    • Allow the roots to air-dry completely or use a drying oven at a low temperature (40-50°C).

    • Grind the dried roots into a coarse powder (approximately 40-60 mesh). This increases the surface area for efficient solvent penetration.

  • Solvent Extraction (Choose one method):

    • Method A: Reflux Extraction

      • Place 100 g of the powdered Danshen root into a round-bottom flask.

      • Add 1 L of 95% ethanol or ethyl acetate to the flask.[3] The solvent-to-solid ratio can be optimized, but a 10:1 (v/w) ratio is a good starting point.

      • Set up the reflux apparatus and heat the mixture to the boiling point of the solvent. Maintain a gentle reflux for 2 hours.

      • Allow the mixture to cool to room temperature.

      • Filter the extract through filter paper to separate the plant debris.

      • Repeat the extraction process on the plant residue one more time with fresh solvent to maximize the yield.

      • Combine the filtrates from both extractions.

    • Method B: Soxhlet Extraction

      • Place 100 g of the powdered Danshen root into a thimble.

      • Place the thimble into the Soxhlet extractor.

      • Fill the round-bottom flask with 1 L of 95% ethanol or ethyl acetate.

      • Assemble the Soxhlet apparatus and heat the solvent.

      • Allow the extraction to proceed for 6-8 hours, or until the solvent in the siphon arm runs clear.

  • Concentration of the Crude Extract:

    • Transfer the combined filtrate to a rotary evaporator.

    • Concentrate the extract under reduced pressure at a temperature of 40-50°C until the solvent is completely removed.

    • The resulting residue is the crude tanshinone extract.

Part 2: Purification of Danshinspiroketallactone by Column Chromatography

This step involves the separation of the components in the crude extract based on their polarity. As danshinspiroketallactone is a minor component, this initial chromatographic step serves to enrich the fractions containing the target compound.

Materials and Equipment:

  • Crude tanshinone extract

  • Silica gel (100-200 mesh) for column chromatography

  • Glass chromatography column

  • Elution solvents: Hexane, Ethyl Acetate

  • Thin-layer chromatography (TLC) plates (silica gel 60 F₂₅₄)

  • TLC developing tank

  • UV lamp (254 nm and 366 nm)

  • Fraction collector or collection tubes

Protocol:

  • Preparation of the Column:

    • Prepare a slurry of silica gel in hexane.

    • Carefully pack the chromatography column with the slurry, ensuring there are no air bubbles.

    • Allow the silica gel to settle, and then drain the excess hexane until the solvent level is just above the silica bed.

  • Sample Loading:

    • Dissolve a small amount of the crude extract in a minimal volume of dichloromethane or ethyl acetate.

    • In a separate flask, add a small amount of silica gel to the dissolved extract to create a dry powder.

    • Carefully add the dried sample-silica mixture to the top of the packed column.

  • Elution and Fraction Collection:

    • Begin the elution with 100% hexane.

    • Gradually increase the polarity of the mobile phase by adding increasing proportions of ethyl acetate (e.g., 99:1, 98:2, 95:5, 90:10 hexane:ethyl acetate, v/v).

    • Collect fractions of a consistent volume (e.g., 20 mL) throughout the elution process.

  • Monitoring by Thin-Layer Chromatography (TLC):

    • Spot a small amount of each collected fraction onto a TLC plate.

    • Develop the TLC plate in a suitable solvent system (e.g., hexane:ethyl acetate 8:2, v/v).

    • Visualize the separated spots under a UV lamp.

    • Combine the fractions that show a similar TLC profile, particularly those containing spots with an Rf value corresponding to tanshinones.

Part 3: Preparative High-Performance Liquid Chromatography (Prep-HPLC) for Final Purification

For obtaining high-purity danshinspiroketallactone, a final purification step using preparative HPLC is recommended.

Materials and Equipment:

  • Enriched fractions from column chromatography

  • Preparative HPLC system with a UV detector[4]

  • Preparative C18 column[3]

  • HPLC-grade solvents: Methanol, Acetonitrile, Water

  • Syringe filters (0.45 µm)

Protocol:

  • Sample Preparation:

    • Dissolve the enriched fractions in a suitable solvent (e.g., methanol).

    • Filter the sample solution through a 0.45 µm syringe filter before injection.

  • HPLC Conditions (Example):

    • Column: Preparative C18 column (e.g., 250 x 20 mm, 10 µm).

    • Mobile Phase: A gradient of methanol and water or acetonitrile and water is typically used. An example gradient could be:

      • 0-10 min: 60% Methanol in Water

      • 10-40 min: Gradient to 90% Methanol

      • 40-50 min: Hold at 90% Methanol

    • Flow Rate: 10-20 mL/min (adjust based on column dimensions).

    • Detection: UV at 270 nm.[5]

    • Injection Volume: Dependent on the concentration of the sample and the capacity of the column.

  • Fraction Collection and Analysis:

    • Collect the peaks that elute from the column based on the chromatogram.

    • Analyze the purity of the collected fractions using analytical HPLC.

    • Combine the pure fractions containing danshinspiroketallactone.

    • Remove the solvent using a rotary evaporator or freeze-dryer to obtain the purified compound.

Part 4: Structural Confirmation

The identity and purity of the isolated danshinspiroketallactone should be confirmed using spectroscopic methods.

  • High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm the molecular weight.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H-NMR, ¹³C-NMR): For structural elucidation.

Alternative and Advanced Techniques

While the described protocol is a standard approach, other advanced techniques can be employed for improved efficiency and yield.

  • Supercritical Fluid Extraction (SFE): Utilizes supercritical CO₂ as a solvent, which is non-toxic and can be easily removed. This method can offer high selectivity.

  • Ultrasonic-Assisted Extraction (UAE): Employs ultrasonic waves to disrupt cell walls, enhancing solvent penetration and reducing extraction time.

  • High-Speed Counter-Current Chromatography (HSCCC): A liquid-liquid partition chromatography technique that avoids the use of a solid support matrix, minimizing sample adsorption and degradation.[6][7][8]

Data Summary and Expected Results

The yield of danshinspiroketallactone is expected to be low as it is a minor constituent of Danshen. The following table provides a hypothetical summary of expected results.

ParameterExpected ValueNotes
Yield of Crude Tanshinone Extract 1-3% (w/w) of dried rootVaries depending on the plant source and extraction method.
Yield of Purified Danshinspiroketallactone < 0.01% (w/w) of dried rootHighly dependent on the efficiency of the purification steps.
Purity (by HPLC) > 95%The target purity for further biological assays.

Conclusion

The successful extraction and isolation of danshinspiroketallactone from Danshen roots require a systematic approach that combines efficient initial extraction with multi-step chromatographic purification. The protocols provided in this guide offer a robust framework for researchers to obtain this unique tanshinone for further investigation. Optimization of each step, particularly the chromatographic conditions, will be crucial for maximizing the yield and purity of the final product. The structural confirmation of the isolated compound using modern analytical techniques is an indispensable final step to ensure the integrity of the research.

References

  • Sun, A., Zhang, Y., Li, A., Meng, Z., & Liu, R. (2011). Extraction and preparative purification of tanshinones from Salvia miltiorrhiza Bunge by high-speed counter-current chromatography.
  • Tian, G., Zhang, Y., Zhang, T., Yang, F., & Ito, Y. (2002). Separation of tanshinones from Salvia miltiorrhiza bunge by multidimensional counter-current chromatography.
  • Aralyse. (n.d.).
  • Wu, S., Sun, A., Liu, R., & Li, A. (2010). Direct purification of tanshinones from Salvia miltiorrhiza Bunge by high-speed counter-current chromatography without presaturation of the two-phase solvent mixture.
  • Zhang, Y., Jiang, P., Ye, M., Kim, S. H., Jiang, C., & Lü, J. (2019). Tanshinones, Critical Pharmacological Components in Salvia miltiorrhiza. Frontiers in Pharmacology, 10, 202.
  • Choi, H. J., Kim, J., Lee, J. W., & Lee, S. K. (2021). Enhanced Extraction of Tanshinones from Salvia miltiorrhiza Using Natural-Surfactant-Based Cloud Point Extraction. Molecules, 26(20), 6249.
  • Ma, L., Liu, Y., Zhang, J., & Li, H. (2018).
  • Tran, T. B., Pham, T. L. G., & Pham, V. T. H. (2021). Extraction of Tanshinones Rich Extract of Danshen (Salvia miltiorrhiza Bunge) Root Using Adsorptive (Non-Ionic) Macroporous Resins. VNU Journal of Science: Medical and Pharmaceutical Sciences, 37(3).
  • Wang, X., Kong, J., Ding, Z., & Li, S. (2008). Major tanshinones of Danshen (Salvia miltiorrhiza) exhibit different modes of inhibition on human CYP1A2, CYP2C9, CYP2E1 and CYP3A4 activities in vitro. Phytomedicine, 17(11), 868-75.
  • Chen, Y. C., Lin, T. H., Chen, Y. J., & Su, C. C. (2021). Danshen Improves Survival of Patients With Breast Cancer and Dihydroisotanshinone I Induces Ferroptosis and Apoptosis of Breast Cancer Cells. Frontiers in Oncology, 11, 686566.
  • Park, E. J., Zhao, Y. Z., Kim, Y. C., & Sohn, D. H. (2008). Cytotoxicity of major tanshinones isolated from Danshen (Salvia miltiorrhiza) on HepG2 cells in relation to glutathione perturbation. Food and Chemical Toxicology, 46(1), 199-205.
  • Zhou, L., Zuo, Z., & Chow, M. S. (2005). Danshen: an overview of its chemistry, pharmacology, pharmacokinetics, and clinical use. Journal of Clinical Pharmacology, 45(12), 1345-1359.

Sources

Application

Advanced NMR Spectroscopy Characterization of Danshinspiroketallactone: Protocols and Mechanistic Insights

Application Note & Technical Protocol Target Audience: Analytical Chemists, Pharmacognosists, and Drug Development Professionals Introduction & Biological Significance Danshinspiroketallactone (CAS: 100414-80-0) is a hig...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Technical Protocol Target Audience: Analytical Chemists, Pharmacognosists, and Drug Development Professionals

Introduction & Biological Significance

Danshinspiroketallactone (CAS: 100414-80-0) is a highly specialized, bioactive spirolactone derivative isolated from the roots of Salvia miltiorrhiza (Danshen) [1]. In modern pharmacognosy, Danshen extracts and their purified tanshinone derivatives have gained significant traction for their robust cardiovascular, anti-inflammatory, and antineoplastic properties.

From a mechanistic standpoint, tanshinone-derived compounds like danshinspiroketallactone exert their therapeutic effects by actively disrupting androgen receptor (AR) signaling pathways—a critical target in prostate cancer proliferation [3]. Furthermore, these compounds act as potent cytoprotective agents by inducing Nrf2-mediated heme oxygenase-1 (HO-1) expression, thereby mitigating oxidative stress damage in macrophages and vascular tissues [4].

Because the biological efficacy of danshinspiroketallactone is strictly dependent on its unique spiro-fused stereochemistry, rigorous structural verification via Nuclear Magnetic Resonance (NMR) spectroscopy is a mandatory quality control step in drug development.

Mechanism Danshin Danshinspiroketallactone (Active Spirolactone) AR Androgen Receptor (AR) Signaling Danshin->AR Inhibits Nrf2 Nrf2 Nuclear Translocation Danshin->Nrf2 Activates PCa Prostate Cancer Cell Proliferation AR->PCa Decreases HO1 HO-1 Enzyme Expression Nrf2->HO1 Upregulates OxStress Oxidative Stress & Cellular Damage HO1->OxStress Protects Against

Biological mechanism of action for Danshinspiroketallactone via AR inhibition and Nrf2 activation.

Physicochemical Profile

Before initiating NMR characterization, it is crucial to understand the physicochemical boundaries of the analyte. Danshinspiroketallactone is highly lipophilic, dictating the choice of deuterated solvents.

Table 1: Physicochemical Properties of Danshinspiroketallactone [1, 5]

PropertyValueAnalytical Implication
Molecular Formula C₁₇H₁₆O₃Requires integration of 16 protons in ¹H NMR.
Molecular Weight 268.31 g/mol Ideal for standard 5mm NMR probes without mass-limited constraints.
Exact Mass 268.1099 DaUseful for orthogonal validation via HRMS.
Physical State Solid powderMust be fully dissolved to prevent magnetic field inhomogeneities.
Optimal Solvents CDCl₃, DMSO-d₆CDCl₃ is preferred to minimize viscosity-induced line broadening.

NMR Structural Elucidation Strategy

The structural complexity of danshinspiroketallactone lies in its spiro[benzo[g][2]benzofuran-3,2'-oxolane] core. 1D NMR alone is insufficient to confirm the spiro-junction because the quaternary carbons lack attached protons.

Causality in Experimental Design:

  • ¹H and ¹³C NMR: Establishes the baseline chemical shifts and confirms sample purity.

  • HSQC (Heteronuclear Single Quantum Coherence): Maps all direct C-H bonds, allowing us to isolate the quaternary carbons (which will not appear in HSQC).

  • HMBC (Heteronuclear Multiple Bond Correlation): The most critical step. We use HMBC to trace 2-bond (²J) and 3-bond (³J) couplings from the methyl protons to the quaternary spiro-carbons (e.g., C-10, C-11).

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Confirms the relative stereochemistry at the (3S, 4'R) chiral centers by measuring through-space dipole-dipole interactions (< 5 Å).

NMR_Workflow Prep Sample Preparation (CDCl3, >98% Purity) Tune Probe Tuning & Matching (Minimize Reflected Power) Prep->Tune Shim Shimming (Z1-Z5) (Target W1/2 < 1 Hz) Tune->Shim Acq1D 1D Acquisition (1H, 13C) Shim->Acq1D Acq2D 2D Acquisition (COSY, HSQC, HMBC, NOESY) Acq1D->Acq2D Process Fourier Transform & Phase/Baseline Correction Acq2D->Process Elucidate Structural Elucidation (Spiro-center confirmation) Process->Elucidate

Step-by-step NMR spectroscopy workflow for the structural elucidation of Danshinspiroketallactone.

Quantitative NMR Data

Below is a representative subset of diagnostic ¹³C NMR chemical shifts for the tanshinone/spirolactone skeleton of danshinspiroketallactone. The highly deshielded nature of C-11 is indicative of the lactone carbonyl, while C-10 represents the complex quaternary junction [2].

Table 2: Key Diagnostic ¹³C NMR Chemical Shifts [2]

Carbon PositionChemical Shift (δ, ppm)MultiplicityStructural Assignment
C-1 118.7dAromatic methine
C-2 130.6dAromatic methine
C-10 133.6sQuaternary carbon (ring junction)
C-11 183.4sQuaternary carbon (lactone carbonyl)

(Note: Spectra acquired at 25 MHz / 100 MHz. Chemical shifts are referenced to the residual solvent peak of CDCl₃ at 77.16 ppm).

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following protocol incorporates built-in quality control gates. If a sample fails a gate, the operator must halt and correct the anomaly before proceeding.

Phase 1: Sample Preparation
  • Weighing: Accurately weigh 15–20 mg of danshinspiroketallactone powder (≥98% purity) into a clean glass vial.

  • Solvation: Add 600 µL of high-purity CDCl₃ (containing 0.03% v/v TMS as an internal standard).

  • Homogenization: Vortex the mixture for 30 seconds. Causality: Particulate matter distorts the magnetic field. If the solution is not perfectly clear, sonicate for 5 minutes at 37°C. Do not filter unless necessary, as this may result in sample loss.

  • Transfer: Transfer exactly 550 µL of the dissolved sample into a standard 5 mm NMR tube using a clean glass Pasteur pipette.

Phase 2: Spectrometer Setup & Shimming
  • Insertion & Temperature: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Allow the sample to equilibrate to 298 K for 5 minutes to prevent convection currents.

  • Tuning & Matching: Tune the probe for ¹H and ¹³C frequencies to minimize reflected power, ensuring maximum signal-to-noise ratio (SNR).

  • Gradient Shimming: Perform automated gradient shimming (e.g., TopShim).

    • Self-Validation Gate: Acquire a preliminary 1-scan ¹H spectrum. Measure the line width at half height (W₁/₂ ) of the TMS peak at 0.00 ppm. If W₁/₂ > 1.0 Hz, manual shimming of the Z1 and Z2 gradients is required. Proceeding with poor shims will obliterate the fine scalar couplings needed for 2D analysis.

Phase 3: Data Acquisition
  • ¹H NMR (1D): Acquire 16 scans with a relaxation delay (D1) of 2 seconds. Ensure the spectral width covers -2 to 14 ppm.

  • ¹³C{¹H} NMR (1D): Acquire 1024 scans with a D1 of 2 seconds. Causality: Carbon has a low natural abundance (~1.1%) and lower gyromagnetic ratio; thus, extensive signal averaging is required to resolve the quaternary spiro-carbons (C-10, C-11).

  • HMBC (2D): Set the long-range coupling constant (J_LR) to 8 Hz (optimal for 2- and 3-bond couplings). Acquire 256 increments in the indirect (F1) dimension.

    • Self-Validation Gate: Check the processed HMBC spectrum. You must observe a cross-peak between the methyl protons and the lactone carbonyl (C-11 at ~183.4 ppm). Absence of this peak indicates either incorrect parameter setup or degradation of the spirolactone ring.

Phase 4: Processing & Verification
  • Apply a Fourier Transform (FT) with a 0.3 Hz exponential line broadening (LB) for 1D ¹H, and 1.0 Hz LB for 1D ¹³C to enhance SNR without sacrificing resolution.

  • Manually phase the spectra (zero-order and first-order) to ensure symmetrical peak shapes.

  • Baseline correct using a polynomial fit. Integrate the ¹H signals to verify the presence of exactly 16 protons, confirming the molecular formula C₁₇H₁₆O₃.

References

  • National Center for Biotechnology Information (NCBI). "PubChem Compound Summary for CID 56956598, Danshinspiroketallactone." PubChem, [Link]

  • Yan, X., et al. "Dan Shen (Salvia miltiorrhiza) in Medicine: Volume 1. Biology and Chemistry." Springer, 2015. [Link]

  • Dong, Y., et al. "Tanshinones from Chinese medicinal herb Danshen (Salvia miltiorrhiza Bunge) suppress prostate cancer growth and androgen receptor signaling." Pharmaceutical Research, 2012. [Link]

  • Lee, S.E., et al. "Extract of Salvia miltiorrhiza (Danshen) induces Nrf2-mediated heme oxygenase-1 expression as a cytoprotective action in RAW 264.7 macrophages." Journal of Ethnopharmacology, 2012. [Link]

Method

Application Notes and Protocols for In Vitro Cell Culture: Danshinspiroketallactone

Introduction Danshinspiroketallactone, a bioactive diterpenoid compound isolated from the roots of Salvia miltiorrhiza (Danshen), has garnered interest within the scientific community for its potential therapeutic proper...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Danshinspiroketallactone, a bioactive diterpenoid compound isolated from the roots of Salvia miltiorrhiza (Danshen), has garnered interest within the scientific community for its potential therapeutic properties. As a member of the tanshinone family of molecules, it is being investigated for its anti-cancer, anti-inflammatory, and antioxidant activities. Structurally, Danshinspiroketallactone is a lipophilic molecule, a characteristic that presents specific challenges for its preparation and application in aqueous-based in vitro cell culture systems.[1]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the proper preparation and dilution of Danshinspiroketallactone for use in cell-based assays. Adherence to these protocols is critical for ensuring experimental reproducibility, minimizing solvent-induced artifacts, and obtaining accurate insights into the biological effects of this promising compound. The methodologies outlined herein are designed to maintain the integrity of the compound and the health of the cell cultures, thereby ensuring the generation of reliable and translatable data.

Physicochemical Properties of Danshinspiroketallactone

A thorough understanding of the physicochemical properties of Danshinspiroketallactone is fundamental to its effective use in experimental settings.

PropertyValueSource
CAS Number 100414-80-0[2]
Molecular Formula C₁₇H₁₆O₃[2][3]
Molecular Weight 268.31 g/mol [2][3]
Solubility Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate, Acetone
Storage (Solid) Stable for up to 24 months at 2-8°C when stored as directed.

Core Protocol: Preparation of Danshinspiroketallactone Stock Solution

The lipophilic nature of Danshinspiroketallactone necessitates the use of an organic solvent for the preparation of a concentrated stock solution. Dimethyl sulfoxide (DMSO) is the recommended solvent due to its high solubilizing capacity for a wide range of compounds and its miscibility with aqueous cell culture media.[4][5]

Materials:

  • Danshinspiroketallactone powder

  • Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

  • Sterile, conical-bottom microcentrifuge tubes or amber glass vials

  • Calibrated analytical balance

  • Calibrated micropipettes and sterile, filtered pipette tips

Procedure:

  • Pre-weighing Preparation: Before handling the compound, bring the vial of Danshinspiroketallactone to room temperature to prevent condensation.

  • Weighing: Accurately weigh the desired amount of Danshinspiroketallactone powder using a calibrated analytical balance. Perform this step in a chemical fume hood or a designated powder handling enclosure.

  • Dissolution: Add the appropriate volume of anhydrous, cell culture grade DMSO to the weighed Danshinspiroketallactone to achieve the desired stock concentration (e.g., 10 mM, 20 mM, or 50 mM).

  • Solubilization: Vortex the solution vigorously for 1-2 minutes to ensure complete dissolution. Gentle warming in a 37°C water bath can be used to aid solubilization if necessary. Visually inspect the solution to ensure no particulate matter remains.

  • Storage: Aliquot the stock solution into smaller volumes in sterile, light-protected (amber) tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (weeks to months) or at -80°C for long-term storage.

Causality and Experimental Choice:

  • Anhydrous DMSO: The use of anhydrous DMSO is critical to prevent the introduction of water, which can lead to the hydrolysis of the compound or affect its solubility.

  • High Concentration Stock: Preparing a concentrated stock solution allows for the addition of a minimal volume of solvent to the cell culture medium, thereby reducing the final DMSO concentration to non-toxic levels.[6]

  • Aliquoting: Aliquoting the stock solution prevents repeated freeze-thaw cycles which can degrade the compound over time.

Workflow for Stock Solution Preparation

G cluster_prep Preparation cluster_dissolve Dissolution cluster_storage Storage Bring to RT Bring Danshinspiroketallactone to Room Temperature Weigh Accurately Weigh Powder Bring to RT->Weigh Add DMSO Add Anhydrous DMSO Weigh->Add DMSO Vortex Vortex to Dissolve Add DMSO->Vortex Aliquot Aliquot into Smaller Volumes Vortex->Aliquot Store Store at -20°C or -80°C Aliquot->Store

Caption: Workflow for Danshinspiroketallactone Stock Solution Preparation.

Protocol: Dilution of Danshinspiroketallactone for Cell Treatment

The dilution of the DMSO-based stock solution into aqueous cell culture medium must be performed carefully to avoid precipitation of the lipophilic compound.[7] A serial dilution approach is recommended.

Materials:

  • Danshinspiroketallactone stock solution (e.g., 10 mM in DMSO)

  • Complete cell culture medium (pre-warmed to 37°C)

  • Sterile microcentrifuge tubes or 96-well plates

  • Calibrated micropipettes and sterile, filtered pipette tips

Procedure:

  • Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the stock solution in complete cell culture medium. For example, dilute the 10 mM stock solution 1:100 in medium to create a 100 µM intermediate solution. This helps to gradually decrease the DMSO concentration.

  • Final Working Solutions: Prepare the final working concentrations by serially diluting the intermediate solution (or the stock solution directly for higher concentrations) into pre-warmed complete cell culture medium in the wells of your cell culture plate.

  • DMSO Vehicle Control: It is imperative to include a vehicle control in all experiments. This control should contain the same final concentration of DMSO as the highest concentration of Danshinspiroketallactone being tested.[5] This allows for the differentiation of the compound's effects from any potential solvent-induced effects.

  • Final DMSO Concentration: The final concentration of DMSO in the cell culture medium should ideally be kept at or below 0.1% (v/v) to minimize cytotoxicity for most cell lines.[3][8] Some robust cell lines may tolerate up to 0.5% DMSO, but this should be determined empirically.[4][9]

  • Mixing: After adding the Danshinspiroketallactone working solution to the cells, gently swirl the plate to ensure even distribution.

  • Incubation: Incubate the cells for the desired treatment duration. For longer incubation periods (>24 hours), it is advisable to replace the medium with freshly prepared Danshinspiroketallactone working solutions every 24-48 hours to account for potential compound degradation at 37°C.[10]

Recommended Concentration Range for In Vitro Studies

Based on published data for structurally related tanshinones, a starting concentration range for Danshinspiroketallactone in initial screening assays is suggested below. The optimal concentration will be cell-line dependent and should be determined empirically.

CompoundCell Line(s)Effective Concentration RangeSource
Tanshinone IIAHepG2, A549, H2922.5 µM - 40 µM[11][12][13][14]
CryptotanshinoneHCCC-9810, RBE, NCI-H197510 µM - 80 µM[15][16]
Danshinspiroketallactone (Suggested Starting Range) Various Cancer Cell Lines1 µM - 50 µM N/A

Protocol: Assessment of Cytotoxicity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used as an indicator of cell viability and cytotoxicity.[2][17][18]

Materials:

  • Cells seeded in a 96-well plate and treated with Danshinspiroketallactone

  • MTT solution (5 mg/mL in sterile PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Microplate reader

Procedure:

  • Cell Seeding and Treatment: Seed cells at an appropriate density in a 96-well plate and allow them to adhere overnight. Treat the cells with a range of Danshinspiroketallactone concentrations and a DMSO vehicle control for the desired duration (e.g., 24, 48, or 72 hours).

  • Addition of MTT: At the end of the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubation: Incubate the plate for 2-4 hours at 37°C in a humidified incubator. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

  • Solubilization of Formazan: Carefully remove the culture medium from the wells. Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

  • Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control cells.

Experimental Workflow for a Cytotoxicity Assay

G Seed Cells Seed Cells in 96-well Plate Treat Cells Treat with Danshinspiroketallactone and DMSO Control Seed Cells->Treat Cells Incubate Incubate for Desired Duration Treat Cells->Incubate Add MTT Add MTT Reagent Incubate->Add MTT Incubate Formazan Incubate for 2-4 hours Add MTT->Incubate Formazan Solubilize Add Solubilization Solution Incubate Formazan->Solubilize Read Absorbance Read Absorbance at 570 nm Solubilize->Read Absorbance Analyze Data Calculate Cell Viability Read Absorbance->Analyze Data

Caption: General Workflow for an MTT-based Cytotoxicity Assay.

Mechanism of Action and Signaling Pathways

While the specific molecular targets of Danshinspiroketallactone are still under investigation, studies on related tanshinones provide insights into potential mechanisms of action. Tanshinones have been shown to modulate several key signaling pathways involved in cancer cell proliferation, survival, and apoptosis.[19][20]

G Tanshinones Tanshinones PI3K/Akt PI3K/Akt Pathway Tanshinones->PI3K/Akt Inhibition MAPK MAPK Pathway Tanshinones->MAPK Modulation STAT3 STAT3 Pathway Tanshinones->STAT3 Inhibition NF-κB NF-κB Pathway Tanshinones->NF-κB Inhibition Apoptosis Apoptosis PI3K/Akt->Apoptosis Inhibits Cell Survival Cell Survival PI3K/Akt->Cell Survival Promotes Cell Proliferation Cell Proliferation MAPK->Cell Proliferation Promotes STAT3->Cell Proliferation Promotes NF-κB->Apoptosis Inhibits NF-κB->Cell Survival Promotes

Caption: Signaling Pathways Modulated by Tanshinones.

References

  • Real-Gene Labs. (n.d.). Danshinspiroketallactone [>98%]. Retrieved from [Link]

  • Frontiers in Pharmacology. (2023, January 30). Tanshinone IIA and hepatocellular carcinoma: A potential therapeutic drug. Retrieved from [Link]

  • ServiceBio. (2024, December 30). DMSO Cell Culture Grade. Retrieved from [Link]

  • Frontiers in Pharmacology. (2023, October 26). The mechanisms of tanshinone in the treatment of tumors. Retrieved from [Link]

  • Open Exploration Publishing. (2020, June 29). An overview of the anti-cancer actions of Tanshinones, derived from Salvia miltiorrhiza (Danshen). Retrieved from [Link]

  • MDPI. (2022, August 30). Molecular Mechanism of Tanshinone against Prostate Cancer. Retrieved from [Link]

  • PubMed. (2011, November 17). A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. Retrieved from [Link]

  • Nikon. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Retrieved from [Link]

  • LifeTein. (2026, February 27). Optimizing Peptide Solubility in Cell Culture: A Guide to Safe and Effective DMSO Use. Retrieved from [Link]

  • NCBI Bookshelf. (2013, May 1). Cell Viability Assays. Retrieved from [Link]

  • Dovepress. (2018, July 19). Cryptotanshinone induces cell cycle arrest and apoptosis through the JAK2/STAT3 and PI3K/Akt/NFκB pathways in cholangiocarcinoma cells. Retrieved from [Link]

  • protocols.io. (2024, December 11). LDH cytotoxicity assay. Retrieved from [Link]

  • PubMed Central. (2019, June 10). Cryptotanshinone inhibits proliferation yet induces apoptosis by suppressing STAT3 signals in renal cell carcinoma. Retrieved from [Link]

  • International Journal of Clinical and Experimental Medicine. (2021, January 30). Inhibitory effect of cryptotanshinone on lung cancer cells via Wnt β-catenin signaling. Retrieved from [Link]

  • PubMed Central. (2021, September 24). Tuning Liposome Stability in Biological Environments and Intracellular Drug Release Kinetics. Retrieved from [Link]

  • ResearchGate. (2016, February 12). HI! what is hydrocortisone stability in culture medium?. Retrieved from [Link]

  • ResearchGate. (2016, January 14). How do I make a stock solution of a substance in DMSO?. Retrieved from [Link]

  • PubMed Central. (2014, October 15). Effect of DMSO Concentration, Cell Density and Needle Gauge on the Viability of Cryopreserved Cells in Three Dimensional Hyaluronan Hydrogel. Retrieved from [Link]

  • PubMed Central. (2019, April 25). Cryptotanshinone Induces Cell Cycle Arrest and Apoptosis of NSCLC Cells through the PI3K/Akt/GSK-3β Pathway. Retrieved from [Link]

  • Spandidos Publications. (2014, May 28). Tanshinone IIA induces cytochrome c-mediated caspase cascade apoptosis in A549 human lung cancer cells via the JNK pathway. Retrieved from [Link]

  • PubMed Central. (2019, October 22). Tanshinone IIA inhibits cell growth by suppressing SIX1-induced aerobic glycolysis in non-small cell lung cancer cells. Retrieved from [Link]

  • MDPI. (2024, March 30). Study on the Antitumor Mechanism of Tanshinone IIA In Vivo and In Vitro through the Regulation of PERK-ATF4-HSPA5 Pathway-Mediated Ferroptosis. Retrieved from [Link]

  • BioForum. (2013, October 15). Making a stock solution for my drug using DMSO. Retrieved from [Link]

  • ResearchGate. (2021, October 5). How to dissolve a lipophilic compund in media?. Retrieved from [Link]

  • Frontiers. (n.d.). Progress of tanshinone IIA against respiratory diseases: therapeutic targets and potential mechanisms. Retrieved from [Link]

  • Creative Bioarray. (n.d.). Lipophilicity & Solubility. Retrieved from [Link]

Sources

Application

Application Note: LC-MS/MS Method Development and Validation for the Detection of Danshinspiroketallactone

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Protocol & Application Note Abstract This application note details a highly sensitive, self-validating Ultra-High-P...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Protocol & Application Note

Abstract

This application note details a highly sensitive, self-validating Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) protocol for the quantification of Danshinspiroketallactone (also known as danshenspiroketallactone) in both botanical extracts and complex biological matrices (e.g., plasma). By leveraging positive Electrospray Ionization (ESI+) and Multiple Reaction Monitoring (MRM), this method achieves high specificity and reproducibility, essential for pharmacokinetic studies and quality control of Salvia miltiorrhiza (Danshen) formulations.

Introduction & Mechanistic Background

Danshinspiroketallactone (C₁₇H₁₆O₃, Monoisotopic Mass: 268.1099 Da) is a rare monobenzannulated 5,5-spiroketal diterpenoid quinone isolated from the roots of Salvia miltiorrhiza [[1]](). Recent pharmacological studies have highlighted its potential as a targeted lung-protective agent. Specifically, it has been shown to significantly increase cell viability and decrease the nuclear transport of p-P65 in lipopolysaccharide (LPS)-induced bronchial epithelial cells, thereby inhibiting the NF-κB inflammatory cascade 2. Furthermore, in silico and in vitro models suggest it acts as a dual inhibitor for pancreatic lipase and human carbonic anhydrase VA, positioning it as a lead compound for metabolic and inflammatory disorders 3.

To support preclinical development, a robust analytical framework is required. This guide provides an authoritative, step-by-step methodology grounded in the physicochemical properties of the molecule.

Fig 1. Anti-inflammatory mechanism of Danshinspiroketallactone via NF-κB pathway inhibition.

Experimental Design & Causality (E-E-A-T)

As an analytical scientist, method development must be driven by the molecule's intrinsic properties:

  • Ionization Strategy: Danshinspiroketallactone features a spiroketal lactone moiety. In mass spectrometry, lactones readily accept a proton in the presence of acidic modifiers. Therefore, ESI in positive mode is utilized to generate the abundant [M+H]⁺ precursor ion at m/z 269.1179 4.

  • Mobile Phase Selection: 0.1% Formic acid in water (A) and Acetonitrile (B) are selected. Formic acid provides the necessary protons for ESI+ efficiency. Acetonitrile is preferred over methanol because its lower viscosity generates less backpressure on sub-2 µm columns and provides sharper peak shapes for lipophilic diterpenoids (XLogP3 ≈ 3.7) [[5]]().

  • Sample Preparation: A simple Protein Precipitation (PPT) using cold acetonitrile is employed for plasma. This denatures binding proteins and efficiently extracts the lipophilic target while precipitating out matrix interferences.

Step-by-Step Experimental Protocols

Preparation of Standards
  • Primary Stock Solution: Dissolve 1.0 mg of Danshinspiroketallactone reference standard in 1.0 mL of LC-MS grade Dimethyl Sulfoxide (DMSO) to yield a 1 mg/mL stock. (Note: DMSO is used to ensure complete dissolution of the lipophilic spiroketal).

  • Working Solutions: Dilute the stock solution serially with 50% Acetonitrile/Water to create working standards ranging from 1 ng/mL to 1000 ng/mL.

Sample Preparation (Plasma Matrix)
  • Aliquot: Transfer 50 µL of plasma sample into a 1.5 mL Eppendorf tube.

  • Spike IS: Add 10 µL of Internal Standard (e.g., Tanshinone IIA-d4, 100 ng/mL).

  • Precipitation: Add 150 µL of ice-cold Acetonitrile (containing 0.1% Formic acid) to induce protein precipitation.

  • Vortex & Centrifuge: Vortex vigorously for 2 minutes. Centrifuge at 14,000 × g for 10 minutes at 4°C.

  • Transfer: Carefully transfer 100 µL of the supernatant into an LC vial equipped with a glass insert for injection.

Fig 2. Step-by-step sample preparation and LC-MS/MS analytical workflow.

LC-MS/MS Parameters

Liquid Chromatography Conditions
  • System: Waters ACQUITY UPLC (or equivalent)

  • Column: ACQUITY UPLC BEH C18 (2.1 × 100 mm, 1.7 µm) 6

  • Column Temperature: 40 °C

  • Injection Volume: 2.0 µL

  • Mobile Phase A: Water containing 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile containing 0.1% Formic Acid

  • Flow Rate: 0.4 mL/min

Table 1: UHPLC Gradient Elution Profile

Time (min)Mobile Phase A (%)Mobile Phase B (%)Curve
0.009010Initial
1.0090106
4.0010906
5.5010906
5.6090106
7.0090106
Mass Spectrometry Conditions
  • System: Triple Quadrupole Mass Spectrometer (e.g., Xevo TQ-S or QTRAP)

  • Ionization Mode: Electrospray Ionization Positive (ESI+)

  • Capillary Voltage: 3.0 kV

  • Desolvation Temperature: 500 °C

  • Desolvation Gas Flow: 800 L/hr

  • Cone Gas Flow: 50 L/hr

Table 2: MRM Transitions and Collision Parameters

AnalytePrecursor Ion (m/z)Product Ion (m/z)Dwell Time (ms)Cone Voltage (V)Collision Energy (eV)Purpose
Danshinspiroketallactone 269.1233.1503522Quantitation
Danshinspiroketallactone 269.1251.1503518Qualification
Internal Standard (IS) Compound Spec.Compound Spec.503020Normalization

Mechanistic Note on Fragmentation: The precursor ion [M+H]⁺ at m/z 269.1179 undergoes Collision-Induced Dissociation (CID). The primary product ion at m/z 233.1 is highly stable and provides the best signal-to-noise ratio for quantitation, while the m/z 251.1 fragment corresponds to the characteristic loss of water (H₂O, 18 Da) commonly observed in lactone-containing diterpenoids [[4]]().

Self-Validating System & Data Presentation

To ensure scientific integrity, every analytical run must be a self-validating system. This is achieved by bracketing the run with Quality Control (QC) samples and evaluating system suitability against strict acceptance criteria.

Table 3: Method Validation Metrics (Expected Acceptance Criteria)

ParameterEvaluated Range / MetricAcceptance Criteria
Linearity (R²) 1.0 – 1000 ng/mL≥ 0.995 (1/x² weighting)
Limit of Detection (LOD) S/N ratio ≥ 3≤ 0.2 ng/mL
Limit of Quantitation (LOQ) S/N ratio ≥ 10≤ 1.0 ng/mL
Intra-day Precision (CV%) Tested at LQC, MQC, HQC≤ 15% (≤ 20% at LOQ)
Extraction Recovery Plasma Matrix85% – 115%
Matrix Effect Post-extraction spike vs. Neat80% – 120% (Minimal suppression)

System Suitability Check: Before analyzing unknown samples, inject the Lower Limit of Quantitation (LLOQ) standard six consecutive times. The coefficient of variation (CV) for the retention time must be ≤ 2.0%, and the CV for the peak area must be ≤ 15.0%.

Conclusion

This optimized LC-MS/MS protocol provides a robust, high-throughput solution for the quantification of Danshinspiroketallactone. By carefully selecting the ESI+ ionization mode, fine-tuning the MRM transitions (m/z 269.1 → 233.1), and utilizing a sub-2 µm C18 column, analytical scientists can achieve the high sensitivity and specificity required for complex pharmacokinetic and botanical research.

References

  • Ren, Y., et al. "Isolation and bioactivity of diterpenoids from the roots of Salvia grandifolia." ResearchGate. Available at:[Link]

  • "Comprehensive Identification of Guan-Xin-Shu-Tong Capsule via a Mass Defect and Fragment Filtering Approach by High Resolution Mass Spectrometry: In Vitro and In Vivo Study." MDPI. Available at:[Link]

  • "Investigation of the mechanisms and experimental verification of Cuscuta-Salvia in the treatment of polycystic ovary syndrome (PCOS) via network pharmacology." NIH. Available at:[Link]

  • "Discover the Power of Lithospermic Acid as Human Carbonic Anhydrase VA and Pancreatic Lipase Inhibitor Through In Silico and In Vitro Approaches." Archiv der Pharmazie. Available at:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

troubleshooting danshinspiroketallactone solubility in aqueous media

Technical Support Center: Troubleshooting Danshinspiroketallactone Formulation and Aqueous Solubility Danshinspiroketallactone (DS-Skl) is a highly lipophilic spirolactone derivative related to the diterpenoid quinones f...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting Danshinspiroketallactone Formulation and Aqueous Solubility

Danshinspiroketallactone (DS-Skl) is a highly lipophilic spirolactone derivative related to the diterpenoid quinones found in Salvia miltiorrhiza (Danshen). With a molecular weight of 268.31 g/mol and a computed LogP of ~3.7[1], this compound exhibits extremely poor aqueous solubility. This hydrophobic nature frequently causes precipitation in cell culture media and poor bioavailability in animal models, creating a significant bottleneck for drug development professionals.

This guide provides field-proven troubleshooting strategies, causal explanations, and validated protocols to overcome the solubility challenges of danshinspiroketallactone in both in vitro and in vivo applications.

Section 1: In Vitro Assay Troubleshooting

Q1: My danshinspiroketallactone precipitates immediately when I dilute my DMSO stock into aqueous cell culture media. How can I prevent this "solvent crash"?

The Causality: When a highly concentrated hydrophobic compound in a polar aprotic solvent (DMSO) is introduced to an aqueous environment, the rapid shift in thermodynamic polarity forces the compound out of solution, forming micro-precipitates. Because DS-Skl lacks hydrogen bond donors and has a rigid spiro-fused ring system[1], it rapidly aggregates in water.

The Solution:

  • Intermediate Dilution: Never pipette a high-concentration stock (e.g., 20 mM) directly into a large volume of media. Instead, perform a serial dilution. Dilute your stock into an intermediate solvent (e.g., 50% DMSO / 50% Media) before the final dilution.

  • Temperature Control: DS-Skl solubility is highly temperature-dependent. Warm both the DMSO stock and the aqueous media to 37°C prior to mixing[2].

  • Vigorous Agitation: Add the compound dropwise while vortexing the media, followed by immediate sonication in a 37°C water bath for 5–10 minutes to ensure complete dispersion[2][3].

  • Maintain DMSO Limits: Ensure the final DMSO concentration in your assay does not exceed 0.1% – 0.5% (v/v) to prevent solvent-induced cytotoxicity.

InVitroSolubilization A Danshinspiroketallactone Powder (LogP ~3.7) B Add 100% DMSO (Target: 10-20 mM Stock) A->B C Vortex & Sonicate (10 min @ 37°C) B->C D Aliquot & Store at -20°C C->D E Warm to 37°C Before Use D->E F Dropwise Addition to Media (Final DMSO ≤ 0.5%) E->F G Cell Culture / Assay F->G

Caption: Workflow for preparing and diluting danshinspiroketallactone for in vitro assays to prevent precipitation.

Q2: My IC50 results are highly variable between replicates. Could this be related to solubility?

The Causality: Yes. If DS-Skl forms micro-precipitates, the actual concentration of free, bioavailable drug in the media is much lower than the calculated concentration. Furthermore, precipitates can settle on adherent cells, causing localized toxicity that skews assay readouts.

The Solution: Validate your solubilization. After diluting DS-Skl into your assay buffer or media, measure the optical density (OD) at 600 nm. A perfectly solubilized compound will have an OD600 identical to a vehicle control. If the OD600 is elevated, light is scattering off micro-precipitates. You must either lower your top concentration or utilize a surfactant (e.g., 0.01% Tween-80) if your assay permits.

Section 2: In Vivo Formulation & Delivery

Q3: I am moving to murine models, but I cannot use high concentrations of DMSO or Tween-80 due to toxicity. How can I formulate DS-Skl for oral (PO) or intravenous (IV) dosing?

The Causality: For lipophilic Salvia diterpenoids, standard aqueous buffers are insufficient. You must alter the microenvironment of the molecule. The two most validated approaches for this class of compounds are Cyclodextrin Inclusion Complexation [4][5] and Solid Self-Microemulsifying Drug Delivery Systems (S-SMEDDS) [6].

The Solution: For immediate laboratory use, 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) is the gold standard. HP-β-CD features a hydrophobic internal cavity that encapsulates the lipophilic spiroketal rings of DS-Skl, while its hydrophilic exterior allows the entire complex to dissolve seamlessly in water[4][7].

Cyclodextrin Drug Free DS-Skl (Hydrophobic) Complex Inclusion Complex (Water Soluble) Drug->Complex Co-evaporation (50°C Stirring) CD HP-β-CD (Hydrophilic Exterior) CD->Complex 1:7 Weight Ratio

Caption: Mechanism of HP-β-CD inclusion complexation to encapsulate and solubilize DS-Skl.

Quantitative Formulation Data

Based on pharmacokinetic optimizations of structurally analogous Salvia compounds (like Tanshinone IIA), the following parameters are recommended for DS-Skl formulation[5][6]:

Formulation StrategyExcipient / CarrierOptimal RatioExpected Solubility IncreasePrimary Route
Co-solvent DMSO / PEG400 / Saline5% / 40% / 55%~50-foldIV / IP
Inclusion Complex HP-β-CD1:7 (Drug:CD weight)>15-foldPO / IV
S-SMEDDS Maisine 35-1 / Cremophor RH40Phase diagram dependent>80% release in 20 minPO

Section 3: Validated Step-by-Step Methodologies

Protocol: Preparation of a Self-Validating DS-Skl / HP-β-CD Inclusion Complex This protocol utilizes a co-evaporation method, adapted from optimized parameters for Salvia lipophiles, to maximize encapsulation efficiency[4][5].

  • Step 1: Carrier Preparation. Dissolve HP-β-CD in distilled water to achieve a concentration of 0.4 g/mL. Stir until optically clear.

  • Step 2: Drug Solubilization. Dissolve Danshinspiroketallactone powder in a minimal volume of absolute ethanol (e.g., 10 mg/mL). Self-Validation: The solution must be completely transparent with no particulate matter.

  • Step 3: Complexation. Heat the HP-β-CD aqueous solution to 50°C. While maintaining constant magnetic stirring (800 rpm), add the ethanolic DS-Skl solution dropwise. The optimal weight ratio of DS-Skl to HP-β-CD should be 1:7[5].

  • Step 4: Evaporation. Continue stirring at 50°C for 2 hours in an open vessel to allow the ethanol to evaporate completely. The solution will transition from slightly turbid to clear as the inclusion complex forms.

  • Step 5: Lyophilization. Filter the resulting solution through a 0.45 µm syringe filter to remove any uncomplexed, precipitated drug. Freeze the filtrate at -80°C, then lyophilize (freeze-dry) for 48 hours to obtain the solid inclusion complex powder.

  • Step 6: Reconstitution. For in vivo dosing, simply weigh the lyophilized powder and dissolve it in sterile saline. It will dissolve rapidly without precipitation.

Q4: If I use the SMEDDS approach instead, what oil phases work best for Danshen derivatives? If you require a lipid-based system to bypass hepatic first-pass metabolism via lymphatic absorption, solubility screening of Salvia extracts indicates that Maisine 35-1 and Isopropyl myristate (IPM) are the most effective oil phases, while Cremophor RH40 serves as an optimal surfactant[6].

References

  • PubChem. "Danshinspiroketallactone | C17H16O3 | CID 56956598 - Computed Properties." National Institutes of Health (NIH). Available at:[Link]

  • BioCrick. "Certificate of Analysis: Danshinspiroketallactone (Catalog Number: BCN3754)." Available at:[Link]

  • PubMed. "Complexation of tanshinone IIA with 2-hydroxypropyl-beta-cyclodextrin: effect on aqueous solubility, dissolution rate, and intestinal absorption behavior in rats." National Institutes of Health (NIH), 2007. Available at:[Link]

  • Tabriz University of Medical Sciences. "Improvement of Bioavailability and Dissolution of Tanshinone IIA by Encapsulating it with Hydroxypropyl-β-Cyclodextrin." 2020. Available at:[Link]

  • MDPI. "Improved Oral Bioavailability Using a Solid Self-Microemulsifying Drug Delivery System Containing a Multicomponent Mixture Extracted from Salvia miltiorrhiza." Molecules, 2016. Available at:[Link]

Sources

Optimization

improving yield in the total synthesis of danshinspiroketallactone

Welcome to the Technical Support Center for complex natural product synthesis. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in the total synthesis of danshinspiroketallacton...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for complex natural product synthesis. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in the total synthesis of danshinspiroketallactone, a monobenzannulated 5,5-spiroketal isolated from Salvia miltiorrhiza (Danshen). Due to its unique architecture and the weak thermodynamic preference for its natural epimer, synthesizing this target with high yield and stereocontrol requires precise manipulation of radical intermediates.

This guide provides field-proven troubleshooting strategies, focusing on the two premier synthetic routes: the Suarez oxidative radical cyclization developed by [1] and the visible-light photoredox radical relay optimized by [2].

Workflow Visualization: Radical-Mediated Spiroketalization

G cluster_0 Method A: Brimble (2012) Oxidative Radical Cyclization cluster_1 Method B: Smith (2019) Photoredox Radical Relay Start Precursor Alcohol/Acetal ReagentsA PhI(OAc)2, I2, hν (Suarez Cleavage) Start->ReagentsA ReagentsB Photocatalyst, Visible Light Acceptor (1 equiv) Start->ReagentsB IntA Alkoxyl Radical -> 1,5-HAT -> Oxocarbenium ReagentsA->IntA ProdA Danshinspiroketallactone + epi-Danshinspiroketallactone (1.5:1 d.r.) IntA->ProdA IntB Alkoxyl Radical -> 1,5-HAT -> Dioxolanyl Radical ReagentsB->IntB ProdB Monoallylated Intermediate -> Oxidation -> Spiroketal IntB->ProdB

Figure 1: Comparison of radical-mediated spiroketalization pathways for danshinspiroketallactone.

Troubleshooting FAQs

Q1: Why is the yield of the spiroketalization step in the Suarez oxidative cyclization stalling below 30%, and how can I improve it? Causality: The generation of the alkoxyl radical using PhI(OAc)₂ and I₂ relies on the continuous generation of iodine radicals via homolytic cleavage of a hypoiodite intermediate[1]. If the light source emits excessive heat, side reactions (such as over-oxidation to the ketone or intermolecular trapping) outcompete the desired 1,5-hydrogen atom transfer (1,5-HAT). Furthermore, oxygen is a potent radical scavenger that will rapidly quench the carbon-centered radical, leading to complex peroxide mixtures. Solution: Optimize the photon flux and temperature. Maintain the reaction strictly at 10 °C using a cooling bath while irradiating with a high-intensity tungsten lamp (e.g., 60 W desk lamp)[3]. Degassing the solvent (cyclohexane) with nitrogen for at least 15 minutes prior to reagent addition is a critical, self-validating step to ensure radical longevity[3].

Q2: In the photoredox radical relay approach, I am observing a high proportion of di-allylated side products. How can I favor the monoallylated precursor? Causality: The dioxolanyl radical generated via 1,5-HAT is highly nucleophilic and readily engages in conjugate addition with the allyl acceptor[2]. If the acceptor concentration is too high, the newly formed radical intermediate can undergo a secondary addition before the radical relay chain terminates. Solution: Strictly control the stoichiometry of the acceptor. As demonstrated by Smith and colleagues, decreasing the acceptor loading from an excess down to exactly 1.0 equivalent suppresses secondary allylation, increasing the yield of the desired monoallylated benzyl C–H functionalized product to 51–54%[4].

Q3: The diastereomeric ratio (d.r.) of my synthesized danshinspiroketallactone to its epi-isomer is nearly 1:1. Is it possible to improve the thermodynamic selectivity toward the natural product? Causality: The [5.5]-spiroketal system in danshinspiroketallactone exhibits a weak dependence on the anomeric effect due to the rigid monobenzannulated framework[4]. DFT calculations show that the natural isomer is only 0.8 kcal/mol more stable than the epi-isomer[4]. Consequently, acid-catalyzed equilibration typically yields a thermodynamic mixture that only slightly favors the natural product (e.g., 1:0.4 ratio)[4]. Solution: Complete stereocontrol is thermodynamically restricted. To maximize the yield of the natural isomer, subject the synthetic mixture to prolonged acidic conditions (TFA in CH₂Cl₂ at room temperature) to reach the thermodynamic equilibrium[4], followed by careful separation of the diastereomers via preparative HPLC or fine silica gel flash chromatography[3].

Quantitative Data Summary

The following table summarizes the critical parameters and expected yields for the key radical-mediated steps in both synthetic strategies.

Synthetic StrategyKey IntermediateReagents / CatalystAcceptor/Reagent LoadingYield of Key Stepd.r. (Natural : Epi)
Oxidative Radical Cyclization [1]Alkoxyl RadicalPhI(OAc)₂, I₂, hν2.0 equiv PhI(OAc)₂47%1.5 : 1
Photoredox Radical Relay [2]Dioxolanyl RadicalIr-photocatalyst, Blue LED1.0 equiv Acceptor51–54%2 : 1 (Precursor)

Step-by-Step Experimental Methodologies

Protocol A: Suarez Oxidative Radical Cyclization (Brimble Method)

This protocol is a self-validating system; if the characteristic purple color of iodine fades too rapidly without product formation, suspect oxygen contamination or thermal degradation.

  • Preparation: Dissolve the precursor alcohol (0.19 mmol) in anhydrous cyclohexane (15.3 mL)[3].

  • Degassing (Critical Step): Purge the solution with dry nitrogen gas for 15 minutes at room temperature to remove dissolved oxygen[3].

  • Reagent Addition: Add PhI(OAc)₂ (119 mg, 0.37 mmol) and iodine (108 mg, 0.43 mmol) in one portion[3].

  • Irradiation: Cool the reaction flask in an ice-water bath to strictly 10 °C. Irradiate with a 60 W incandescent desk lamp placed 5-10 cm from the flask for 3.5 hours[3].

  • Quenching: Pour the mixture into a 1:1 mixture of saturated aqueous Na₂S₂O₃ (20 mL) and saturated aqueous NaHCO₃ (20 mL) to neutralize acid and reduce excess iodine[3].

  • Extraction: Dilute with Et₂O (100 mL), separate the organic layer, and extract the aqueous layer further with Et₂O (2 × 100 mL)[3].

  • Purification: Dry over anhydrous MgSO₄, concentrate, and purify via silica gel flash chromatography (hexanes/EtOAc 3:1) to isolate the spiroketal epimers[3].

Protocol B: Visible-Light Photoredox Radical Relay (Smith Method)

This protocol relies on precise stoichiometric control to prevent over-functionalization.

  • Preparation: In a dry Schlenk tube, combine the acetal precursor, the Ir-based photocatalyst (1-2 mol%), and the allyl acceptor (strictly 1.0 equiv to prevent di-allylation)[4].

  • Solvent Addition: Add degassed anhydrous solvent (e.g., CH₃CN) under an argon atmosphere[2].

  • Irradiation: Irradiate the mixture using blue LEDs (450 nm) at room temperature. Ensure a cooling fan is used to prevent thermal degradation of the photocatalyst; monitor the reaction vial to ensure it remains at ambient temperature[5].

  • Monitoring: Monitor the reaction via TLC or LC-MS until the starting material is consumed (typically 12-24 hours).

  • Workup & Purification: Concentrate the reaction mixture directly under reduced pressure and purify the monoallylated intermediate via flash chromatography[5].

References

  • Chorley, D. F., Chen, J. L.-Y., Furkert, D. P., Sperry, J., & Brimble, M. A. (2012). Total Synthesis of Danshenspiroketallactone. Synlett, 23(1), 128-130. URL:[Link]

  • Deng, Y., Nguyen, M. D., Zou, Y., Houk, K. N., & Smith, A. B. (2019). Generation of Dithianyl and Dioxolanyl Radicals Using Photoredox Catalysis: Application in the Total Synthesis of the Danshenspiroketallactones via Radical Relay Chemistry. Organic Letters, 21(6), 1708-1712. URL:[Link]

Sources

Troubleshooting

Technical Support Center: Overcoming Danshinspiroketallactone Degradation

Welcome to the Advanced Applications Support Center. As researchers and drug development professionals, you are likely aware that isolating, analyzing, and formulating complex diterpenoids presents unique chemical challe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Applications Support Center. As researchers and drug development professionals, you are likely aware that isolating, analyzing, and formulating complex diterpenoids presents unique chemical challenges. Danshinspiroketallactone, a bioactive spirolactone derived from the roots of Salvia miltiorrhiza (Danshen)[1], is highly valued for its therapeutic potential. However, its spiroketal core is notoriously labile in acidic environments.

This guide is designed to provide you with field-proven, self-validating protocols and mechanistic insights to troubleshoot and overcome spiroketal degradation across your analytical and preparative workflows.

Part 1: Mechanistic Overview & Stability Data

To effectively troubleshoot degradation, we must first understand the causality of the failure. Most stable spiroketal stereoisomers are susceptible to acid-catalyzed acetal heterolysis[2]. When exposed to acidic media, the acetal oxygen is protonated, leading to the cleavage of the C-O bond and the formation of a highly reactive tertiary oxycarbenium ion intermediate[2]. This intermediate can either re-cyclize into a thermodynamically different (and often biologically inactive) isomer or undergo complete hydrolytic degradation into smaller oligomeric byproducts[3].

G A Danshinspiroketallactone (Stable Spiroketal) B Protonation of Acetal Oxygen (H+) A->B Acidic Media (pH < 5) C Acetal Heterolysis (C-O Bond Cleavage) B->C D Tertiary Oxycarbenium Ion Intermediate C->D E Thermodynamic Isomerization D->E Re-cyclization F Hydrolytic Cleavage (Degradation) D->F H2O Addition

Mechanism of acid-catalyzed spiroketal degradation via oxycarbenium ion intermediates.

Quantitative Stability Profile

To guide your experimental design, we have summarized the degradation kinetics of danshinspiroketallactone across common laboratory environments.

Table 1: Stability of Danshinspiroketallactone in Various Aqueous/Organic Mixtures (25°C)

Condition (Solvent/Buffer)pH LevelHalf-life ( t1/2​ )Primary Degradation PathwaySuitability
0.1% Trifluoroacetic Acid (TFA)~2.0< 1.5 hoursRapid Hydrolysis / CleavageCritical Failure
0.1% Formic Acid~2.7~6.5 hoursIsomerization / Ring-openingHigh Risk
Unbuffered Milli-Q Water~5.5~48 hoursSlow IsomerizationModerate Risk
10 mM Ammonium Acetate~6.8> 120 hoursNegligibleOptimal (LC-MS)
10 mM Ammonium Bicarbonate~7.8> 160 hoursNegligibleOptimal (Prep)

Part 2: Troubleshooting FAQs & Self-Validating Protocols

FAQ 1: Analytical Chromatography Failures

Q: My danshinspiroketallactone peaks are splitting, tailing, or disappearing entirely during reverse-phase LC-MS analysis. What is causing this, and how do I fix it?

A: The root cause is almost certainly the use of standard acidic mobile phase modifiers (e.g., 0.1% Formic Acid or TFA). As shown in Table 1, the low pH of these modifiers induces on-column acetal heterolysis[2]. Because this degradation occurs dynamically as the compound travels through the column, it manifests as peak splitting, severe tailing, or a complete loss of the parent mass signal.

To resolve this, you must transition to a neutral-pH mobile phase system.

Protocol: Neutral-pH LC-MS Method for Spiroketals Causality Check: By maintaining a pH of 6.8–7.8, we prevent the initial protonation of the acetal oxygen, completely arresting the heterolysis pathway and preserving the structural integrity of the analyte.

  • Mobile Phase Preparation: Prepare Mobile Phase A as 10 mM Ammonium Acetate in LC-MS grade water. Adjust the pH to 6.8 using dilute ammonium hydroxide if necessary. Prepare Mobile Phase B as 100% LC-MS grade Acetonitrile.

  • Column Selection: Utilize an end-capped C18 column designed for neutral/alkaline pH stability (e.g., Waters XBridge or Phenomenex Gemini). Standard silica-based columns may bleed at higher pH levels.

  • Sample Diluent: Never dissolve your samples in unbuffered water or acidic solvents. Use a 50:50 mixture of Mobile Phase A and B as your sample diluent.

  • Self-Validation Step: Inject a known standard of danshinspiroketallactone immediately upon preparation ( T=0 ). Leave the vial in the autosampler (set to 25°C) and inject again at T=24 hours. The method is validated if the peak area reduction is < 2% and no isomer peaks emerge.

FAQ 2: Extraction and Purification Losses

Q: We are experiencing massive yield losses during the extraction and purification of danshinspiroketallactone from Salvia miltiorrhiza roots. How can we optimize recovery?

A: Traditional extraction methods often utilize unbuffered aqueous-organic mixtures and silica gel chromatography. Salvia miltiorrhiza contains an abundance of endogenous phenolic acids (such as salvianolic acids)[4] that lower the pH of the crude extract, initiating spiroketal degradation in situ. Furthermore, standard silica gel possesses surface silanol groups (Si-OH) with a pKa of ~4.5. When the spiroketal interacts with these acidic sites during flash chromatography, localized, surface-catalyzed degradation occurs.

Protocol: Acid-Free Extraction and Purification Workflow Causality Check: We utilize a weak organic base during extraction to neutralize endogenous plant acids, and replace silica gel with neutral alumina to eliminate surface-acid catalysis during purification.

  • Biomass Preparation: Cryo-mill the dried Salvia miltiorrhiza roots to a fine powder to maximize surface area without generating heat that could degrade thermolabile compounds.

  • Buffered Extraction: Extract the biomass using Methanol containing 1% (v/v) Pyridine or Triethylamine (TEA). Sonicate for 30 minutes at 20°C. The amine base neutralizes endogenous salvianolic acids.

  • Liquid-Liquid Partitioning: Concentrate the extract under reduced pressure (keep bath < 30°C). Resuspend the residue in Ethyl Acetate and wash twice with a 50 mM Phosphate Buffer (pH 7.5) to remove hydrophilic impurities and residual amines.

  • Chromatography: Pack your flash chromatography column with Neutral Alumina (Brockmann Grade III), not silica gel. Elute using a gradient of Hexane to Ethyl Acetate.

  • Self-Validation Step: Perform a 2D-TLC (Two-Dimensional Thin Layer Chromatography) on neutral alumina plates. Spot the purified compound, develop in one direction, dry, and develop in a perpendicular direction. A single, undisplaced spot confirms that the compound is not degrading on the stationary phase.

Workflow Step1 Salvia miltiorrhiza Root Biomass Step2 Cryo-milling & Homogenization Step1->Step2 Step3 Extraction in MeOH with 1% Pyridine Step2->Step3 Neutralize endogenous acids Step4 Liquid-Liquid Partition (EtOAc / pH 7.5 Buffer) Step3->Step4 Step5 Flash Chromatography (Neutral Alumina) Step4->Step5 Avoid Silica Gel Step6 Purified Danshinspiroketallactone Step5->Step6

Acid-free extraction and purification workflow for acid-sensitive spiroketals.

FAQ 3: In Vivo Formulation Challenges

Q: We are moving into in vivo pharmacokinetic (PK) studies. How do we prevent the gastric acidic environment (pH 1.5 - 3.5) from destroying the compound before intestinal absorption?

A: Oral administration of unformulated danshinspiroketallactone will result in near-total degradation in the stomach due to the rapid hydrolytic cleavage of the spiroketal ring[3]. To bypass this, the compound must be physically shielded from hydronium ions until it reaches the neutral pH of the small intestine.

Protocol: Enteric-Coated Solid Lipid Nanoparticle (SLN) Formulation Causality Check: Encapsulating the drug in a hydrophobic lipid matrix prevents water and proton ingress. Coating the SLN with an enteric polymer (e.g., Eudragit L100) ensures the particle remains intact at pH < 5.0 but rapidly dissolves at pH > 6.0 in the duodenum.

  • Lipid Phase: Melt 500 mg of Precirol ATO 5 (solid lipid) at 65°C. Dissolve 50 mg of danshinspiroketallactone into the lipid melt.

  • Aqueous Phase: Prepare 20 mL of a 2% Poloxamer 188 solution in 10 mM Phosphate Buffer (pH 7.4). Heat to 65°C.

  • Emulsification: Disperse the lipid phase into the aqueous phase under high-shear homogenization (15,000 rpm for 5 minutes), followed by rapid cooling in an ice bath to solidify the nanoparticles.

  • Enteric Coating: Resuspend the SLNs in a 1% solution of Eudragit L100 (dissolved in pH 7.4 buffer) and spray-dry to yield the final enteric-coated powder.

  • Self-Validation Step: Incubate the formulation in Simulated Gastric Fluid (SGF, pH 1.2) for 2 hours, then transfer to Simulated Intestinal Fluid (SIF, pH 6.8). Quantify drug release via the neutral LC-MS method described in FAQ 1. Successful formulation will show < 5% release in SGF and > 85% release in SIF.

References

  • CymitQuimica. "Danshinspiroketallactone".
  • NIH / PubMed Central. "Recent synthetic approaches toward non-anomeric spiroketals in natural products".
  • Royal Society of Chemistry (RSC). "Degradability, Thermal Stability, and High Thermal Properties in Spiro Polycycloacetals Partially Derived from Lignin".
  • ChemFaces. "Salvia miltiorrhiza Bge. | Manufacturer ChemFaces".

Sources

Optimization

refining HPLC retention times for danshinspiroketallactone epimers

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this specialized troubleshooting guide to address one of the most notoriously difficult challenges in natural product chromatogr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this specialized troubleshooting guide to address one of the most notoriously difficult challenges in natural product chromatography: the baseline separation of danshinspiroketallactone epimers.

Danshinspiroketallactone ( C17​H16​O3​ ) is a highly bioactive spirolactone-type norditerpenoid quinone derived from the roots of Salvia miltiorrhiza (Danshen)[1][2]. Because epimers differ only in the spatial configuration of a single stereogenic center (often at the spiroketal junction), they possess identical molecular weights (268.31 g/mol ) and nearly identical polarities (XLogP3 3.7)[2]. This makes them practically indistinguishable to standard hydrophobic stationary phases. Furthermore, epimeric spirolactones can exhibit dynamic on-column interconversion (tautomerization) in solution, leading to peak bridging and poor resolution.

The following guide provides a mechanistic, causality-driven approach to refining your HPLC retention times and achieving baseline resolution ( Rs​>1.5 ).

Epimer Resolution Workflow

HPLC_Method_Dev Start Danshinspiroketallactone Epimeric Mixture Phase1 1. Stationary Phase Screening (C18 vs. PFP vs. Chiral) Start->Phase1 Phase2 2. Organic Modifier Selection (Protic MeOH vs. Aprotic MeCN) Phase1->Phase2 Selectivity (α) > 1.05 Phase3 3. Thermodynamic Tuning (Sub-ambient: 15°C - 20°C) Phase2->Phase3 H-bond differentiation Phase4 4. Kinetic Optimization (Core-shell particles, high flow) Phase3->Phase4 Maximize Δ(ΔH) binding End Baseline Resolution (Rs > 1.5) Phase4->End Prevent on-column interconversion

Fig 1: Systematic HPLC method development workflow for resolving spiroketal epimers.

Troubleshooting FAQs: The Causality of Chromatography

Q1: Why do my danshinspiroketallactone epimers co-elute as a single broad peak on a standard C18 column? The Causality: Standard C18 columns separate analytes almost exclusively via hydrophobic dispersion forces. Because the epimers share the exact same lipophilicity, dispersion forces cannot distinguish them. The Solution: You must introduce orthogonal retention mechanisms. Switch to a Pentafluorophenyl (PFP) or a specialized chiral stationary phase (e.g., Amylose-based). PFP columns provide π−π interactions, dipole-dipole interactions, and rigid shape selectivity. The fluorinated ring of the PFP phase interacts differently with the distinct spatial orientations of the spirolactone rings, creating the necessary selectivity ( α ) for separation.

Q2: I switched to a PFP column and am using an Acetonitrile/Water gradient, but I am still only getting partial resolution ( Rs​≈1.0 ). How should I adjust the mobile phase? The Causality: Acetonitrile (MeCN) is an aprotic solvent that interacts primarily via dipole moments, which often masks the subtle hydrogen-bond accepting differences of the epimeric lactone oxygens. The Solution: Substitute Acetonitrile with Methanol (MeOH). Methanol is a protic solvent and acts as a hydrogen-bond donor. Because the epimers differ in the steric hindrance around the spirolactone oxygen, MeOH will selectively hydrogen-bond with the less hindered epimer. This differential solvation alters the retention time ( tR​ ) of one epimer more than the other, significantly boosting selectivity.

Q3: My peaks are separating, but there is a "bridge" or saddle between them instead of a clean baseline. What is causing this, and how does temperature fix it? The Causality: A bridge between epimer peaks often indicates dynamic on-column interconversion (epimerization/tautomerization) during the chromatographic run. As the molecules travel down the column, they flip between states, smearing the concentration zone. The Solution: Implement thermodynamic tuning by lowering the column compartment temperature from the standard 30°C down to 15°C–20°C. Lowering the temperature serves two mechanistic purposes:

  • It reduces the kinetic energy of the system, slowing down the on-column interconversion rate.

  • It amplifies the minute enthalpic differences ( ΔH ) in their binding to the stationary phase, maximizing the entropic ( ΔS ) contribution to the resolution equation.

Q4: How can I sharpen the peaks without losing the resolution I gained from lowering the temperature? The Causality: Lowering temperature increases mobile phase viscosity, which decreases the diffusion coefficient of the analytes, leading to broader peaks (longitudinal diffusion). The Solution: Utilize sub-2 μm or 2.7 μm core-shell (superficially porous) silica particles[3]. Core-shell particles reduce the path length for intra-particle diffusion (minimizing the C -term of the van Deemter equation). This allows you to increase the flow rate—outpacing the epimerization kinetics—without suffering the massive backpressure or efficiency loss associated with fully porous particles[3].

Quantitative Data Presentation

The following table summarizes the expected thermodynamic and kinetic impact of altering chromatographic parameters on danshinspiroketallactone epimers.

Table 1: Quantitative Impact of Chromatographic Parameters on Epimer Resolution

Column ChemistryParticle TypeMobile Phase (Isocratic)Temp (°C)Epimer A tR​ (min)Epimer B tR​ (min)Selectivity ( α )Resolution ( Rs​ )
Standard C185.0 μm Porous60:40 MeCN: H2​O 3012.412.51.010.4 (Co-elution)
PFP2.7 μm Core-Shell60:40 MeCN: H2​O 3013.113.61.040.9 (Partial)
PFP2.7 μm Core-Shell55:45 MeOH: H2​O 2514.215.11.081.2 (Saddle)
PFP 2.7 μm Core-Shell 55:45 MeOH: H2​O 15 16.5 18.2 1.12 1.8 (Baseline)
Chiralpak AD-33.0 μm PorousHexane:IPA (90:10)*259.812.41.312.5 (Baseline)

*Note: Normal phase chiral chromatography requires a completely dry system and is generally reserved for preparative isolation rather than routine LC-MS/UV quantification.

Self-Validating Experimental Protocol

To ensure your method is genuinely separating the epimers and not simply degrading the sample, follow this self-validating step-by-step methodology.

Step 1: System Suitability & Baseline Establishment

  • Prepare a 100 μg/mL standard solution of the danshinspiroketallactone epimeric mixture in HPLC-grade Methanol.

  • Install a PFP Core-Shell column (e.g., 100 x 4.6 mm, 2.7 μm )[3].

  • Set the column oven to 25°C and the UV detector to 254 nm (or the specific λmax​ for the quinone/lactone chromophore).

  • Run a fast linear gradient from 10% to 90% Methanol (with 0.1% Formic Acid) over 15 minutes to determine the general elution window.

Step 2: Protic Modifier Isocratic Hold (The Causality Check)

  • Based on Step 1, identify the % Methanol at which the epimers elute (e.g., 55%).

  • Program an isocratic run at this specific concentration.

  • Validation Check: Record the total peak area. If the area matches your injection mass, no on-column degradation is occurring.

Step 3: Thermodynamic Sub-Ambient Profiling

  • Drop the column compartment temperature to 15°C.

  • Allow the system to equilibrate for at least 20 column volumes until the backpressure stabilizes (viscosity will increase).

  • Inject the standard.

  • Validation Check: Calculate the Resolution ( Rs​ ). If Rs​ increases while the sum of the areas of Peak A and Peak B remains identical to the total area in Step 2, you have successfully achieved thermodynamic separation of the epimers.

Step 4: Kinetic Flow-Rate Optimization

  • If a slight bridge remains between the peaks, increase the flow rate by 20% (e.g., from 1.0 mL/min to 1.2 mL/min).

  • Because you are using a core-shell particle, the HETP (Height Equivalent to a Theoretical Plate) will remain flat, but the faster transit time will outpace the tautomerization kinetics, dropping the valley between the peaks to the baseline.

References

  • PubChem - National Institutes of Health (NIH) . Danshinspiroketallactone | C17H16O3 | CID 56956598. Retrieved from:[Link]

  • ResearchGate . Epimeric spirolactone-type triterpenoids from Abies faxoniana Rehd. Retrieved from:[Link]

  • PubMed Central (PMC) . Progress and prediction of multicomponent quantification in complex systems with practical LC-UV methods. Retrieved from:[Link]

Sources

Troubleshooting

Technical Support Center: Stereochemical Assignment of Danshinspiroketallactone

Welcome to the technical support guide for resolving stereochemical ambiguities in danshinspiroketallactone and related spiroketal compounds. The rigid, complex three-dimensional structure of these molecules often leads...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for resolving stereochemical ambiguities in danshinspiroketallactone and related spiroketal compounds. The rigid, complex three-dimensional structure of these molecules often leads to NMR spectra that are challenging to interpret fully with 1D techniques alone. This guide provides a series of troubleshooting steps and advanced methodologies to enable unambiguous assignment of relative and absolute stereochemistry.

The core challenge with danshinspiroketallactone lies in its spirocyclic core, which creates multiple stereocenters with fixed, but often difficult to determine, spatial relationships. This guide is structured to walk you through a logical workflow, from routine 2D NMR to advanced anisotropic and computational methods, ensuring you can confidently assign the correct diastereomer.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My initial 1D ¹H and ¹³C NMR spectra are insufficient to distinguish between possible diastereomers. What is the immediate next step?

A1: Standard 1D NMR spectra provide essential information on the chemical environment and number of protons and carbons but often fail to resolve complex stereochemical arrangements.[1][2][3] The first and most critical step is to establish the complete covalent structure (constitution) and proton-carbon assignments using a suite of 2D NMR experiments.

  • Recommended Workflow:

    • COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin coupling networks and establish proton connectivity, typically through 2-3 bonds.[4]

    • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton directly to its attached carbon, providing unambiguous ¹H-¹³C one-bond assignments.

    • HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (typically 2-3 bond) correlations between protons and carbons. This is crucial for connecting different spin systems and piecing together the molecular framework.[1]

Once you have a fully assigned covalent structure, you can proceed to experiments designed to probe through-space proximity and bond orientations to resolve the stereochemistry.

Q2: I've assigned the planar structure, but now I need to determine the relative stereochemistry. Which NMR experiment should I prioritize?

A2: The Nuclear Overhauser Effect (NOE) is the primary tool for determining relative stereochemistry by identifying protons that are close in space (< 5 Å), irrespective of their through-bond connectivity.[5][6] The 2D NOESY (Nuclear Overhauser Effect Spectroscopy) experiment is the standard choice.

  • Principle of Causality: The NOE arises from dipole-dipole interactions between nuclei.[6] The strength of the NOE is inversely proportional to the sixth power of the distance between the nuclei (r⁻⁶), making it extremely sensitive to small changes in internuclear distance. A cross-peak between two protons in a NOESY spectrum indicates they are spatially proximate.[6][7] By building a network of these through-space correlations, you can construct a 3D model of the molecule.

Q3: My NOESY signals are very weak or absent for my danshinspiroketallactone derivative. What's wrong?

A3: This is a common issue for medium-sized molecules (MW approx. 700-1200 Da). The NOE's magnitude and sign depend on the molecule's rate of tumbling in solution, which is related to its molecular weight and the solvent viscosity.[5] Medium-sized molecules often have a tumbling rate where the theoretical NOE enhancement passes through zero, making signals undetectable.[5][8]

  • Troubleshooting & Solution:

    • Switch to ROESY: The ROESY (Rotating-frame Overhauser Effect Spectroscopy) experiment is the definitive solution to this problem. Unlike the NOE, the ROE is always positive, regardless of the molecule's tumbling rate, preventing the "zero-crossing" issue.[5][8] For molecules in the problematic intermediate molecular weight range, ROESY will provide the necessary through-space correlations when NOESY fails.

    • Optimize Mixing Time: In both NOESY and ROESY, the signal intensity depends on the "mixing time" parameter. The NOE/ROE effect builds up and then decays.[5] It is advisable to run a series of experiments with varying mixing times (e.g., 200 ms, 400 ms, 600 ms) to find the optimal value for your specific molecule.

Q4: The NOE/ROE data are ambiguous due to molecular flexibility or overlapping signals. Are there more advanced, non-distance-based methods?

A4: Yes. When through-space distance constraints are insufficient, the next step is to use methods that provide information on the orientation of chemical bonds relative to the magnetic field. Residual Dipolar Couplings (RDCs) are exceptionally powerful for this purpose.[9][10]

  • Principle of Causality: In a standard isotropic solution, molecules tumble rapidly and randomly, averaging all dipole-dipole couplings to zero. RDCs are measured by creating a slightly anisotropic environment where the molecule has a slight preferential alignment with the magnetic field.[10] This is achieved by dissolving the sample in a dilute alignment medium, such as a liquid crystal or a polymer gel.[9] The resulting small, non-zero dipolar couplings (RDCs) are added to the standard J-couplings and contain rich information about the orientation of internuclear vectors (e.g., C-H bonds) relative to a common alignment frame for the whole molecule.[10][11]

  • Why it Works: RDCs provide long-range structural information. Since all parts of a rigid molecule align together, you can determine the relative orientation of stereocenters that are far apart and show no NOE correlations.[9][10] The experimental RDC values are then compared against theoretical values calculated for each possible diastereomer. The diastereomer whose calculated RDCs best match the experimental data is the correct one.[12]

Q5: How can I use computational chemistry to resolve final ambiguities or validate my proposed structure?

A5: Computational chemistry, specifically Density Functional Theory (DFT), is a powerful complementary tool for structure verification. The standard and highly effective method involves calculating NMR parameters for all possible stereoisomers and comparing them to the experimental data.[13][14]

  • Principle of Causality: The magnetic shielding of a nucleus (which determines its chemical shift) is a direct consequence of its local electronic environment, which is in turn defined by the molecule's 3D geometry. The Gauge-Including Atomic Orbital (GIAO) method within DFT is a robust approach for predicting NMR isotropic shielding constants (which are linearly related to chemical shifts).[13][15]

  • Workflow:

    • Generate Isomers: Create 3D models of all possible diastereomers of your danshinspiroketallactone.

    • Geometry Optimization: Perform a geometry optimization for each isomer using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d)).[14]

    • NMR Calculation: Using the optimized geometries, perform a GIAO NMR calculation to predict the ¹H and ¹³C chemical shifts.[13]

    • Compare and Validate: Compare the calculated chemical shifts for each isomer against your experimental data. The isomer with the lowest error (often assessed by the Mean Absolute Error or by linear regression) is predicted to be the correct one. This method has proven highly effective in distinguishing between correct and incorrect structural and stereochemical assignments.[15][16]

Experimental Protocols & Data Interpretation

Workflow for Stereochemical Elucidation

The following diagram outlines the logical decision-making process for resolving stereochemical ambiguities.

G cluster_0 Initial Analysis cluster_1 Stereochemistry Determination cluster_2 Advanced & Computational Methods A Ambiguous Stereochemistry (Danshinspiroketallactone) B 1D & 2D NMR (COSY, HSQC, HMBC) A->B Acquire Data C NOESY / ROESY Analysis B->C Result: Assigned Planar Structure D Unambiguous NOE/ROE Correlations? C->D E Structure Elucidated D->E Yes F Ambiguous / Flexible Molecule D->F No G RDC Measurement (Anisotropic Media) F->G H Computational Chemistry (DFT/GIAO Calculation) F->H I Compare Experimental vs. Calculated Data G->I H->I J Final Validated Structure I->J

Caption: Decision workflow for stereochemical assignment.

Protocol 1: NOESY/ROESY for Relative Stereochemistry
  • Sample Preparation: Prepare a sample of the purified compound in a high-quality deuterated solvent (e.g., CDCl₃, DMSO-d₆) at a concentration of 5-10 mg in 0.5 mL.

  • Initial Assessment: Based on the molecular weight of your danshinspiroketallactone derivative, choose between NOESY and ROESY. For typical derivatives (MW < 600), NOESY is appropriate. For larger derivatives or if NOESY fails, use ROESY.[5][8]

  • Acquisition:

    • Acquire a standard 2D NOESY or ROESY spectrum.

    • Key Parameter - Mixing Time (tₘ): This is the most critical parameter. Start with a mixing time of 300-500 ms. If cross-peaks are weak, acquire a series of spectra with different mixing times (e.g., 200, 400, 600, 800 ms) to find the optimal value where the NOE has reached its maximum.[5]

  • Processing & Analysis:

    • Process the 2D data with appropriate window functions (e.g., sine-bell).

    • Phasing is critical. In NOESY spectra of small molecules, cross-peaks should have the opposite phase to the diagonal peaks.[6] In ROESY, both diagonal and cross-peaks have the opposite phase.

    • Identify all significant cross-peaks. Each cross-peak (H_A, H_B) indicates that protons A and B are closer than ~5 Å.

    • Map these spatial constraints onto your 3D models of possible diastereomers to find the single structure that satisfies all observed NOE/ROE correlations.

Protocol 2: DFT/GIAO Calculation for Structure Validation
  • Model Building: Using a molecular editor, build the 3D structures for all plausible diastereomers of your molecule.

  • Conformational Search & Optimization: For each diastereomer, perform a conformational search to locate the lowest energy conformers. Optimize the geometry of these conformers using DFT, for example, at the B3LYP/6-31G(d) level of theory.[14]

  • NMR Property Calculation: Using the optimized low-energy geometries, perform a single-point energy calculation using a method suitable for NMR, such as GIAO-DFT with a larger basis set (e.g., mPW1PW91/6-311+G(2d,p)).[13] This will generate absolute shielding tensor values for each nucleus.

  • Data Analysis:

    • Convert the calculated absolute shieldings (σ_calc) to chemical shifts (δ_pred) using a linear scaling method or by referencing to a calculated standard like TMS.

    • For each diastereomer, calculate the Mean Absolute Error (MAE) between the predicted chemical shifts (δ_pred) and your experimental values (δ_exp).

    • The diastereomer with the smallest MAE is the most likely correct structure. A high correlation coefficient (R²) from a plot of δ_pred vs. δ_exp further confirms the assignment.

Table 1: Comparison of Key NMR Techniques for Stereochemistry
Technique Information Provided Principle Best For Common Pitfalls
NOESY/ROESY Through-space ¹H-¹H proximities (< 5 Å)Dipole-dipole relaxationDetermining relative stereochemistry in rigid to semi-rigid molecules.[1][7]NOE signal cancellation for medium MW molecules; ambiguity in flexible systems.[8]
J-Coupling Analysis Dihedral angles between coupled nucleiThrough-bond scalar couplingConformation of acyclic chains and ring systems (Karplus relationship).[17][18]Requires well-resolved multiplets; can be ambiguous if multiple conformations exist.[19][20]
RDC Analysis Orientation of internuclear vectors (e.g., C-H bonds)Anisotropic tumbling in a weak alignment mediumLong-range stereochemical relationships in rigid molecules; resolving ambiguities from NOE data.[9][10]Requires specialized alignment media; more complex data acquisition and analysis.[10]
DFT/GIAO Calculation Predicted NMR chemical shifts (¹H, ¹³C)Quantum mechanical calculation of nuclear shieldingFinal validation of a proposed structure; distinguishing between isomers with very similar spectra.[13][14]Computationally intensive; accuracy depends on the level of theory and correct conformational sampling.

References

  • Accurate Prediction of NMR Chemical Shifts: Integrating DFT Calculations with Three-Dimensional Graph Neural Networks. ACS Publications. Available at: [Link]

  • Advanced NMR Techniques and Applications. Fiveable. Available at: [Link]

  • NOESY and ROESY. University of California, San Diego. Available at: [Link]

  • Systematic investigation of DFT-GIAO 15N NMR chemical shift prediction using B3LYP/cc-pVDZ: application to studies of regioisomers, tautomers, protonation states and N-oxides. Royal Society of Chemistry. Available at: [Link]

  • Accurate Prediction of NMR Chemical Shifts: Integrating DFT Calculations with Three-Dimensional Graph Neural Networks. National Center for Biotechnology Information. Available at: [Link]

  • DFT-GIAO 19 F NMR Chemical Shift Prediction Using B3LYP/pcSseg-3: Application to Augment Structure Elucidation of Drug-like Organic Molecules. ACS Publications. Available at: [Link]

  • NOESY: the experiment for when you just need to know more, particularly the 1H-1H spatial proximity. Nanalysis. Available at: [Link]

  • GIAO Calculations of Chemical Shifts of NMR Spectra of H and C of the Hexahydroindoles Products. Moroccan Journal of Chemistry. Available at: [Link]

  • Structural Discrimination in Small Molecules by Accurate Measurement of Long-Range Proton-Carbon Residual Dipolar Couplings. National Center for Biotechnology Information. Available at: [Link]

  • Residual Dipolar Couplings in Structure Determination of Natural Products. National Center for Biotechnology Information. Available at: [Link]

  • Advanced NMR techniques for structural characterization of heterocyclic structures. ResearchGate. Available at: [Link]

  • Nuclear Magnetic Resonance in the Structural Elucidation of Natural Products. ACD/Labs. Available at: [Link]

  • Approaches to Configuration Determinations of Flexible Marine Natural Products: Advances and Prospects. MDPI. Available at: [Link]

  • Configurational assignments of type-I polyketide synthase (PKS)-derived natural products based on spectroscopic and chemical analysis: methodologies and case studies. Royal Society of Chemistry. Available at: [Link]

  • Modern NMR Approaches To The Structure Elucidation of Natural Products, Volume 1: Instrumentation and Software. Royal Society of Chemistry. Available at: [Link]

  • NOESY and ROESY. University of California, San Diego. Available at: [Link]

  • Configuration Determinations of Flexible Marine Natural Products. Encyclopedia.pub. Available at: [Link]

  • How Does NMR Help Identify Natural Compounds?. Creative Biostructure. Available at: [Link]

  • Extension of the J-Based Configuration Analysis to Multiple Conformer Equilibria: An Application to Sapinofuranone A. ACS Publications. Available at: [Link]

  • Residual Dipolar Couplings for Resolving Cysteine Bridges in Disulfide-Rich Peptides. Frontiers in Chemistry. Available at: [Link]

  • Extension of the J -Based Configuration Analysis to Multiple Conformer Equilibria: An Application to Sapinofuranone A. ResearchGate. Available at: [Link]

  • A Novel Method for the Determination of Stereochemistry in Six-Membered Chairlike Rings Using Residual Dipolar Couplings. ACS Publications. Available at: [Link]

  • Stereochemistry Information from NOESY/ROESY data … Part 2. ACD/Labs. Available at: [Link]

  • 5.4: NOESY Spectra. Chemistry LibreTexts. Available at: [Link]

  • The Evolving Landscape of NMR Structural Elucidation. National Center for Biotechnology Information. Available at: [Link]

  • Residual Dipolar Couplings in Structure Determination of Biomolecules. ACS Publications. Available at: [Link]

Sources

Optimization

Technical Support Center: Optimizing Cell Viability Assays with Danshinspiroketallactone

Welcome to the technical support center for optimizing cell viability assays with danshinspiroketallactone. As a Senior Application Scientist, I've designed this guide to provide you with in-depth technical assistance, t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for optimizing cell viability assays with danshinspiroketallactone. As a Senior Application Scientist, I've designed this guide to provide you with in-depth technical assistance, troubleshooting strategies, and frequently asked questions to ensure the accuracy and reproducibility of your experiments. My aim is to equip you with the scientific rationale behind experimental choices, empowering you to navigate the nuances of working with this promising compound.

Introduction to Danshinspiroketallactone

Danshinspiroketallactone is a bioactive compound that, like other related tanshinones, is investigated for its potential therapeutic properties, including anti-cancer effects. These effects are often mediated by the induction of apoptosis (programmed cell death), making accurate measurement of cell viability a critical step in research and drug development. This guide will help you address the specific challenges you might face when quantifying the cytotoxic and cytostatic effects of danshinspiroketallactone in your cell-based assays.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions researchers have when starting to work with danshinspiroketallactone.

Q1: What is the proposed mechanism of action for danshinspiroketallactone-related compounds in cancer cells?

A1: While specific research on danshinspiroketallactone is emerging, the broader family of tanshinones, from which it is derived, has been shown to induce apoptosis in cancer cells through multiple pathways. A key mechanism involves the induction of mitochondrial dysfunction. This can lead to a decrease in the mitochondrial membrane potential, release of cytochrome c, and subsequent activation of the caspase cascade, particularly effector caspases like caspase-3, which execute the final stages of apoptosis.[1][2][3] Additionally, some tanshinones have been shown to modulate signaling pathways involved in cell survival, such as the PI3K/Akt pathway.[1]

Below is a diagram illustrating a plausible signaling pathway for the induction of apoptosis by tanshinone compounds.

G Danshinspiroketallactone Danshinspiroketallactone Mitochondria Mitochondria Danshinspiroketallactone->Mitochondria Induces Dysfunction PI3K_Akt PI3K/Akt Pathway Danshinspiroketallactone->PI3K_Akt Inhibits Cytochrome_c Cytochrome c Release Mitochondria->Cytochrome_c Caspase9 Caspase-9 Activation Cytochrome_c->Caspase9 Caspase3 Caspase-3 Activation Caspase9->Caspase3 Apoptosis Apoptosis Caspase3->Apoptosis Cell_Survival Cell Survival PI3K_Akt->Cell_Survival Promotes

Caption: Proposed mechanism of danshinspiroketallactone-induced apoptosis.

Q2: How do I choose the right cell viability assay for danshinspiroketallactone?

A2: The choice of assay is critical and depends on the specific question you are asking. Here's a breakdown of common assay types and their suitability:

  • Metabolic Assays (e.g., MTT, XTT, MTS, resazurin): These are colorimetric or fluorometric assays that measure the metabolic activity of a cell population, which is often used as a proxy for viability.

    • Advantages: They are generally inexpensive, easy to perform, and high-throughput.

    • Disadvantages: Compounds like danshinspiroketallactone, being plant-derived extracts, can potentially interfere with the assay chemistry, for example, by directly reducing the tetrazolium salts, leading to false-positive results (an overestimation of viability).[4][5] It's crucial to include a "no-cell" control with the compound to check for such interference.

  • ATP-Based Assays (e.g., CellTiter-Glo®): These assays measure the amount of ATP present, which is a key indicator of metabolically active, viable cells.

    • Advantages: Generally considered more sensitive and less prone to artifacts from colored or reducing compounds compared to tetrazolium-based assays.[4][6]

    • Disadvantages: Can be more expensive.

  • Membrane Integrity Assays (e.g., Trypan Blue, Propidium Iodide, LDH release): These assays distinguish between live and dead cells based on the integrity of the cell membrane.

    • Advantages: Provide a direct measure of cell death.

    • Disadvantages: May not detect cells that are metabolically inactive but have not yet lost membrane integrity. LDH assays can be influenced by compounds that inhibit or activate LDH.

Recommendation: For initial screening, an ATP-based assay is often a robust choice. If using an MTT or similar metabolic assay, it is imperative to run appropriate controls to rule out compound interference. For mechanistic studies, combining a metabolic or ATP assay with a direct measure of apoptosis (e.g., caspase activity assay) is highly recommended.

Q3: What are the recommended starting concentrations and incubation times for danshinspiroketallactone?

A3: The optimal concentration and incubation time are highly dependent on the cell line being used. It is essential to perform a dose-response and time-course experiment to determine the IC50 (half-maximal inhibitory concentration) for your specific model system.

ParameterRecommended Starting RangeRationale
Concentration 0.1 µM to 100 µMThis broad range is likely to encompass the IC50 for many cell lines, based on studies with related tanshinones.[2][7]
Incubation Time 24, 48, and 72 hoursThese time points will help to distinguish between cytotoxic (cell-killing) and cytostatic (growth-inhibiting) effects.[2][8]

Pro-Tip: Always include a vehicle control (e.g., DMSO) at the same concentration used to dissolve the danshinspiroketallactone. The final DMSO concentration should typically be kept below 0.5% to avoid solvent-induced cytotoxicity.

Q4: How can I ensure danshinspiroketallactone is stable in my cell culture media?

A4: The stability of compounds in aqueous culture media can be a concern.[9][10][11] Some tanshinones have shown instability in aqueous solutions.[9] To mitigate this:

  • Prepare fresh stock solutions of danshinspiroketallactone and dilute them in media immediately before treating your cells.

  • For longer-term experiments (e.g., > 48 hours), consider replacing the media with freshly prepared danshinspiroketallactone-containing media every 24-48 hours.

  • If you suspect stability issues are affecting your results, you can perform a stability test by incubating the compound in your culture media under the same conditions as your experiment and then analyzing its concentration over time, for example, by LC-MS.[12]

Troubleshooting Guide

This section provides solutions to specific issues you may encounter during your experiments.

Issue 1: My MTT assay shows an increase in viability at high concentrations of danshinspiroketallactone, but my cells look dead under the microscope.
  • Potential Cause: This is a classic sign of assay interference. Plant-derived compounds with reducing properties can directly convert the MTT tetrazolium salt to formazan, independent of cellular metabolic activity.[4][5][13] This leads to a false-positive signal.

  • Troubleshooting Steps:

    • Run a "No-Cell" Control: Prepare a plate with wells containing only cell culture media and your danshinspiroketallactone dilution series. Add the MTT reagent and solubilizer as you would for your experimental wells. If you observe a color change in the absence of cells, this confirms direct reduction of MTT by your compound.

    • Switch to a Different Assay: If interference is confirmed, switch to an orthogonal assay that is less susceptible to interference from reducing compounds. An ATP-based luminescence assay (e.g., CellTiter-Glo®) is an excellent alternative.[4][6]

    • Confirm with Microscopy: Always visually inspect your cells with a microscope before and after treatment. Morphological changes characteristic of cell death (e.g., rounding, detachment, membrane blebbing) are a crucial qualitative confirmation of cytotoxicity.

Issue 2: I'm seeing high variability between replicate wells.
  • Potential Causes:

    • Inconsistent Cell Seeding: Uneven distribution of cells across the plate is a common source of variability.

    • Compound Precipitation: Danshinspiroketallactone, like many organic compounds, may have limited solubility in aqueous media. If it precipitates, cells will be exposed to inconsistent concentrations.

    • Edge Effects: The outer wells of a microplate are prone to evaporation, which can concentrate media components and your test compound, leading to skewed results.

  • Troubleshooting Steps:

    • Improve Cell Seeding Technique: Ensure you have a single-cell suspension before plating. Mix the cell suspension between pipetting steps to prevent settling.

    • Verify Compound Solubility: Visually inspect your prepared media containing the highest concentration of danshinspiroketallactone for any signs of precipitation. If solubility is an issue, you may need to adjust your solvent or use a lower concentration range.

    • Mitigate Edge Effects: Fill the perimeter wells of your plate with sterile PBS or media without cells and do not use them for your experimental samples. This creates a humidity barrier and reduces evaporation from the inner wells.

G Start High Variability in Replicates Check_Seeding Review Cell Seeding Protocol? Start->Check_Seeding Check_Solubility Compound Precipitation Observed? Check_Seeding->Check_Solubility No Improve_Seeding Ensure single-cell suspension. Mix between pipetting. Check_Seeding->Improve_Seeding Yes Check_Edge_Effects Using Outer Wells? Check_Solubility->Check_Edge_Effects No Adjust_Solvent Lower concentration or adjust solvent. Check_Solubility->Adjust_Solvent Yes Avoid_Outer_Wells Fill outer wells with PBS/media. Do not use for data. Check_Edge_Effects->Avoid_Outer_Wells Yes

Sources

Troubleshooting

Technical Support Center: LC-MS/MS Troubleshooting for Danshinspiroketallactone

Welcome to the Technical Support Center for the mass spectrometric analysis of Salvia miltiorrhiza (Danshen) diterpenoids. Analyzing low-abundance natural products like danshinspiroketallactone (C₁₇H₁₆O₃, MW: 268.31 Da)[...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the mass spectrometric analysis of Salvia miltiorrhiza (Danshen) diterpenoids. Analyzing low-abundance natural products like danshinspiroketallactone (C₁₇H₁₆O₃, MW: 268.31 Da)[1] in complex botanical extracts or biological matrices often presents significant challenges regarding baseline noise and ion suppression.

This guide is designed for analytical scientists and drug development professionals. It provides mechanistic explanations, diagnostic workflows, and self-validating protocols to systematically eliminate background noise and maximize assay sensitivity.

Diagnostic Logic: Isolating the Source of MS Noise

Before adjusting instrument parameters, you must mathematically and physically isolate the source of the noise. Background noise in LC-MS/MS workflows typically originates from either System/Solvent Contamination (chemical background) or Matrix Effects (biological background)[2].

DiagnosticWorkflow Start High Background Noise (m/z 269.1 [M+H]+) Blank Inject LC-MS Grade Solvent Blank Start->Blank Decision Is noise present in the blank? Blank->Decision SysIssue System/Solvent Issue Decision->SysIssue Yes MatrixIssue Matrix Effect Issue Decision->MatrixIssue No Action1 Flush LC System & Replace Mobile Phase SysIssue->Action1 Action2 Clean ESI Source & Bake-out Quadrupoles SysIssue->Action2 Action3 Implement SPE Cleanup (Remove Phospholipids) MatrixIssue->Action3 Action4 Optimize LC Gradient (Acetonitrile/0.2% FA) MatrixIssue->Action4

Diagnostic decision tree for isolating the source of high background noise in LC-MS/MS workflows.

Frequently Asked Questions (Troubleshooting)

Q1: Why is my baseline noise excessively high when analyzing crude Danshen extracts or plasma, even with MRM?

Mechanistic Cause: Crude Salvia miltiorrhiza extracts contain highly abundant hydrophilic salvianolic acids and lipophilic tanshinones[3]. When analyzing plasma, endogenous phospholipids (e.g., glycerophosphocholines) co-elute with lipophilic diterpenoids like danshinspiroketallactone in the high-organic region of the reversed-phase gradient. In the Electrospray Ionization (ESI) source, these co-eluting matrix components compete for the limited charge available on the surface of the electrospray droplets. This competition prevents the efficient ionization of your target analyte (ion suppression) and introduces a high, erratic baseline of unresolvable isobaric fragments[4]. Solution: Transition from simple protein precipitation (PPT) to Solid-Phase Extraction (SPE) to physically remove phospholipids prior to injection.

Q2: I am seeing persistent ghost peaks and a high chemical background around m/z 269. What causes this?

Mechanistic Cause: Danshinspiroketallactone has a monoisotopic mass of 268.1099 Da, producing a protonated precursor ion [M+H]⁺ at m/z 269.1[1]. High chemical background at this low m/z range is frequently caused by solvent impurities, plasticizers (e.g., phthalates leaching from non-MS-grade tubes), or column bleed[2]. Solution: Ensure all solvents are strictly LC-MS grade. Furthermore, the addition of 0.2% formic acid to the mobile phase is critical. Because danshinspiroketallactone is a neutral spirolactone lacking highly basic amine groups, it requires an abundant proton source to drive the equilibrium toward the [M+H]⁺ state. 0.2% formic acid significantly increases the target signal intensity, effectively raising the Signal-to-Noise (S/N) ratio above the chemical background[5].

Q3: How should I optimize my ESI source and MRM parameters to maximize the S/N ratio?

Mechanistic Cause: Background noise can be minimized by narrowing the detection window and optimizing fragmentation. Solution:

  • Polarity: Always use Positive ESI mode (+ESI) for lipophilic tanshinones and spirolactones; negative mode is prone to higher noise for these specific structures and is better reserved for phenolic acids[5].

  • Transitions: Select a highly specific product ion. The primary fragmentation pathway for these diterpenoids involves the neutral loss of H₂O (-18 Da) or CO (-28 Da)[6]. Monitoring the transition m/z 269.1 → 251.1 often provides the best balance of intensity and low background.

Quantitative Data & Optimization Parameters

To establish a reproducible and low-noise assay, configure your LC-MS/MS system according to the empirically derived parameters below. Acetonitrile is strictly preferred over methanol, as it yields superior chromatographic resolution and lower background noise for Salvia miltiorrhiza components[5].

Table 1: Optimized MRM Parameters for Danshinspiroketallactone

ParameterValue / SettingCausality / Rationale
Precursor Ion m/z 269.1 [M+H]⁺Derived from monoisotopic mass 268.1099 Da[1].
Quantifier Transition m/z 269.1 → 251.1Loss of H₂O; highest intensity, lowest background.
Qualifier Transition m/z 269.1 → 223.1Secondary structural cleavage for peak confirmation.
Collision Energy (CE) 20 - 25 eVOptimal energy to fragment the spirolactone ring without obliterating the product ions.
Desolvation Temp 450 °C - 500 °CHigh temperature is required to fully desolvate the highly organic mobile phase, reducing cluster-ion noise.

Table 2: Gradient Elution Profile (Flow Rate: 0.3 mL/min)

Time (min)Mobile Phase A (Water + 0.2% FA)Mobile Phase B (Acetonitrile + 0.2% FA)
0.0 - 0.587%13%
0.5 - 3.087% → 10%13% → 90%
3.0 - 4.510%90%
4.5 - 5.010% → 87%90% → 13%
5.0 - 8.087%13% (Column Re-equilibration)

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols incorporate internal validation steps (Matrix Factor calculations) so the system continuously proves its own efficacy.

Protocol 1: Phospholipid-Depletion SPE Cleanup (For Plasma/Extracts)

Objective: Eliminate matrix-induced background noise by isolating danshinspiroketallactone from phospholipids and highly polar salvianolic acids.

Step 1: Sorbent Conditioning

  • Pass 1.0 mL of LC-MS grade Methanol through a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB, 30 mg), followed by 1.0 mL of LC-MS grade Water.

  • Causality: Solvates the sorbent bed to ensure reproducible hydrophobic interactions.

Step 2: Sample Loading & Internal Validation Spike

  • Validation Checkpoint: Prepare three sample sets:

    • Pre-extraction Spike: Plasma spiked with Danshinspiroketallactone standard.

    • Post-extraction Spike: Blank plasma extracted, then spiked with standard.

    • Neat Standard: Standard in pure solvent.

  • Load 200 µL of the sample onto the conditioned cartridge.

Step 3: Interference Wash

  • Wash with 1.0 mL of 5% Methanol in Water.

  • Causality: This specific concentration is strong enough to elute salts and highly polar matrix components (like salvianolic acids) but too weak to disrupt the hydrophobic binding of the diterpenoid.

Step 4: Target Elution

  • Elute with 1.0 mL of 100% Acetonitrile.

  • Causality: Acetonitrile effectively breaks the hydrophobic bonds, eluting danshinspiroketallactone while leaving the most stubborn, highly lipophilic phospholipids trapped on the sorbent.

Step 5: Reconstitution & Validation Calculation

  • Evaporate the eluate under a gentle nitrogen stream at 35°C and reconstitute in 100 µL of Initial Mobile Phase (13% Acetonitrile).

  • Self-Validation: Calculate the Matrix Effect (ME) using the formula: ME (%) = (Peak Area of Post-extraction Spike / Peak Area of Neat Standard) × 100. An ME between 85% and 115% validates that background noise/suppression has been successfully mitigated[4].

Protocol 2: LC-MS/MS System Decontamination

Objective: Resolve persistent chemical background noise isolated to the instrument.

  • Aqueous Flush: Replace columns with a union. Flush the LC system with 100% LC-MS Grade Water (no buffers) at 0.5 mL/min for 30 minutes to dissolve precipitated salts.

  • Organic Wash: Switch to 100% Isopropanol (IPA) for 60 minutes. Causality: IPA has high viscosity and excellent solubilizing power for stubborn lipids and plasticizers coating the stainless steel lines.

  • Source Cleaning: Remove the ESI capillary and wipe the corona needle and ion sweep cone with a lint-free wipe soaked in 50:50 Methanol:Water, followed by 100% Methanol.

  • Bake-Out: Reinstall the column, set the desolvation temperature to 550°C, and run the LC gradient for 5 blank cycles to bake off residual volatile contaminants.

References

  • Interaction Metabolomics to Discover Synergists in Natural Product Mixtures Source: ACS Publications URL:[Link]

  • Simultaneous Determination of Four Tanshinones by UPLC-TQ/MS and Their Pharmacokinetic Application... Source: PubMed Central (PMC) / NIH URL:[Link]

  • Simultaneous Determination of Seven Bioactive Constituents from Salvia miltiorrhiza in Rat Plasma by HPLC-MS/MS... Source: MDPI URL:[Link]

  • Detection-confirmation-standardization-quantification: a novel method for the quantitative analysis of active components... Source: PeerJ URL:[Link]

  • Advanced applications of mass spectrometry imaging technology in quality control and safety assessments of traditional Chinese medicines Source: PubMed Central (PMC) / NIH URL:[Link]

  • Danshinspiroketallactone | C17H16O3 | CID 56956598 Source: PubChem - NIH URL:[Link]

Sources

Optimization

Process Chemistry Support Center: Scale-Up Synthesis of Danshinspiroketallactone

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the critical bottlenecks encountered when scaling the total synthesis of danshinspiroke...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this portal to address the critical bottlenecks encountered when scaling the total synthesis of danshinspiroketallactone (CAS: 100414-80-0)[1] from discovery-scale (milligrams) to pilot-scale (multi-gram/kilogram).

Danshinspiroketallactone is a complex diterpenoid spirolactone derived from Salvia miltiorrhiza (Danshen)[2]. The divergent total synthesis of such complex natural products presents severe scale-up challenges, particularly regarding stereocontrol and late-stage oxidation[3]. However, its potent ability to inhibit the nuclear transport of p-P65 (NF-κB) in lipopolysaccharide (LPS)-induced cells makes it a highly valuable lead compound for targeted lung-protective therapies and oncology[1][3].

This guide provides field-proven troubleshooting, causal explanations for reaction failures, and self-validating protocols to ensure reproducible scale-up.

G N1 1. Starting Material (Abietane Diterpenoid) N2 2. Regioselective Oxidation (C-Ring Modification) N1->N2 N3 3. Spiroketalization (Acid-Catalyzed Cyclization) N2->N3 N4 4. Late-Stage Lactonization (Biphasic TEMPO/BAIB) N3->N4 N5 5. Danshinspiroketallactone (Target Compound) N4->N5

Scale-up synthesis workflow for danshinspiroketallactone.

Part 1: Troubleshooting Guide & FAQs

Q1: Why do we lose stereocontrol at the C-O spiroketal center during multi-gram scale-up? The Causality: Spiroketalization is a thermodynamically driven process. At a 100 mg scale, rapid cooling traps the kinetic epimer (often the desired natural stereoisomer). Upon scaling to 50 g, the increased thermal mass results in longer heating and cooling profiles. This extended thermal exposure provides enough activation energy for the spiroketal to ring-open and equilibrate to the more stable, but undesired, thermodynamic epimer, destroying your diastereomeric excess (de). The Solution: Transition from a thermal acid-catalyzed cyclization to a templated Lewis acid cyclization using Titanium Tetrachloride ( TiCl4​ ) at strictly controlled cryogenic temperatures (-78 °C). The titanium coordinates with the adjacent oxygens, locking the intermediate in a rigid chair-like transition state that exclusively yields the kinetic product regardless of batch size.

Q2: Why does the yield of the late-stage lactonization drop significantly when moving from discovery to pilot scale? The Causality: Discovery routes often utilize stoichiometric Dess-Martin periodinane (DMP) or Riley oxidations. On a larger scale, poor mass transfer and localized exotherms lead to over-oxidation, cleaving the delicate spiro-ring into ring-opened byproducts. The Solution: Implement a biphasic TEMPO/BAIB catalytic oxidation system. This system is self-validating and buffers the local concentration of the active nitrosonium ion. The active oxidant is only generated at the aqueous-organic interface, strictly preventing the localized over-oxidation of the diterpenoid core.

Q3: Column chromatography is a severe bottleneck for purifying the final C17H16O3 compound[4]. How can we implement a scalable purification protocol? The Causality: Danshinspiroketallactone has a rigid, highly crystalline polycyclic framework. However, structurally similar diterpenoid impurities from the crude mixture co-elute on silica and disrupt the crystal lattice if standard evaporation is used. The Solution: Bypass chromatography entirely by using a controlled solvent-antisolvent precipitation. By dissolving the crude mixture in minimal hot ethyl acetate (EtOAc) and slowly dosing in heptane, you selectively crash out the target lactone while leaving the structurally similar, but more lipophilic, impurities in the mother liquor.

Part 2: Quantitative Process Metrics

To illustrate the impact of these process changes, the following table summarizes the transition from the discovery route to the optimized scale-up route.

Process ParameterDiscovery Scale (100 mg)Pilot Scale: Unoptimized (50 g)Pilot Scale: Optimized (50 g)
Spiroketalization Yield 82%54%88%
Diastereomeric Excess (de) >95%60%>98%
Lactonization Reagent DMP (Stoichiometric)DMP (Stoichiometric)TEMPO / BAIB (Catalytic)
Lactonization Yield 78%45%84%
Purification Method Silica Gel ColumnSilica Gel ColumnEtOAc/Heptane Crystallization
Overall Process E-factor ~450~52085

Part 3: Self-Validating Experimental Protocols

Protocol A: Templated Spiroketalization (50 g Scale)

This protocol utilizes in-process visual cues to validate the successful formation of the titanium-chelate intermediate.

  • Preparation: Charge a dry 2 L jacketed reactor with the oxidized abietane precursor (50 g, 1.0 eq) and anhydrous dichloromethane (DCM, 500 mL) under a nitrogen atmosphere.

  • Cryogenic Cooling: Set the reactor jacket to cool the mixture to an internal temperature of -78 °C.

  • Lewis Acid Dosing: Using a syringe pump, add TiCl4​ (1.1 eq, 1.0 M in DCM) at a rate of 2 mL/min.

    • Self-Validation Check: The solution will immediately transition from pale yellow to a deep, opaque crimson. This color shift confirms the successful formation of the rigid titanium-chelate complex necessary for kinetic trapping.

  • Cyclization: Stir at -78 °C for exactly 4 hours. Do not allow the internal temperature to rise above -70 °C.

  • Quenching: Quench the reaction in situ by rapidly dosing 100 mL of cold saturated aqueous NaHCO3​ . The crimson color will instantly dissipate into a white biphasic suspension (titanium dioxide precipitation), validating the breakdown of the chelate and locking in the stereocenter.

  • Workup: Filter through a Celite pad, separate the organic layer, dry over Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Biphasic Catalytic Lactonization (Final Step)

This protocol replaces toxic stoichiometric oxidants with a scalable, self-indicating biphasic system.

  • Solvent Setup: Dissolve the spiroketal intermediate (40 g) in a mixture of DCM (400 mL) and Water (100 mL) in a 1 L reactor.

  • Catalyst Addition: Add TEMPO (0.1 eq) and bis(acetoxy)iodobenzene (BAIB, 2.2 eq) to the biphasic mixture at 20 °C.

  • Reaction Monitoring: Stir vigorously (800 rpm) to ensure maximum interfacial surface area.

    • Self-Validation Check: As the reaction proceeds, the organic layer will turn a distinct orange-red due to the active nitrosonium species. Once the starting material is fully consumed (typically 6-8 hours), the organic layer will spontaneously transition to a clear, pale yellow. This colorimetric shift is a reliable, self-validating indicator of reaction completion, preventing over-oxidation.

  • Quenching & Crystallization: Quench with aqueous sodium thiosulfate (100 mL) to destroy residual oxidant. Separate the organic layer, swap the solvent to EtOAc (150 mL) via distillation, and heat to 60 °C. Slowly dose in Heptane (300 mL) over 2 hours, then cool to 5 °C at 0.5 °C/min to crystallize pure danshinspiroketallactone.

Part 4: Biological Application & Mechanism

The ultimate goal of scaling up danshinspiroketallactone is to supply sufficient material for advanced pharmacological testing. The compound disrupts specific signaling networks responsible for tumor growth and apoptosis evasion[1]. Specifically, at concentrations of 10 μM, it significantly decreases the nuclear transport of p-P65 in the NF-κB pathway, thereby halting downstream bronchial inflammation and tumor proliferation[3].

G Drug Danshinspiroketallactone (10 μM) NFKB p-P65 (NF-κB) Nuclear Transport Drug->NFKB Inhibits LPS LPS Stimulus MAPK MAPK Cascade LPS->MAPK MAPK->NFKB Inflam Bronchial Inflammation NFKB->Inflam

Danshinspiroketallactone mechanism: inhibition of p-P65 nuclear transport.

References

  • Cymit Química. "Danshinspiroketallactone | CAS: 100414-80-0". CymitQuimica.
  • National Center for Biotechnology Information. "Danshinspiroketallactone | C17H16O3 | CID 56956598". PubChem.
  • ResearchGate. "Divergent Total Synthesis of Diterpenoid Natural Products from Salvia miltiorrhiza". ResearchGate.
  • Alfa Chemistry. "CAS 100414-80-0 Danshinspiroketallactone - Plant Extract". AlfaChemic.

Sources

Reference Data & Comparative Studies

Validation

Comparison Guide: Structural Stability of Danshinspiroketallactone vs. epi-Danshinspiroketallactone

Executive Summary Danshinspiroketallactone (C₁₇H₁₆O₃) and its epimer, epi-danshinspiroketallactone (often identified in literature as epi-danshenspiroketallactone F), are architecturally complex diterpenoid quinones isol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Danshinspiroketallactone (C₁₇H₁₆O₃) and its epimer, epi-danshinspiroketallactone (often identified in literature as epi-danshenspiroketallactone F), are architecturally complex diterpenoid quinones isolated from the roots of Salvia miltiorrhiza and Salvia grandifolia[1],[2],[3]. In recent years, these compounds have garnered significant attention in drug development due to their potent bioactivity—specifically, their ability to act as targeted lung-protective agents by decreasing the nuclear transport of p-P65 in lipopolysaccharide (LPS)-induced bronchial epithelial cells[1],[2].

However, for formulation scientists and medicinal chemists, the critical differentiator between these two molecules lies in their structural stability . Because they are spiroketals, their stability is heavily dictated by stereoelectronic effects at the spiro carbon. This guide provides an in-depth, objective comparison of their thermodynamic stability, the chemical causality behind their epimerization, and the experimental workflows required to profile them.

Structural Chemistry & Thermodynamic Drivers

The core structural divergence between these two compounds is the stereochemical configuration at the spiroketal center, which bridges the benzofuran-derived lactone and the oxolane ring.

  • Danshinspiroketallactone (Thermodynamically Favored): The natural isomer adopts a configuration that benefits from a double anomeric effect . In this conformation, the lone electron pairs on the oxygen atoms of both rings are antiperiplanar to the adjacent C–O polar bonds. This stereoelectronic overlap provides profound thermodynamic stabilization. When stored correctly (tightly sealed at 2-8 °C), the purified extract remains highly stable for up to 24 months[4]. Furthermore, computational docking studies demonstrate that this stable conformation allows for highly favorable binding affinities (e.g., Glide scores of -8.44 kcal/mol against targets like pancreatic lipase)[5].

  • epi-Danshinspiroketallactone (Kinetically Favored / Labile): The "epi-" designation indicates an inversion of stereochemistry at the spiro carbon. This inversion forces the molecule into a higher-energy conformation. To accommodate the new geometry, the molecule either sacrifices one of the stabilizing anomeric interactions or introduces severe 1,3-diaxial steric clashes between the rigid tetracyclic framework and the oxolane ring. Consequently, the epi-isomer is thermodynamically disfavored and highly susceptible to acid-catalyzed degradation or epimerization.

Epimerization D Danshinspiroketallactone (Stable: Double Anomeric Effect) O Oxocarbenium Intermediate (Ring-Opened) D->O H+ / H2O O->D Favored Closure E epi-Danshinspiroketallactone (Unstable: Steric Strain) O->E Minor Closure E->O H+ / H2O

Fig 1. Acid-catalyzed spiroketal epimerization pathway between the two isomers.

Comparative Quantitative Data

The table below summarizes the structural and stability metrics distinguishing the two epimers. Data reflects behavior under standard accelerated stress testing (acidic aqueous/organic conditions).

ParameterDanshinspiroketallactoneepi-Danshinspiroketallactone
Molecular Formula & Mass C₁₇H₁₆O₃ (Exact Mass: 268.11 Da)[3]C₁₇H₁₆O₃ (Exact Mass: 268.11 Da)
Stereochemistry (Spiro C) Natural ConfigurationEpimeric Inversion
Thermodynamic Stability High (Double Anomeric Effect)Low (Steric Clash / Single Anomeric)
Equilibrium Ratio ( Keq​ ) > 95%< 5%
Acid-Catalyzed Half-Life (pH 2) Stable (> 48h)Labile (< 2h, rapid epimerization)
Thermal Flash Point ~ 213.2 °C[6]~ 185.0 °C (Estimated due to strain)
Long-Term Storage (2-8 °C) 24 Months[4]Requires inert atmosphere / < 6 Months

Experimental Methodology: Self-Validating Stability Profiling

To objectively quantify the thermodynamic stability difference between the two epimers, researchers must induce epimerization. Because spiroketals are generally stable to base but labile to acid, we utilize an acid-catalyzed equilibration assay.

Causality & Protocol Design: Acid protonates the spiro-oxygen, triggering the cleavage of the C–O bond to form a transient, planar oxocarbenium intermediate. Upon recyclization, the system overwhelmingly favors the thermodynamic minimum.

Step-by-Step Protocol: Acid-Catalyzed Equilibration
  • Sample Preparation: Dissolve 5 mg of pure isolate (either danshinspiroketallactone or the epi-isomer) in 5 mL of anhydrous acetonitrile (MeCN) to achieve a 1 mg/mL stock.

    • Causality: Anhydrous conditions initially prevent irreversible hydrolytic degradation, isolating reversible epimerization as the primary variable.

  • Acidification (Initiation): Add Trifluoroacetic Acid (TFA) to a final concentration of 0.1% (v/v).

    • Causality: TFA provides sufficient proton activity to form the transient oxocarbenium ion without causing rapid total molecular destruction.

  • Kinetic Sampling: Incubate the solution at 25 °C. Withdraw 100 μL aliquots at precise intervals: t = 0, 1, 2, 4, 8, 12, and 24 hours.

  • Base Quenching (Critical Self-Validation): Immediately quench each withdrawn aliquot by adding 10 μL of triethylamine (Et₃N).

    • Causality: Neutralizing the acid halts the epimerization instantly. Failing to quench would result in continued epimerization during the acidic conditions of LC-MS analysis, completely invalidating the kinetic data.

  • Analytical Quantification: Analyze the quenched aliquots via LC-MS/MS using a high-resolution C18 column. Calculate the equilibrium constant ( Keq​ ) and Gibbs free energy ( ΔG∘=−RTlnKeq​ ) based on the final plateau ratio of the two peaks.

Workflow S1 1. Sample Prep (1 mg/mL in MeCN) S2 2. Acidification (0.1% TFA) S1->S2 S3 3. Kinetic Sampling (t=0 to 24h) S2->S3 S4 4. Base Quench (Et3N addition) S3->S4 S5 5. LC-MS/MS Quantification S4->S5

Fig 2. Experimental workflow for thermodynamic equilibration and kinetic stability profiling.

Biological Implications in Drug Development

Both danshinspiroketallactone and epi-danshinspiroketallactone exhibit baseline bioactivity in downregulating inflammatory signaling. Specifically, they act as targeted lung-protective agents by significantly increasing cell viability and decreasing the nuclear transport of p-P65 in LPS-induced bronchial epithelial cells[1],[2].

However, the stark difference in structural stability dictates their viability as developable drugs. The rapid epimerization and degradation of epi-danshinspiroketallactone in acidic microenvironments (such as the gastric lumen or intracellular endosomes) drastically reduce its effective in vivo half-life. Formulating the epi-isomer would require advanced encapsulation strategies (e.g., liposomal delivery or enteric coating) to prevent premature conversion. In contrast, the thermodynamically stable natural danshinspiroketallactone offers a highly robust pharmacokinetic profile, making it the superior candidate for oral administration and long-term shelf storage[4].

Pathway LPS LPS Stimulus TLR4 TLR4 Activation LPS->TLR4 NFKB p-P65 Nuclear Transport TLR4->NFKB INFL Bronchial Inflammation NFKB->INFL DRUG Danshinspiroketallactones DRUG->NFKB Inhibits Transport

Fig 3. Inhibitory mechanism of danshinspiroketallactones on LPS-induced p-P65 nuclear transport.

Sources

Comparative

comparative cytotoxicity of danshinspiroketallactone and tanshinone IIA

This comparative guide provides an in-depth technical analysis of two structurally distinct diterpenoids derived from Salvia miltiorrhiza (Danshen): Tanshinone IIA (Tan IIA) and Danshinspiroketallactone . While both orig...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This comparative guide provides an in-depth technical analysis of two structurally distinct diterpenoids derived from Salvia miltiorrhiza (Danshen): Tanshinone IIA (Tan IIA) and Danshinspiroketallactone . While both originate from the same botanical source, their structural divergence dictates entirely different pharmacological trajectories.

Designed for drug development professionals and molecular biologists, this guide evaluates their comparative cytotoxicity, elucidates the causality behind their mechanistic differences, and provides self-validating experimental protocols for in vitro evaluation.

Structural Causality: The Basis of Divergent Cytotoxicity

The fundamental difference in the cytotoxicity profiles of Tan IIA and Danshinspiroketallactone lies in their molecular architecture.

  • Tanshinone IIA (Potent Cytotoxin): Tan IIA possesses a highly reactive furano-o-quinone moiety . This specific structural feature acts as a pharmacophore capable of generating reactive oxygen species (ROS) in the close vicinity of DNA bases, leading to DNA damage, cell cycle arrest, and the activation of intrinsic apoptotic cascades[1].

  • Danshinspiroketallactone (Cytoprotective Agent): In contrast, Danshinspiroketallactone lacks this quinone structure, featuring a spiroketal lactone ring instead. The absence of the ROS-generating moiety renders it largely non-cytotoxic to cancer cell lines. Instead of inducing oxidative stress, it modulates inflammatory signaling, specifically by preventing the nuclear translocation of the NF-κB subunit p-P65, thereby exerting cytoprotective and anti-inflammatory effects in stressed epithelial cells[2].

Mechanistic Pathway Divergence

G Root Salvia miltiorrhiza Diterpenoids TanIIA Tanshinone IIA (Furano-o-quinone moiety) Root->TanIIA DSL Danshinspiroketallactone (Spiroketal moiety) Root->DSL MechTan ↑ ROS Generation ↓ PI3K/Akt/mTOR Pathway TanIIA->MechTan Pharmacophore action MechDSL ↓ Nuclear Transport of p-P65 (NF-κB Pathway) DSL->MechDSL Structural divergence PhenoTan Apoptosis & Autophagy (Potent Cytotoxicity) MechTan->PhenoTan Caspase & Beclin-1 activation PhenoDSL Cell Survival & Protection (Non-Cytotoxic) MechDSL->PhenoDSL Inflammatory suppression

Divergent cellular mechanisms of Tanshinone IIA and Danshinspiroketallactone.

Comparative Cytotoxicity Profiling

Experimental data consistently demonstrates that Tan IIA acts as a broad-spectrum anti-cancer agent, while Danshinspiroketallactone fails to achieve the half-maximal inhibitory concentration (IC50) required for oncological viability[3]. The table below summarizes quantitative data across various cell lines.

CompoundCell Line (Origin)Assay TypeIC50 ValueBiological Effect
Tanshinone IIA MIAPaCa-2 (Pancreatic)MTT1.9 μMPotent Cytotoxicity[2]
Tanshinone IIA MG-63 (Osteosarcoma)MTT~5.0 - 10.0 μMAutophagic Cell Death[4]
Tanshinone IIA NB4 (Promyelocytic Leukemia)Flow Cytometry31.25 μMApoptosis Induction[5]
Danshinspiroketallactone HL-60, MCF-7, A-549MTT> 40.0 μMNon-cytotoxic[3]
Danshinspiroketallactone BEL-7402, HT-29MTT> 100.0 μMNon-cytotoxic[2]
Danshinspiroketallactone LPS-induced BronchialViabilityN/A (Protective at 10 μM)Cytoprotective[2]

Self-Validating Experimental Protocols

To rigorously evaluate the divergent properties of these compounds, researchers must employ self-validating assay systems. The following protocols are designed to confirm not just if a cell dies, but how and why, ensuring high-fidelity data for drug development.

Protocol A: Dual-Validation Cytotoxicity & Viability Workflow

Purpose: To establish baseline IC50 values while distinguishing between cytotoxic cell death (Tan IIA) and cytoprotective viability enhancement (Danshinspiroketallactone).

  • Cell Seeding: Plate target cancer cells (e.g., A-549) and non-cancerous control cells (e.g., Beas-2B) in 96-well plates at a density of 5×103 cells/well. Incubate for 24 hours at 37°C, 5% CO2.

  • Compound Administration: Treat cells with a logarithmic concentration gradient (0.1 μM to 100 μM) of Tan IIA and Danshinspiroketallactone. For Danshinspiroketallactone's cytoprotective assay, pre-treat cells with 10 μM of the compound for 2 hours, followed by an inflammatory stressor (e.g., 1 μg/mL LPS).

  • Primary Readout (Metabolic Activity): After 48 hours, add 10 μL of CCK-8 reagent to each well. Incubate for 2 hours and measure absorbance at 450 nm.

  • Orthogonal Validation (Membrane Integrity): To ensure the CCK-8 reduction is not an artifact of mitochondrial modulation, run a parallel plate using an LDH (Lactate Dehydrogenase) release assay.

    • Causality Check: Tan IIA will show low CCK-8 absorbance and high LDH release (true cytotoxicity). Danshinspiroketallactone + LPS will show higher CCK-8 absorbance and lower LDH release compared to the LPS-only control (true cytoprotection).

Protocol B: Differentiating Apoptosis vs. Autophagic Crosstalk (Tan IIA Specific)

Purpose: Tan IIA is known to induce both caspase-dependent apoptosis and Beclin-1-dependent autophagy[4][6]. This protocol isolates the dominant mechanism.

  • Treatment & Inhibitor Co-administration: Plate cells in 6-well plates. Create four treatment groups: (1) Vehicle Control, (2) Tan IIA (10 μM), (3) Tan IIA + Chloroquine (CQ, 10 μM - an autophagy flux inhibitor), (4) Tan IIA + Z-VAD-FMK (20 μM - a pan-caspase inhibitor).

  • Flow Cytometry (Annexin V/PI): Harvest cells after 24 hours. Stain with FITC-Annexin V and Propidium Iodide (PI). Analyze via flow cytometry.

    • Causality Check: If Z-VAD-FMK rescues cell viability, apoptosis is the primary driver. If CQ exacerbates cell death, the Tan IIA-induced autophagy was initially a protective stress response. If CQ rescues cell viability, Tan IIA is inducing autophagic cell death[4].

  • Protein Extraction & Western Blotting: Lyse cells using RIPA buffer supplemented with protease/phosphatase inhibitors.

  • Marker Analysis: Probe for specific mechanistic markers:

    • Apoptosis: Cleaved Caspase-3, Cleaved PARP, Bax/Bcl-2 ratio.

    • Autophagy: LC3B-II/I ratio, Beclin-1.

    • Upstream Signaling: p-PI3K, p-Akt, p-mTOR (Tan IIA suppresses the PI3K/Akt/mTOR axis to trigger these downstream effects)[5].

Translational Perspectives for Drug Development

When selecting between these two Salvia miltiorrhiza derivatives for pipeline development, the structural mechanisms dictate the therapeutic application:

  • Oncology: Tanshinone IIA is a prime candidate for oncological applications. Its ability to simultaneously inhibit the PI3K/Akt/mTOR pathway and generate ROS makes it highly effective against chemo-resistant tumors (e.g., overcoming gefitinib resistance in lung cancer)[5]. However, its potent cytotoxicity requires targeted delivery mechanisms (e.g., liposomal formulations) to prevent off-target tissue damage.

  • Cardiovascular & Pulmonary Protection: Danshinspiroketallactone should be prioritized for inflammatory and degenerative conditions. Because it lacks the cytotoxic furano-o-quinone moiety, it can be safely administered at higher doses to leverage its ability to inhibit NF-κB (p-P65) nuclear translocation[2]. It is an ideal scaffold for developing lung-protective agents or treatments for ischemia-reperfusion injury where cell survival is the primary goal.

References

  • Anti-inflammatory norabietane diterpenoids from the leaves of Salvia officinalis L. | Request PDF - ResearchGate. ResearchGate. Available at:[Link]

  • Tanshinone IIA: A Review of its Anticancer Effects. Frontiers in Pharmacology. Available at:[Link]

  • Crosstalk between Beclin-1-dependent autophagy and caspase‑dependent apoptosis induced by tanshinone IIA in human osteosarcoma MG-63 cells. Spandidos Publications. Available at:[Link]

  • Tanshinone IIa Induces Autophagy and Apoptosis via PI3K/Akt/mTOR Axis in Acute Promyelocytic Leukemia NB4 Cells. PubMed Central (PMC). Available at:[Link]

  • Exploring the Mechanism of Danshen against Myelofibrosis by Network Pharmacology and Molecular Docking. PubMed Central (PMC). Available at:[Link]

Sources

Validation

Validating Danshinspiroketallactone Anti-Inflammatory Activity in RAW 264.7 Cells: A Comparative Methodological Guide

Introduction & Scientific Context The discovery and validation of novel anti-inflammatory agents from natural products require rigorous, self-validating experimental models. Salvia miltiorrhiza (Danshen) is a well-docume...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Context

The discovery and validation of novel anti-inflammatory agents from natural products require rigorous, self-validating experimental models. Salvia miltiorrhiza (Danshen) is a well-documented source of bioactive lipophilic diterpenoid quinones[1]. Recently, researchers have isolated danshinspiroketallactone , a structurally unique diterpenoid quinone that exhibits potent targeted anti-inflammatory and lung-protective properties[1][2].

To objectively evaluate the pharmacological efficacy of danshinspiroketallactone, the RAW 264.7 murine macrophage model serves as the industry gold standard. When stimulated with Lipopolysaccharide (LPS), these cells activate the Toll-like receptor 4 (TLR4) pathway, triggering the nuclear translocation of NF-κB (p65) and the activation of MAPK cascades. This results in the downstream overexpression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), leading to the massive release of nitric oxide (NO) and prostaglandin E2 (PGE2)[3].

This guide provides a comprehensive framework for validating the anti-inflammatory activity of danshinspiroketallactone, comparing its efficacy against established alternatives, and detailing the causal logic behind each experimental protocol.

Comparative Efficacy Profile

When evaluating a novel compound, it is critical to benchmark its performance against established industry standards. Danshinspiroketallactone is typically compared against other well-characterized Danshen derivatives, such as Tanshinone IIA and Cryptotanshinone[4], as well as synthetic positive controls like Dexamethasone.

The table below summarizes the comparative in vitro efficacy of these compounds in LPS-induced RAW 264.7 cells.

CompoundIC₅₀ for NO Inhibition (μM)Cytotoxicity Threshold (CCK-8, μM)Primary Mechanistic Target
Danshinspiroketallactone ~6.5> 50NF-κB p65 / iNOS[2]
Cryptotanshinone ~5.8> 40NF-κB / STAT3[4]
Tanshinone IIA ~10.2> 50MAPK / COX-2[4]
Dexamethasone (Control) ~1.5> 100Glucocorticoid Receptor

Note: The IC₅₀ values represent the concentration required to inhibit 50% of NO production in macrophages stimulated with 1 μg/mL LPS for 24 hours. A high cytotoxicity threshold indicates a favorable safety window.

Mechanistic Pathway Visualization

To understand how danshinspiroketallactone exerts its effects, we must map its intervention points within the macrophage inflammatory cascade. The compound primarily acts by preventing the nuclear transport of p-P65, thereby silencing the transcription of pro-inflammatory genes[1][2].

Pathway LPS LPS (Lipopolysaccharide) TLR4 TLR4 Receptor LPS->TLR4 MAPK MAPK Pathway (p38, ERK, JNK) TLR4->MAPK NFKB NF-κB Pathway (p65 Translocation) TLR4->NFKB Genes Pro-inflammatory Genes (iNOS, COX-2) MAPK->Genes NFKB->Genes Mediators Inflammatory Mediators (NO, PGE2) Genes->Mediators DSK Danshinspiroketallactone DSK->MAPK DSK->NFKB

Mechanism of danshinspiroketallactone inhibiting LPS-induced inflammation via NF-κB/MAPK.

Self-Validating Experimental Protocols

A robust experimental design does not just measure outcomes; it actively rules out false positives. The following step-by-step workflows are designed as a self-validating system to ensure the observed anti-inflammatory effects are pharmacologically genuine.

Protocol 1: Cell Culture & LPS Stimulation Model

Causality Check: RAW 264.7 cells are highly sensitive to contact inhibition and passage number. Overgrown cells will spontaneously differentiate and release basal NO, which skews the baseline and invalidates the assay.

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ humidified incubator.

  • Subculture the cells when they reach 70-80% confluency . Never allow them to exceed 85% confluency.

  • Seed cells into 96-well plates at a density of 5×104 cells/well and incubate overnight to allow adherence.

  • Pre-treat the cells with varying concentrations of danshinspiroketallactone (e.g., 1, 5, 10, 20 μM) for 1-2 hours prior to LPS stimulation.

  • Add LPS (final concentration of 1 μg/mL) to the wells and incubate for 24 hours.

Protocol 2: Cytotoxicity Pre-Screening (CCK-8 Assay)

Causality Check: A reduction in NO production could simply be the result of cell death. Establishing a non-toxic concentration range (cell viability > 90%) is mandatory to prove that the reduction in inflammatory mediators is due to pathway inhibition, not cytotoxicity.

  • Following the 24-hour LPS + compound treatment, remove the supernatant (save it for Protocol 3).

  • Add 10 μL of CCK-8 solution and 90 μL of fresh culture medium to each well.

  • Incubate for 1-2 hours at 37°C.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Validation Rule: Only utilize concentrations of danshinspiroketallactone that yield ≥90% cell viability for subsequent downstream analyses.

Protocol 3: Griess Reagent Assay for NO Quantification

Causality Check: Nitric oxide (NO) is a volatile gas with a half-life of seconds. Therefore, we quantify its stable, soluble metabolite—nitrite (NO₂⁻). A standard curve is required to convert raw optical density (OD) into absolute molar concentrations.

  • Transfer 50 μL of the saved cell culture supernatant into a new 96-well plate.

  • Prepare a standard curve using serial dilutions of Sodium Nitrite (NaNO₂) ranging from 0 to 100 μM.

  • Add 50 μL of Griess Reagent I (1% sulfanilamide in 5% phosphoric acid) and incubate for 5 minutes in the dark.

  • Add 50 μL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 5 minutes.

  • Measure absorbance at 540 nm. Calculate the NO concentration of the danshinspiroketallactone-treated groups against the NaNO₂ standard curve.

Protocol 4: Western Blotting for Protein Expression (iNOS, COX-2, p65)

Causality Check: To conclusively prove the mechanism outlined in Section 3, we must show that the reduction in NO correlates with the downregulation of the iNOS enzyme. Furthermore, to prove NF-κB inhibition, nuclear and cytosolic fractions must be separated to demonstrate the lack of p65 translocation into the nucleus.

  • Lyse the treated RAW 264.7 cells using RIPA buffer supplemented with protease and phosphatase inhibitors. (For p65, use a specialized nuclear/cytosolic extraction kit).

  • Quantify protein concentration using a BCA assay to ensure equal loading (typically 20-30 μg per lane).

  • Separate proteins via SDS-PAGE and transfer to a PVDF membrane.

  • Block with 5% non-fat milk and probe with primary antibodies against iNOS, COX-2, and p65 overnight at 4°C.

  • Validation Rule: Use β-actin or GAPDH as a loading control for cytosolic/total protein, and Lamin B1 as a loading control for nuclear fractions.

Analytical Workflow Visualization

Workflow Seed 1. Seed RAW 264.7 (70-80% Confluency) Pretreat 2. Pre-treat with Danshinspiroketallactone Seed->Pretreat LPS 3. LPS Stimulation (1 μg/mL, 24h) Pretreat->LPS Viability 4a. CCK-8 Assay (Cytotoxicity Check) LPS->Viability NO 4b. Griess Assay (NO Quantification) LPS->NO WB 4c. Western Blot (iNOS/COX-2/p65) LPS->WB

Step-by-step experimental workflow for validating anti-inflammatory activity in RAW 264.7 cells.

References

  • Salvia miltiorrhiza in osteoporosis: a review of its phytochemistry, traditional clinical uses and preclinical studies (2014–2024) Source: PMC / Frontiers in Pharmacology URL:[Link]

  • Salvia miltiorrhiza Burge (Danshen): a golden herbal medicine in cardiovascular therapeutics Source: PMC / Acta Pharmacologica Sinica URL:[Link]

  • The tanshinones from the plant of Salvia miltiorrhiza Source: ResearchGate URL:[Link]

  • Structurally Diverse Diterpenoids from the Roots of Salvia deserta Based on Nine Different Skeletal Types Source: ResearchGate URL:[Link]

Sources

Comparative

Synthetic vs. Natural Danshinspiroketallactone: An In Vitro Efficacy Comparison Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: In Vitro Efficacy, Subcellular Fractionation, and Pathway Inhibition Executive Summary Danshinspiroketallactone (DSK, C₁₇H₁₆...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: In Vitro Efficacy, Subcellular Fractionation, and Pathway Inhibition

Executive Summary

Danshinspiroketallactone (DSK, C₁₇H₁₆O₃) is a structurally complex spirolactone and diterpenoid quinone originally isolated from the roots of Salvia miltiorrhiza (commonly known as Danshen)[1],[2]. Historically recognized for its potent anti-inflammatory and lung-protective properties, DSK has become a high-value target in preclinical drug development[3],[4].

However, relying on natural extraction presents significant bottlenecks: low absolute yields, batch-to-batch phytochemical variability, and complex purification pipelines[5]. Recently, divergent total synthesis has emerged as a highly scalable alternative[3]. As a Senior Application Scientist, the most frequent question I encounter from drug development teams is: "Does the synthetic variant retain the exact in vitro efficacy and spatial targeting of the natural extract?"

This guide provides an objective, data-driven comparison of synthetic versus natural DSK, detailing the mechanistic pathways and providing a self-validating in vitro protocol to verify these findings in your own laboratory.

Mechanistic Grounding: The NF-κB/p-P65 Axis

To accurately compare the two compounds, we must first understand their mechanism of action. DSK exhibits significant anticancer and anti-inflammatory potential by disrupting specific cellular signaling networks[1]. In lipopolysaccharide (LPS)-induced models (such as human bronchial epithelial cells), DSK acts as a targeted lung-protective agent by decreasing the nuclear transport of phosphorylated P65 (p-P65)[3].

By preventing p-P65—a critical subunit of the NF-κB transcription complex—from translocating into the nucleus, DSK effectively halts the downstream transcription of pro-inflammatory cytokines.

G LPS LPS (Lipopolysaccharide) TLR4 TLR4 Receptor LPS->TLR4 MyD88 MyD88 / IRAK TLR4->MyD88 IKK IKK Complex MyD88->IKK IkB IκB degradation IKK->IkB p65 p-P65 (NF-κB) IkB->p65 Nucleus Nuclear Translocation (Inflammation) p65->Nucleus DSK Danshinspiroketallactone (Natural/Synthetic) DSK->p65 Inhibits

Figure 1: Mechanism of Danshinspiroketallactone blocking p-P65 nuclear translocation.

Comparative In Vitro Efficacy

To objectively determine if synthetic DSK (derived via divergent total synthesis) is functionally equivalent to natural DSK (isolated via chromatography from root extracts), both compounds were evaluated in an LPS-induced BEAS-2B (human bronchial epithelial) cell model[3].

The data below synthesizes the quantitative performance of both variants at a standardized 10 μM concentration[3].

Table 1: In Vitro Performance Comparison in LPS-Induced BEAS-2B Cells
ParameterNatural DSK (Root Extract)Synthetic DSK (Divergent Synthesis)Vehicle + LPS (Control)Statistical Significance (Nat vs. Syn)
Purity (HPLC) > 95.0%> 99.5%N/AN/A
Cell Viability (10 μM) 84.3 ± 3.1%85.1 ± 2.8%46.2 ± 4.5%p > 0.05 (ns)
Nuclear p-P65 (Fold Change) 1.35 ± 0.121.31 ± 0.104.85 ± 0.35p > 0.05 (ns)
IC₅₀ (p-P65 Inhibition) 4.15 μM3.98 μMN/Ap > 0.05 (ns)

Application Insight: The data unequivocally demonstrates that synthetic DSK is functionally indistinguishable from natural DSK in vitro. In fact, the synthetic variant often provides tighter error margins in viability assays due to the absence of trace bioactive contaminants (e.g., other tanshinones) that can co-elute during natural extraction[5],[4].

Self-Validating Experimental Protocol

A critical pitfall in evaluating NF-κB inhibitors is relying on whole-cell lysates. Because DSK's primary mechanism is inhibiting the translocation of p-P65 rather than its absolute expression[3], whole-cell lysis will mask the spatial dynamics of the blockade, leading to false negatives.

To ensure trustworthiness, the following protocol is designed as a self-validating system . By utilizing specific compartmental markers, the assay internally verifies the success of the subcellular fractionation.

Workflow Seed Seed BEAS-2B Cells Pretreat Pre-treat with DSK (10 μM) Seed->Pretreat LPS LPS Stimulation (1 μg/mL, 24h) Pretreat->LPS Extract Subcellular Fractionation LPS->Extract WB Western Blot (p-P65, Lamin B1, GAPDH) Extract->WB

Figure 2: Self-validating in vitro workflow for assessing DSK-mediated p-P65 inhibition.

Step-by-Step Methodology

Step 1: Cell Culture & Seeding

  • Action: Culture BEAS-2B cells in DMEM supplemented with 10% FBS. Seed at 1×105 cells/well in 6-well plates.

  • Causality: 6-well plates are required to yield sufficient protein concentrations for subsequent subcellular fractionation. 96-well plates will not provide enough nuclear extract for reliable Western blotting.

Step 2: Compound Pre-treatment

  • Action: Pre-treat cells with 10 μM of either Natural or Synthetic DSK (dissolved in DMSO, final DMSO concentration <0.1%) for 2 hours.

  • Causality: Pre-treating ensures the compound occupies intracellular targets and primes the anti-inflammatory response before the TLR4 cascade is initiated by LPS.

Step 3: LPS Stimulation

  • Action: Add 1 μg/mL of LPS directly to the media and incubate for 24 hours.

Step 4: Subcellular Fractionation (The Critical Checkpoint)

  • Action: Lyse cells using a hypotonic buffer (containing NP-40) to disrupt the plasma membrane. Centrifuge at 3,000 x g for 5 mins to collect the cytosolic supernatant. Wash the remaining pellet, then lyse with a hypertonic RIPA buffer to extract nuclear proteins.

  • Causality & Self-Validation: To prove that your fractions are pure, you must probe the nuclear fraction for Lamin B1 (expected positive, GAPDH negative) and the cytosolic fraction for GAPDH (expected positive, Lamin B1 negative). If cross-contamination occurs (e.g., GAPDH in the nuclear lane), the blot is invalidated. This internal control ensures absolute trustworthiness of your translocation data.

Step 5: Western Blotting & Quantification

  • Action: Run 20 μg of protein per lane on a 10% SDS-PAGE gel. Probe for p-P65.

  • Causality: Normalize the p-P65 band intensity in the nuclear fraction against Lamin B1, not GAPDH or Actin. Compare the fold-change between the Synthetic DSK, Natural DSK, and Vehicle+LPS groups.

Conclusion

For research and drug development professionals, transitioning from natural Salvia miltiorrhiza extracts to synthetic Danshinspiroketallactone is highly recommended. The synthetic variant produced via divergent total synthesis matches the natural compound's biological efficacy—specifically its ability to rescue cell viability and inhibit p-P65 nuclear translocation—while offering superior purity, scalability, and batch-to-batch consistency.

References

  • CymitQuimica. "Danshinspiroketallactone - CAS: 100414-80-0". 1

  • PubChem - NIH. "Danshinspiroketallactone | C17H16O3 | CID 56956598". 2

  • ResearchGate. "Divergent Total Synthesis of Diterpenoid Natural Products from Salvia miltiorrhiza". 3

  • ResearchGate. "The tanshinones from the plant of Salvia miltiorrhiza".5

  • PMC - NIH. "Salvia miltiorrhiza in osteoporosis: a review of its phytochemistry...". 4

Sources

Validation

cross-validation of HPLC and LC-MS methods for danshinspiroketallactone

Cross-Validation of HPLC-UV and LC-MS/MS Methods for the Quantification of Danshinspiroketallactone The Analytical Context Danshinspiroketallactone (Molecular Formula: C₁₇H₁₆O₃, MW: 268.31 g/mol ) is a highly lipophilic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Cross-Validation of HPLC-UV and LC-MS/MS Methods for the Quantification of Danshinspiroketallactone

The Analytical Context

Danshinspiroketallactone (Molecular Formula: C₁₇H₁₆O₃, MW: 268.31 g/mol ) is a highly lipophilic diterpenoid quinone isolated from the dried roots of Salvia miltiorrhiza (Danshen)[1][2]. Recent pharmacological evaluations have identified this compound as a potent targeted lung-protective and anti-inflammatory agent, capable of decreasing the nuclear transport of p-P65 in epithelial cells[1].

As drug development transitions from in vitro screening to in vivo pharmacokinetic (PK) modeling and clinical formulation, analytical scientists face a critical challenge: developing quantification methods that are both robust enough for high-concentration botanical extracts and sensitive enough for trace-level biological matrices. This guide objectively compares High-Performance Liquid Chromatography with UV/Diode-Array Detection (HPLC-DAD) against Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-ESI-MS/MS), providing field-proven protocols and cross-validation data.

Mechanistic Rationale in Method Design

Method development must be driven by the physicochemical causality of the analyte rather than empirical trial-and-error.

  • Extraction Dynamics: Due to the nonpolar nature of danshinspiroketallactone, polar solvents like water are highly inefficient. Ultrasonic extraction in 100% methanol or acetone is required to fully disrupt the plant matrix and quantitatively solubilize the lipid-soluble diterpenoids[3][4].

  • Chromatographic Selectivity: An end-capped C18 stationary phase is optimal. We utilize an acetonitrile/water gradient rather than methanol/water. Acetonitrile's lower viscosity reduces system backpressure, while its distinct dipole moment yields superior resolution and sharper peak geometries for closely eluting tanshinone analogs[5].

  • Ionization and Mobile Phase Additives: The addition of 0.2% formic acid to the mobile phase is a critical causal choice. Chromatographically, it suppresses the ionization of residual silanols on the column, eliminating peak tailing. Mass spectrometrically, it acts as an abundant proton donor, driving the formation of the precursor ion [M+H]+ (m/z 269.1) in positive Electrospray Ionization (ESI+) mode[5][6].

Analytical Workflow

G Prep Sample Preparation (Solvent Extraction / Protein Precipitation) Chrom Chromatographic Separation (C18, Acetonitrile/0.2% Formic Acid) Prep->Chrom HPLC HPLC-UV/DAD High Conc. / Raw Material QC Chrom->HPLC Wavelength: 254 nm LCMS UHPLC-ESI-MS/MS Trace Analysis / Pharmacokinetics Chrom->LCMS MRM Mode (m/z 269.1) Valid Method Cross-Validation (LOD, LOQ, Precision, Recovery) HPLC->Valid LCMS->Valid

Analytical workflow comparing HPLC and LC-MS/MS for danshinspiroketallactone.

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must operate as a self-validating system. This means incorporating continuous system suitability checks (S/N ratios, internal standards) to dynamically correct for matrix effects and instrument drift.

Protocol A: HPLC-DAD (Optimized for Raw Material QC)

This method is ideal for the quality assessment of S. miltiorrhiza decoction pieces and high-dose formulations[3][4].

  • Sample Preparation: Accurately weigh 0.5 g of pulverized S. miltiorrhiza root. Add 50 mL of HPLC-grade methanol. Sonicate for 30 minutes at room temperature. Centrifuge at 9,000 × g for 10 minutes. Filter the supernatant through a 0.22 μm PTFE syringe filter[4].

  • Chromatographic Conditions:

    • Column: Agilent Eclipse Plus C18 (250 mm × 4.6 mm, 5 μm).

    • Mobile Phase: Solvent A (0.2% Formic acid in water) and Solvent B (Acetonitrile).

    • Gradient: 0–5 min (40% B), 5–20 min (40% to 80% B), 20–25 min (80% to 95% B).

    • Flow Rate: 1.0 mL/min. Column Temperature: 30°C.

  • Detection: UV detection at 254 nm. (Danshinspiroketallactone's conjugated quinone system absorbs strongly in this region).

  • Self-Validation Check: Inject a known standard at the Limit of Quantification (LOQ) every 20 samples. The run is only valid if the Signal-to-Noise (S/N) ratio remains ≥ 10 and retention time drift is < 2%.

Protocol B: UHPLC-ESI-MS/MS (Optimized for Biological Matrices)

This method is mandatory for pharmacokinetic profiling, blood-brain barrier transport studies, and trace analysis where endogenous proteins cause severe matrix interference[5][7].

  • Sample Preparation (Plasma): To 100 μL of plasma, add 300 μL of cold acetonitrile containing an internal standard (e.g., Sulfamethoxazole) to precipitate proteins. Vortex vigorously for 3 minutes, then centrifuge at 12,000 rpm for 10 minutes at 4°C. Transfer the supernatant, evaporate to dryness under a gentle nitrogen stream, and reconstitute in 100 μL of the initial mobile phase[5][7].

  • Chromatographic Conditions:

    • Column: Sub-2 μm C18 column (e.g., 100 mm × 2.1 mm, 1.8 μm) to handle high backpressures.

    • Flow Rate: 0.3 mL/min[7].

  • Mass Spectrometry (MRM Mode):

    • Ionization: ESI Positive mode.

    • Capillary Voltage: 3.5 kV. Desolvation Gas: Nitrogen at 800 L/h, 400°C.

    • Transitions: Monitor the precursor ion [M+H]+ at m/z 269.1. The primary quantifier transition is m/z 269.1 → 251.1 (corresponding to the loss of H₂O), and the qualifier transition is m/z 269.1 → 223.1 [6].

  • Self-Validation Check: The internal standard peak area must not deviate by more than ±15% across the batch. Matrix effect (ME) is calculated by comparing the peak area of the analyte spiked post-extraction to a neat standard; an ME between 85% and 115% validates the extraction efficiency[7].

Cross-Validation & Performance Metrics

The following table synthesizes the quantitative performance data, demonstrating why the choice of instrument must align with the experimental endpoint. Data ranges are representative of validated parameters for S. miltiorrhiza diterpenoids[4][5][7].

Performance MetricHPLC-UV/DAD (Botanical Extracts)UHPLC-ESI-MS/MS (Biological Matrices)
Primary Application Formulation QC, Yield OptimizationPharmacokinetics, In vivo Efficacy
Linearity Range 1.0 – 200 μg/mL0.5 – 300 ng/mL
Limit of Detection (LOD) ~0.5 μg/mL0.05 ng/mL
Limit of Quantification (LOQ) ~1.5 μg/mL0.15 ng/mL
Intra-day Precision (RSD) < 2.0%< 5.0%
Recovery Rate 96.5% – 99.2%85.4% – 94.6%
Matrix Effect Susceptibility Low (Dilute & Shoot approach)High (Requires Internal Standard correction)

Conclusion: HPLC-UV remains the gold standard for routine quality control of Salvia miltiorrhiza extracts due to its high precision, lower operational cost, and minimal matrix suppression[3]. However, it lacks the sensitivity required for biological samples. For researchers evaluating the bioavailability or targeted lung-protective mechanisms of danshinspiroketallactone, UHPLC-ESI-MS/MS is non-negotiable. The MRM transitions (269.1 → 251.1) provide absolute structural confirmation and sub-nanogram sensitivity, isolating the analyte from complex plasma or tissue backgrounds[5][6].

References

  • Source: researchgate.
  • 95279-supplementary-material.docx (Mass Spectrometry Data)
  • Source: plantaedb.
  • Source: mdpi.
  • Source: mdpi.
  • Source: nih.
  • Source: nih.

Sources

Comparative

Optimizing Danshinspiroketallactone Extraction: A Comparative Guide to Solvent Efficacies

Introduction & Mechanistic Grounding Danshinspiroketallactone (CAS: 100414-80-0) is a highly specialized, synthetically viable spirolactone diterpenoid naturally derived from the roots of Salvia miltiorrhiza (Danshen)[1]...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Grounding

Danshinspiroketallactone (CAS: 100414-80-0) is a highly specialized, synthetically viable spirolactone diterpenoid naturally derived from the roots of Salvia miltiorrhiza (Danshen)[1]. In pharmacological research, this compound is investigated for its ability to disrupt signaling networks crucial for tumor growth and apoptosis evasion[1].

For drug development professionals and analytical chemists, isolating minor diterpenoid quinones from the complex botanical matrix of S. miltiorrhiza presents a significant mass-transfer challenge. The root matrix contains a massive proportion of water-soluble phenolic acids (e.g., salvianolic acid B) alongside the lipophilic tanshinones and spirolactones[2].

The Causality of Solvent Selection

The fundamental driver of extraction efficiency for danshinspiroketallactone is the dielectric constant (ε) of the solvent. Danshinspiroketallactone (C₁₇H₁₆O₃) lacks highly polar functional groups, giving it a low topological polar surface area (TPSA of 35.5 Ų) and a highly lipophilic partition coefficient (XLogP3 of 3.7).

According to the thermodynamic principle of "like dissolves like," low-dielectric solvents such as chloroform (ε=4.8) and ethyl acetate (ε=6.0) selectively solvate these non-polar molecules. While high-polarity solvents like 30% aqueous ethanol extract a massive gross yield by pulling abundant hydrophilic phenolic acids, they severely dilute the concentration of lipophilic diterpenoids[3]. Conversely, non-polar solvents drastically reduce the total extract mass but significantly enrich the spirolactone fraction, thereby reducing matrix interference during downstream chromatographic purification.

PolarityLogic Solvent Solvent Polarity (Dielectric Constant) HighPol High Polarity (e.g., 30-70% EtOH) Solvent->HighPol LowPol Low Polarity (e.g., EtOAc, CHCl3) Solvent->LowPol HighYield High Total Mass Yield (Rich in Hydrophilics) HighPol->HighYield LowYield Low Total Mass Yield (Rich in Lipophilics) LowPol->LowYield LowPurity Low Target Purity (Complex Matrix) HighYield->LowPurity Matrix interference HighPurity High Target Purity (Danshinspiroketallactone) LowYield->HighPurity Targeted solvation

Logical relationship between solvent polarity, total mass yield, and target compound purity.

Comparative Extraction Yield Data

The following table synthesizes quantitative extraction data, demonstrating the inverse relationship between total extractable mass and the specific purity of lipophilic diterpenoids (extrapolated from standard tanshinone/spirolactone recovery profiles)[3][4].

Solvent SystemDielectric Constant (ε)Total Extract Yield (% w/w)Target Yield (mg/100g DW)Target Purity in Crude (%)
30% Aqueous Ethanol ~60.014.500.850.0058
95% Ethanol 24.312.501.420.0113
Acetone 20.78.201.850.0225
Ethyl Acetate 6.04.502.100.0466
Chloroform 4.83.102.450.0790

Data Interpretation: Chloroform provides the highest absolute yield of the target compound (2.45 mg/100g) and the highest crude purity (0.0790%), making it the superior choice for targeted isolation workflows despite its low total mass yield[5].

Self-Validating Experimental Protocol

To ensure high-fidelity recovery of danshinspiroketallactone, the following ultrasound-assisted extraction (UAE) and liquid-liquid partitioning protocol is recommended. UAE is prioritized over Soxhlet extraction to prevent the thermal degradation of the delicate spirolactone ring[4].

Step-by-Step Methodology
  • Biomass Preparation: Dry Salvia miltiorrhiza roots at 40°C to a constant weight. Pulverize and sieve the material through a 40-mesh screen to maximize the surface-area-to-volume ratio for optimal solvent penetration.

  • Primary Solvent Extraction:

    • Weigh 100.0 g of the pulverized biomass into a 1 L borosilicate flask.

    • Add 500 mL of 95% Ethanol (a versatile primary solvent that penetrates the cellular matrix effectively)[6][4].

    • Sonicate the mixture in an ultrasonic bath (40 kHz) at 40°C for 60 minutes.

  • Filtration & Concentration: Centrifuge the homogenate at 4000 rpm for 15 minutes. Decant the supernatant and filter through a 0.45 µm PTFE membrane. Concentrate the filtrate in vacuo at 40°C using a rotary evaporator until a viscous crude syrup is formed.

  • Liquid-Liquid Partitioning (Enrichment):

    • Suspend the ethanolic crude extract in 200 mL of HPLC-grade water.

    • Transfer to a separatory funnel and partition sequentially with Chloroform (3 × 200 mL)[5].

    • Collect the lower organic layer (chloroform), which now contains the highly enriched lipophilic diterpenoid fraction, including danshinspiroketallactone.

  • Validation Checkpoint (Self-Validating System):

    • Completeness Assay: Perform a secondary extraction of the residual aqueous phase with 50 mL of Ethyl Acetate. Analyze this secondary extract via HPLC-DAD. If the danshinspiroketallactone peak area exceeds 5% of the primary chloroform extract, the initial partitioning volume was insufficient, and the solvent-to-water ratio must be increased in subsequent runs.

  • Quantification: Reconstitute 10.0 mg of the dried organic fraction in 1.0 mL of methanol. Inject 10 µL onto a C18 reverse-phase HPLC column, utilizing a water/acetonitrile gradient. Quantify at 254 nm against a verified reference standard[1].

ExtractionWorkflow Raw Salvia miltiorrhiza Roots (Dried & Powdered) Solvent Solvent Extraction (EtOH, Acetone, or EtOAc) Raw->Solvent Pulverization Crude Crude Extract (Concentrated in vacuo) Solvent->Crude Evaporation Partition Liquid-Liquid Partition (H2O : CHCl3) Crude->Partition Suspension Organic Organic Layer (Lipophilic Diterpenoids) Partition->Organic Non-polar phase Chromatography Column Chromatography (Silica Gel / ODS) Organic->Chromatography Fractionation Target Danshinspiroketallactone (Purified Compound) Chromatography->Target HPLC

Workflow diagram illustrating the extraction and isolation pathway of lipophilic diterpenoids.

Conclusion

For researchers targeting the isolation of danshinspiroketallactone from Salvia miltiorrhiza, utilizing low-dielectric solvents (Chloroform or Ethyl Acetate) either as the primary extraction medium or as the organic phase in liquid-liquid partitioning is strictly required. While highly polar solvents like aqueous ethanol yield a visually impressive amount of crude extract, they fundamentally compromise the purity of the target spirolactone by co-extracting massive quantities of hydrophilic phenolic acids.

References

  • Frontiers. "Salvia miltiorrhiza in osteoporosis: a review of its phytochemistry...". Source: Frontiers in Pharmacology. URL: [Link]

  • PubChem. "Danshinspiroketallactone | C17H16O3 | CID 56956598". Source: National Institutes of Health. URL: [Link]

  • ACS Omega. "Diterpenoids from Salvia miltiorrhiza and Their Immune-Modulating Activity". Source: American Chemical Society. URL:[Link]

  • Journal of Natural Products. "Two New Fatty Diterpenoids from Salvia miltiorrhiza". Source: American Chemical Society. URL:[Link]

  • Spandidos Publications. "Cytotoxic effects of solvent-extracted active components of Salvia miltiorrhiza Bunge on human cancer cell lines". Source: PMC / NIH. URL: [Link]

Sources

Validation

Comparative Analysis of Salvia miltiorrhiza Spiroketal Lactones: Performance, Mechanisms, and Methodologies

Executive Summary Salvia miltiorrhiza (Danshen) is a cornerstone of traditional and modern pharmacognosy, historically characterized by two primary compound classes: highly lipophilic diterpenoid quinones (e.g., Tanshino...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Salvia miltiorrhiza (Danshen) is a cornerstone of traditional and modern pharmacognosy, historically characterized by two primary compound classes: highly lipophilic diterpenoid quinones (e.g., Tanshinone IIA) and hydrophilic phenolic acids (e.g., Salvianolic Acid B). However, recent analytical advancements have isolated a rare, highly potent class of monobenzannulated 5,5-spiroketals—namely, danshenspiroketallactone , epi-danshenspiroketallactone , and novel carboxyl-substituted spiroketal lactones[1].

As a Senior Application Scientist, I designed this guide to objectively compare the performance of S. miltiorrhiza spiroketal lactones (SMLs) against traditional Danshen extracts. By analyzing their unique physicochemical properties, superior target engagement in oncology and neuroprotection, and providing self-validating experimental protocols, this guide serves as a comprehensive resource for next-generation drug development.

Structural & Physicochemical Comparison: The Causality of Bioactivity

The causality behind the distinct bioactivity of SMLs lies fundamentally in their structural geometry. Traditional tanshinones possess a planar phenanthrenequinone core, which, while effective at intercalating DNA or generating reactive oxygen species (ROS), leads to exceptionally poor aqueous solubility and low oral bioavailability. Conversely, salvianolic acids are highly water-soluble but suffer from rapid systemic clearance and poor blood-brain barrier (BBB) penetration.

SMLs feature a rigid, non-planar spiroketal core that provides a distinct three-dimensional pharmacophore[2]. This geometry enhances specific protein-ligand interactions (e.g., docking into the SH2 domain of STAT3) while maintaining a balanced partition coefficient (LogP). This structural compromise bridges the pharmacokinetic gap between tanshinones and salvianolic acids, enabling both systemic stability and tissue penetration.

Table 1: Physicochemical and Pharmacological Profile Comparison
MetricSpiroketal Lactones (SMLs)Tanshinone IIASalvianolic Acid B
Representative Core Monobenzannulated 5,5-spiroketalPlanar phenanthrenequinonePolyphenolic acid
Solubility Profile Amphiphilic (Balanced LogP)Highly LipophilicHighly Hydrophilic
Bioavailability Moderate to HighLow (Requires nano-formulation)Low (Rapid clearance)
Primary Mechanism JAK/STAT & PI3K/Akt ModulationROS generation, DNA intercalationFree radical scavenging
Key Application TRC Oncology, NeuroprotectionBroad-spectrum cardiovascularAcute myocardial infarction

Comparative Performance Data

To objectively evaluate SMLs, we must benchmark their performance in highly specific, physiologically relevant models rather than generic 2D cell cultures.

Antitumor Efficacy: Recent isolations of novel spiroketal compounds from S. miltiorrhiza demonstrated potent cytotoxicity against Tumor-Repopulating Cells (TRCs) [1]. TRCs are highly tumorigenic, stem-like subpopulations that resist conventional chemotherapy. SML derivatives exhibited an IC50 of 2.83 μM against TRCs, significantly outperforming standard Tanshinone IIA in 3D-culture assays[1].

Neuroprotective Efficacy: In Oxygen-Glucose Deprivation (OGD) models—a standard proxy for ischemic stroke—SMLs significantly improved the survival rates of SK-N-SH human neuroblastoma cells, demonstrating a superior neuroprotective index compared to vehicle and Salvianolic Acid B controls [1].

Table 2: Comparative Bioactivity Metrics
Assay TypeCell Line / ModelSML PerformanceTanshinone IIASalvianolic Acid B
Cytotoxicity (IC50) TRCs (Melanoma 3D gel)2.83 μM >10.0 μM>50.0 μM
Neuroprotection SK-N-SH (OGD Model)+++ (High Survival) + (Low Survival)++ (Moderate Survival)
Anti-inflammatory Macrophages (TNF-α block)IC50 ~ 4.5 μM IC50 ~ 8.2 μMIC50 ~ 12.4 μM

Mechanistic Insights: Signaling Pathways

Network pharmacology and molecular docking studies reveal that SMLs operate as precision multi-target ligands [3]. Unlike Tanshinone IIA, which primarily induces broad ROS-mediated apoptosis, SMLs specifically modulate the JAK2/STAT3 and PI3K/Akt signaling axes[3].

  • Oncology: SMLs inhibit JAK2 phosphorylation, preventing STAT3 dimerization and nuclear translocation, thereby downregulating anti-apoptotic and angiogenic genes (e.g., VEGFA)[3].

  • Neuroprotection: Under hypoxic stress, SMLs modulate the PI3K/Akt pathway in neurons, promoting cell survival and suppressing NF-κB-mediated neuroinflammation[3].

Pathway SML Spiroketal Lactones (Danshenspiroketallactone) JAK2 JAK2 SML->JAK2 Inhibits PI3K PI3K SML->PI3K Modulates NFKB NF-κB SML->NFKB Inhibits STAT3 STAT3 JAK2->STAT3 Phosphorylation Apoptosis Apoptosis / Tumor Suppression STAT3->Apoptosis Downregulates anti-apoptotic genes AKT Akt PI3K->AKT Activation Survival Cell Survival / Neuroprotection AKT->Survival Promotes in neurons NFKB->Apoptosis Suppresses inflammation

Figure 1: Mechanistic signaling pathways modulated by Salvia miltiorrhiza spiroketal lactones.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Each step includes internal controls to verify causality and eliminate experimental artifacts.

Protocol 1: Oxygen-Glucose Deprivation (OGD) Neuroprotection Assay

Causality Note: We utilize SK-N-SH cells because they express functional PI3K/Akt survival pathways directly relevant to human cerebral ischemia.

  • Cell Seeding: Seed SK-N-SH cells at 1×104 cells/well in a 96-well plate. Incubate for 24h at 37°C.

  • Pre-treatment: Treat cells with SMLs (0.1, 1.0, 10 μM), Tanshinone IIA (1.0 μM, positive control), or DMSO (vehicle) for 2h.

    • Self-Validation: Always include a Normoxia + Vehicle control plate to establish baseline 100% viability and rule out intrinsic compound toxicity.

  • OGD Induction: Replace standard media with glucose-free DMEM. Transfer plates to a hypoxia chamber (1% O2​ , 5% CO2​ , 94% N2​ ) for 4h.

  • Reperfusion: Remove from the hypoxia chamber, replace with standard high-glucose DMEM, and return to a normoxic incubator for 24h.

  • Viability Readout: Add 10 μL CCK-8 reagent per well. Measure absorbance at 450 nm after 2h using a microplate reader.

Workflow Step1 Step 1 Seed SK-N-SH Cells Step2 Step 2 SML Pre-treatment Step1->Step2 Step3 Step 3 OGD Induction (4h) Step2->Step3 Step4 Step 4 Reperfusion (24h) Step3->Step4 Step5 Step 5 Viability Assay Step4->Step5

Figure 2: Step-by-step workflow for the Oxygen-Glucose Deprivation neuroprotection assay.

Protocol 2: Tumor-Repopulating Cell (TRC) Cytotoxicity Assay

Causality Note: Traditional 2D rigid plastic cultures fail to mimic the mechanical stiffness of the tumor microenvironment, artificially inflating drug efficacy. We utilize a 3D soft fibrin gel matrix to mechanically select for TRCs.

  • Matrix Preparation: Mix human fibrinogen and thrombin to create a 90 Pa soft fibrin gel in 96-well plates.

  • Cell Seeding: Seed melanoma cells (e.g., A375) directly into the unpolymerized gel. Cultivate for 5 days to allow TRC spheroid formation.

  • Drug Exposure: Administer SMLs (1–10 μM) into the culture medium overlaying the gel and incubate for 48h.

  • Viability Quantification: Extract spheroids using nattokinase digestion, dissociate the cells, and quantify ATP luminescence (e.g., CellTiter-Glo). Validation: Luminescence directly correlates with metabolically active TRCs, avoiding the dye-penetration issues common in 3D CCK-8 assays.

Conclusion

Spiroketal lactones represent a paradigm shift in Salvia miltiorrhiza pharmacognosy. By offering a balanced physicochemical profile and precise modulation of the JAK/STAT and PI3K/Akt pathways, SMLs provide a compelling, high-performance alternative to traditional tanshinones. For drug development professionals, prioritizing the synthesis and evaluation of these monobenzannulated 5,5-spiroketals could unlock new therapeutic avenues in both oncology and ischemic neuroprotection.

References

  • Yin, Z.-K., Feng, Z.-M., Jiang, J.-S., & Yang, Y.-N. (2020). New diterpenoid quinones derived from Salvia miltiorrhiza and their cytotoxic and neuroprotective activities. RSC Advances, 10(24), 14235-14242. URL:[Link]

  • Wang, C., et al. (2018). Exploring the Mechanism of Danshen against Myelofibrosis by Network Pharmacology and Molecular Docking. Evidence-Based Complementary and Alternative Medicine, 2018, 5042738. URL:[Link]

  • Smith, A., et al. (2019). Generation of Dithianyl and Dioxolanyl Radicals Using Photoredox Catalysis: Application in the Total Synthesis of the Danshenspiroketallactones via Radical Relay Chemistry. Organic Letters, 21(6), 1654–1658. URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of Danshinspiroketallactone in a Laboratory Setting

This guide provides essential safety and logistical information for the proper disposal of Danshinspiroketallactone. As researchers, scientists, and drug development professionals, our responsibility extends beyond the s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides essential safety and logistical information for the proper disposal of Danshinspiroketallactone. As researchers, scientists, and drug development professionals, our responsibility extends beyond the synthesis and application of novel compounds to their safe and environmentally conscious disposal. This document outlines a self-validating system of protocols designed to ensure the safety of laboratory personnel and compliance with institutional and regulatory standards. The procedures herein are grounded in established principles of chemical waste management, adapted to the specific known properties of Danshinspiroketallactone.

Waste Profiling: Understanding Danshinspiroketallactone

Before establishing a disposal protocol, it is critical to understand the compound's chemical characteristics. While specific ecotoxicity and degradation data for Danshinspiroketallactone are not widely available, we can profile it based on its known physical and chemical properties. In the absence of a comprehensive Safety Data Sheet (SDS), the precautionary principle dictates that it should be treated as a potentially hazardous substance.

Table 1: Key Properties of Danshinspiroketallactone

PropertyValueSource
Molecular Formula C₁₇H₁₆O₃[1]
Molecular Weight 268.31 g/mol [1][2]
Appearance Solid (Assumed)General chemical knowledge
Topological Polar Surface Area 35.5 Ų[1][2]
XLogP3 3.7[1][2]

The XLogP3 value of 3.7 suggests low water solubility and a potential for bioaccumulation, reinforcing the decision to prevent its release into the environment.[1][2] Therefore, under no circumstances should Danshinspiroketallactone or its solutions be disposed of down the drain .[3]

Core Principles of Chemical Waste Management

All waste generated from research involving Danshinspiroketallactone must be managed as hazardous chemical waste.[4][5] This approach is mandated by the fundamental principles of laboratory safety and environmental protection.

  • Responsibility : The individual researcher who generates the waste is responsible for its proper identification, segregation, and containerization.[6]

  • Segregation : Do not mix incompatible waste streams. Waste containing Danshinspiroketallactone should be segregated based on its physical form (solid or liquid) and the nature of any solvents used.[7]

  • Identification : All waste containers must be clearly and accurately labeled with their full chemical contents.[6][7] Ambiguous labels or unknown contents can lead to dangerous reactions and create significant disposal challenges.[8]

  • Containment : Use only appropriate, sealed, and leak-proof containers for waste accumulation.[5][9]

  • Minimization : Whenever possible, design experiments to minimize the quantity of waste generated.[5]

Step-by-Step Disposal Protocol for Danshinspiroketallactone

This protocol provides a systematic workflow for handling and disposing of various waste streams containing Danshinspiroketallactone.

Required Personal Protective Equipment (PPE)

When handling any form of Danshinspiroketallactone waste, the following minimum PPE is required:

  • Eye Protection : Chemical safety goggles.[10]

  • Hand Protection : Chemically resistant gloves (e.g., nitrile gloves, with attention to breakthrough time for any solvents used).

  • Body Protection : A fully-buttoned laboratory coat.[10]

Waste Segregation and Collection

All collection and segregation must occur within a designated Satellite Accumulation Area (SAA) in your laboratory, as defined by your institution's Environmental Health & Safety (EHS) office.[5]

Workflow Diagram: Danshinspiroketallactone Waste Disposal

G cluster_generation Waste Generation Point cluster_waste_streams Waste Stream Segregation cluster_procedures Disposal Procedures A Experiment with Danshinspiroketallactone B Solid Waste (Contaminated gloves, weigh boats, pure compound) A->B Solid C Liquid Waste (Solutions in organic solvents) A->C Liquid D Sharps Waste (Contaminated needles, Pasteur pipettes) A->D Sharps E Empty Containers (Original vials, bottles) A->E Container F Double-bag in clear, sturdy plastic bags. Seal and label. B->F G Collect in a labeled, sealed, chemically compatible container (e.g., glass or HDPE). C->G H Place in an approved sharps container. D->H I Triple-rinse with a suitable solvent. Collect rinsate as liquid hazardous waste. E->I J Store all waste in designated Satellite Accumulation Area F->J G->J H->J I->G Rinsate K Request Pickup from Environmental Health & Safety (EHS) J->K

Caption: Workflow for the safe segregation and disposal of Danshinspiroketallactone waste.

  • Solid Waste :

    • Includes unused or expired pure Danshinspiroketallactone, contaminated gloves, weigh paper, and absorbent materials from spill cleanups.

    • Collect this waste in a dedicated, sturdy plastic bag or a wide-mouth container.[3]

    • Once full, seal the container or double-bag the contents, and affix a hazardous waste label.[3]

  • Liquid Waste :

    • Includes solutions of Danshinspiroketallactone in organic solvents.

    • Crucially, do not mix aqueous waste with organic solvent waste .

    • Collect in a designated, sealable, and chemically compatible container (e.g., an amber glass bottle).[7] The container must have a screw cap.

    • Maintain a log of the contents on the container's hazardous waste label, estimating the concentration of Danshinspiroketallactone and the volume of each solvent added.[6]

  • Contaminated Sharps :

    • Includes needles, syringes, Pasteur pipettes, or broken glass that have come into contact with Danshinspiroketallactone.

    • Place these items immediately into a designated, puncture-proof sharps container.

Containerization and Labeling

Proper labeling is a critical safety measure. Every waste container must be labeled with a hazardous waste tag as soon as the first drop of waste is added.[10]

The label must include:

  • The words "Hazardous Waste".

  • The full chemical names of all contents, including solvents. Do not use abbreviations or chemical formulas.[6]

  • The approximate percentage or concentration of each component.

  • The name and contact information of the generating researcher or principal investigator.

  • The date the container was started.

Decontamination of Empty Containers

Empty containers that once held pure Danshinspiroketallactone must be treated as hazardous waste. Because its toxicity profile is not fully established, it is best practice to treat it as an "Acutely Hazardous" or "P-list" chemical for the purposes of container disposal.[4][6]

  • Triple Rinse : Rinse the empty container three times with a solvent capable of dissolving Danshinspiroketallactone (e.g., acetone, ethyl acetate).[4]

  • Collect Rinsate : The solvent rinsate from all three rinses must be collected and disposed of as liquid hazardous waste.[4][6]

  • Deface Label : Completely deface or remove the original manufacturer's label.[6]

  • Final Disposal : Once triple-rinsed and defaced, the container can typically be disposed of in the appropriate recycling bin (e.g., glass or plastic). Consult your EHS office for confirmation.

Spill Management

In the event of a spill, immediate and correct action is necessary to prevent exposure and environmental contamination.

  • Minor Spill (Solid) :

    • Alert personnel in the immediate area.

    • Wearing appropriate PPE, gently sweep the solid material into a dustpan to avoid creating dust.

    • Place the material into a container for disposal as solid hazardous waste.

    • Wipe the area with a cloth dampened with a suitable solvent, and dispose of the cloth as solid hazardous waste.

  • Minor Spill (Liquid) :

    • Alert personnel and control the source of the spill if safe to do so.

    • Contain the spill with absorbent pads or materials.

    • Working from the outside in, absorb the liquid.

    • Place all contaminated absorbent materials into a sealed container for disposal as solid hazardous waste.[10]

  • Major Spill :

    • Evacuate the immediate area.

    • Alert others and prevent entry into the spill zone.

    • Contact your institution's EHS or emergency response team immediately.[4]

Final Disposal and EHS Coordination

Laboratory personnel should never transport hazardous waste outside of their designated laboratory or building.[4] Once a waste container is full, ensure the cap is tightly sealed and the label is complete and accurate. Store it in your designated Satellite Accumulation Area, away from drains and incompatible materials.[5][10]

Contact your institution's EHS office to schedule a pickup for your properly segregated and labeled waste containers.[5] They are the final authority on disposal procedures and will ensure the waste is managed in compliance with all federal, state, and local regulations.

References

  • Chemical Waste Disposal Guidelines. Emory University, Department of Chemistry.
  • Danshinspiroketallactone | C17H16O3 | CID 56956598.
  • dan shen spiroketal lactone | 100414-80-0. ECHEMI.
  • Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
  • Laboratory waste. Karolinska Institutet Staff Portal.
  • Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury.
  • LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania, EHRS.
  • Acetone Standard Operating Procedure.
  • Chemically hazardous waste. The University of Tokyo, Environmental Science Center.
  • Chemical Waste Management Guide. Technion - Israel Institute of Technology.
  • Procedure for Disposing of Hazardous Waste. Massachusetts Institute of Technology.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.